Sodium tetrachloroaurate(III) hydrate

• CAS: 29156-65-8

Core Science & Biosynthesis

An In-depth Technical Guide to Sodium Tetrachloroaurate(III) Hydrate: Properties and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·2H₂O). The information is curated for researchers, scientists, and professionals in drug development who utilize gold compounds in their work. This document includes key quantitative data, detailed experimental protocols, and visualizations to facilitate a deeper understanding of this compound's characteristics and applications.

Core Physical and Chemical Properties

Sodium tetrachloroaurate(III) hydrate is an inorganic gold salt that presents as an orange-yellow crystalline solid.[1] It is a key precursor in the synthesis of gold nanoparticles and finds applications in catalysis and medicine.[2]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of sodium tetrachloroaurate(III) dihydrate.

Property	Value	Reference
Molecular Formula	Na[AuCl₄]·2H₂O
Molecular Weight	397.79 g/mol	[3]
Appearance	Orange-yellow crystalline powder	[1]
Melting Point	100 °C (decomposes)	[3]
Density	0.8 g/cm³	[4]
Solubility in Water	139 g/100 mL (10 °C), 151 g/100 mL (20 °C), 900 g/100 mL (60 °C) (for anhydrous form)	[5]
Solubility in Other Solvents	Soluble in alcohol and ether	[6][7]

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and characterization of sodium tetrachloroaurate(III) hydrate and its applications.

Synthesis of Sodium Tetrachloroaurate(III) Hydrate

A common method for the synthesis of sodium tetrachloroaurate (B171879) involves the reaction of gold powder with a sodium oxy-halogen salt in the presence of hydrochloric acid.[8]

Materials:

• Gold powder (Au)

• Concentrated Hydrochloric Acid (HCl, 36 wt%)

• Sodium Periodate (B1199274) (NaIO₄) aqueous solution (5 wt%)

• 100 mL flat-bottomed flask

• Stirring apparatus

• Rotary evaporator

Procedure:

• Place 0.5 g of gold powder and 25 mL of concentrated HCl in a 100 mL flat-bottomed flask.

• Add 5 mL of a 5 wt% aqueous solution of sodium periodate to the flask to create the reaction mixture.

• Stir the mixture for approximately 5 minutes, or until all the gold powder has been consumed, resulting in a product solution containing sodium tetrachloroaurate.

• Concentrate the product solution using a rotary evaporator at 100°C under a pressure of 0.5 mbar.

• Allow the concentrated solution to stand at room temperature to facilitate the crystallization of sodium tetrachloroaurate. The expected yield is greater than 99%.[8]

Determination of Melting Point

The melting point of sodium tetrachloroaurate(III) hydrate, which is also its decomposition temperature, can be determined using the capillary method.

Materials:

• Sodium tetrachloroaurate(III) hydrate sample

• Capillary tubes

• Melting point apparatus

• Mortar and pestle

Procedure:

• Ensure the sodium tetrachloroaurate(III) hydrate sample is a fine powder by grinding it gently with a mortar and pestle if necessary.

• Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block at a steady and slow rate (e.g., 1-2 °C per minute) when approaching the expected melting point.

• Observe the sample through the magnifying lens. The temperature at which the substance begins to melt and the temperature at which it completely liquefies (or in this case, decomposes, which may be observed as a color change and/or gas evolution) is recorded as the melting range. For sodium tetrachloroaurate(III) hydrate, decomposition occurs at approximately 100 °C.[3]

Stability Testing of Aqueous Solutions

The stability of aqueous solutions of sodium tetrachloroaurate(III) is crucial for its applications, particularly in the synthesis of gold nanoparticles. Stability can be assessed by monitoring changes in physical and chemical properties over time under specific storage conditions.

Materials:

• Freshly prepared aqueous solution of sodium tetrachloroaurate(III) hydrate

• pH meter

• UV-Vis spectrophotometer

• Dynamic Light Scattering (DLS) instrument (if assessing nanoparticle formation)

• Temperature and humidity-controlled storage chamber

Procedure:

• Prepare a stock solution of sodium tetrachloroaurate(III) hydrate in ultrapure water.

• Divide the solution into several aliquots in appropriate containers (e.g., amber glass vials to protect from light).

• Store the aliquots under defined conditions (e.g., 25°C/60% RH for long-term testing and 40°C/75% RH for accelerated testing).[9]

• At specified time points (e.g., 0, 1, 3, 6, and 12 months), analyze the samples for the following:

  • Appearance: Visually inspect for any color change or precipitation.

  • pH: Measure the pH of the solution. The stability of gold(III) complexes can be pH-dependent.[10]

  • UV-Vis Spectroscopy: Record the UV-Vis spectrum. A decrease in the characteristic absorbance peak or a shift in the wavelength could indicate degradation or reduction of the Au(III) ion.[11]

  • Concentration: Determine the concentration of the gold complex using a validated analytical method.

• A "significant change" is defined as a failure to meet the initial specifications for appearance, pH, and concentration.[9]

Visualizing Workflows and Relationships

Graphical representations are powerful tools for understanding complex processes and relationships. The following diagrams, created using the DOT language, illustrate key aspects of sodium tetrachloroaurate(III) hydrate chemistry.

Synthesis of Gold Nanoparticles

A primary application of sodium tetrachloroaurate(III) hydrate is in the synthesis of gold nanoparticles (AuNPs). The Turkevich method is a classic example of a citrate (B86180) reduction of a gold salt.

Caption: Workflow for the synthesis of gold nanoparticles using the Turkevich method.

Chemical Reactivity and Applications

This diagram illustrates the central role of sodium tetrachloroaurate(III) hydrate in various chemical transformations and applications.

Caption: Key chemical relationships and applications of Sodium Tetrachloroaurate(III) Hydrate.

References

• 1. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Sodium tetrachloroaurate(III) dihydrate, Premion , 99.99% (metals basis), Au 49-50% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Sodium tetrachloroaurate (III) dihydrate CAS#: 13874-02-7 [m.chemicalbook.com]
• 5. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 6. chembk.com [chembk.com]
• 7. jnfuturechemical.com [jnfuturechemical.com]
• 8. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 9. ema.europa.eu [ema.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]

Technical Guide to Sodium Tetrachloroaurate(III) Dihydrate (CAS 13874-02-7): Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O), identified by CAS number 13874-02-7, is an inorganic gold salt that serves as a versatile and crucial reagent in a multitude of scientific disciplines. Its utility spans from the synthesis of advanced nanomaterials to the catalysis of complex organic reactions, and it is a subject of interest in the development of novel therapeutic agents. This technical guide provides an in-depth overview of the properties, applications, and detailed experimental protocols involving sodium tetrachloroaurate(III) dihydrate, tailored for professionals in research and drug development.

Physicochemical Properties

Sodium tetrachloroaurate(III) dihydrate is a yellow to orange crystalline solid. It is known for its solubility in water, alcohol, and ether.[1] The compound is stable under normal conditions but should be handled with care due to the potential toxicity of gold compounds.

Property	Value	References
CAS Number	13874-02-7
Molecular Formula	NaAuCl₄·2H₂O
Molecular Weight	397.80 g/mol	[2]
Appearance	Yellow to orange crystalline solid	[3]
Solubility	Soluble in water, alcohol, and ether	[1]
Gold Content	Approximately 49-50%
Oxidation State of Gold	+3

Key Applications in Research and Development

Sodium tetrachloroaurate(III) dihydrate is a valuable tool in various research and development areas due to its reactivity and catalytic properties.

Precursor in Gold Nanoparticle Synthesis

This compound is a widely used precursor for the synthesis of gold nanoparticles (AuNPs).[3][4] The controlled reduction of the gold(III) ions allows for the formation of AuNPs with specific sizes and shapes, which are critical for their application in drug delivery, bio-imaging, and diagnostics.[3][4]

Catalyst in Organic Synthesis

Sodium tetrachloroaurate(III) dihydrate is an effective and mild catalyst in several organic transformations.[2] Notable applications include:

• Deprotection of Silyl (B83357) Ethers: It selectively catalyzes the removal of tert-butyl(dimethyl)silyl (TBS) protecting groups from alcohols.[1]

• Heterocycle Synthesis: It is used in the efficient synthesis of pharmaceutically important heterocyclic compounds like 1,5-benzodiazepines and quinoxalines.[5][6]

Role in Drug Development and Biological Research

Gold compounds, in general, have been investigated for their therapeutic properties. The biological activity of gold salts is an area of active research, with studies exploring their anti-inflammatory and anti-cancer effects.[7][8] The mechanisms of action are thought to involve the modulation of key signaling pathways and the inhibition of specific enzymes.[7][8]

Experimental Protocols

Synthesis of Gold Nanoparticles (Turkevich Method Adaptation)

This protocol is adapted from the well-established Turkevich method for the synthesis of gold nanoparticles.

Materials:

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Deionized water

• Glassware (thoroughly cleaned)

Procedure:

• Prepare a 1.0 mM solution of Sodium tetrachloroaurate(III) dihydrate in deionized water.

• In a flask, bring 20 mL of the 1.0 mM gold solution to a rolling boil with vigorous stirring.

• Rapidly add 2 mL of a 1% trisodium citrate dihydrate solution to the boiling gold solution.

• The solution will undergo a series of color changes, ultimately resulting in a deep red color, indicating the formation of gold nanoparticles.

• Continue heating and stirring for an additional 10 minutes to ensure the reaction is complete.

• Remove the flask from the heat and allow it to cool to room temperature.

Gold Nanoparticle Synthesis Workflow

Catalytic Deprotection of tert-Butyl(dimethyl)silyl (TBS) Ethers

This protocol describes a mild and selective method for the removal of TBS protecting groups from alcohols.[1]

Materials:

• TBS-protected alcohol

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O)

• Methanol

• Standard laboratory glassware

Procedure:

• Dissolve the TBS-protected alcohol in methanol.

• Add a catalytic amount of Sodium tetrachloroaurate(III) dihydrate (0.1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting alcohol by column chromatography.

This method shows high selectivity for aliphatic TBS ethers in the presence of aromatic TBS ethers and other silyl ethers.[1]

TBS Deprotection Workflow

Synthesis of 1,5-Benzodiazepines and Quinoxalines

This protocol is based on the efficient synthesis of these heterocyclic compounds using Sodium tetrachloroaurate(III) dihydrate as a catalyst.[2]

Materials:

• o-phenylenediamine (B120857)

• Ketone (for 1,5-benzodiazepines) or α-bromo ketone (for quinoxalines)

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O)

• Ethanol (B145695)

• Standard laboratory glassware

Procedure for 1,5-Benzodiazepines:

• To a flask, add o-phenylenediamine (1.0 mmol), the desired ketone (2.2 mmol), Sodium tetrachloroaurate(III) dihydrate (0.02 mmol), and ethanol (5 mL).[2]

• Stir the mixture at room temperature.[2]

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under vacuum.[2]

• Purify the residue by chromatography to obtain the 1,5-benzodiazepine derivative.[2]

Procedure for Quinoxalines:

• To a flask, add o-phenylenediamine (1.0 mmol), the desired α-bromo ketone (1.2 mmol), Sodium tetrachloroaurate(III) dihydrate (0.02 mmol), and ethanol (5 mL).[2]

• Stir the mixture at room temperature.[2]

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under vacuum.[2]

• Purify the residue by chromatography to obtain the quinoxaline (B1680401) derivative.[2]

Biological Mechanism of Action and Signaling Pathways

The biological effects of gold compounds, including sodium tetrachloroaurate(III), are complex and not fully elucidated. However, research points to their interaction with key cellular components and signaling pathways, particularly in the context of inflammation and cancer.

Inhibition of Thioredoxin Reductase (TrxR)

A primary molecular target of many gold compounds is the selenoenzyme thioredoxin reductase (TrxR).[3][9] TrxR is a critical component of the thioredoxin system, which maintains the cellular redox balance.

• Mechanism: Gold(III) ions can interact with the active site of TrxR, leading to its inhibition.[3][7]

• Consequence: Inhibition of TrxR disrupts the cellular redox homeostasis, leading to an accumulation of reactive oxygen species (ROS).[3] This oxidative stress can trigger downstream signaling cascades that lead to apoptosis (programmed cell death).[3]

Inhibition of Thioredoxin Reductase

Modulation of NF-κB and MAPK Signaling Pathways

Gold compounds have been shown to modulate key inflammatory and cell survival signaling pathways.

• NF-κB Pathway: The transcription factor NF-κB plays a central role in the expression of inflammatory genes. Some gold compounds can inhibit the activation of NF-κB by targeting the IκB kinase (IKK) complex, thereby exerting anti-inflammatory effects.[1]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis. Gold compounds can influence the MAPK pathway, for instance, by activating the p38-MAPK pathway through the release of ASK1 following TrxR inhibition, which can promote apoptosis in cancer cells.[6]

Modulation of Signaling Pathways

Safety and Handling

Sodium tetrachloroaurate(III) dihydrate is harmful if swallowed and causes severe skin burns and eye damage.[10][11] It is essential to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2][10] In case of contact, immediately flush the affected area with plenty of water and seek medical attention.[10] Store the compound in a cool, dry place away from incompatible materials.

Conclusion

Sodium tetrachloroaurate(III) dihydrate is a cornerstone chemical for researchers and scientists in diverse fields. Its utility as a precursor for gold nanoparticles and as a catalyst for the synthesis of complex organic molecules underscores its importance in materials science and pharmaceutical development. Furthermore, ongoing research into the biological activities of gold compounds highlights its potential in the discovery of new therapeutic agents. A thorough understanding of its properties, applications, and handling procedures is paramount for its safe and effective use in a research setting.

References

• 1. Thiol-reactive metal compounds inhibit NF-kappa B activation by blocking I kappa B kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium tetrachloroaurate(III) dihydrate-catalyzed efficient synthesis of 1,5-benzodiazepine and quinoxaline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. center4wellbeing.com [center4wellbeing.com]
• 5. Gold nanoparticles induce transcriptional activity of NF-kB in a B-lymphocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Gold(III)-dithiocarbamato complexes induce cancer cell death triggered by thioredoxin redox system inhibition and activation of ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sublethal concentrations of diverse gold compounds inhibit mammalian cytosolic thioredoxin reductase (TrxR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. graphsearch.epfl.ch [graphsearch.epfl.ch]

Sodium Tetrachloroaurate(III) Hydrate: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·xH₂O) is a key inorganic gold compound with significant applications in nanotechnology, catalysis, and medicine. This document provides a comprehensive overview of its molecular structure, chemical properties, and synthesis. It further details its primary application in the synthesis of gold nanoparticles, a critical technology in advanced drug delivery systems and diagnostics. The potential mechanisms of its anticancer activity are explored through an examination of relevant cellular signaling pathways. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols and structured data to facilitate further research and application.

Molecular Structure and Formula

Sodium tetrachloroaurate(III) hydrate is an inorganic salt that typically exists as a dihydrate, with the chemical formula Na[AuCl₄]·2H₂O . The core of its structure is the tetrachloroaurate(III) anion, [AuCl₄]⁻, which features a gold atom in the +3 oxidation state. This anion adopts a square planar geometry, a common configuration for d⁸ metal complexes. The sodium cation (Na⁺) acts as the counter-ion. Two water molecules are incorporated into the crystal lattice as water of hydration.

The anhydrous form has the formula NaAuCl₄. The compound is a yellow to orange crystalline solid and is soluble in water, alcohol, and ether.

Physicochemical Properties

A summary of the key physicochemical properties of sodium tetrachloroaurate(III) dihydrate is presented in the table below.

Property	Value	Reference
Chemical Formula	Na[AuCl₄]·2H₂O
Molecular Weight	397.80 g/mol
Appearance	Yellow to orange crystalline powder
Melting Point	100 °C (decomposes)
Solubility	Soluble in water, alcohol, and ether
CAS Number	13874-02-7 (dihydrate)

Synthesis and Characterization

Synthesis of Sodium Tetrachloroaurate(III) Dihydrate

A conventional method for the synthesis of sodium tetrachloroaurate (B171879) involves the reaction of tetrachloroauric acid (HAuCl₄) with a sodium salt, such as sodium chloride (NaCl) or sodium carbonate (Na₂CO₃).

Experimental Protocol:

• A solution of tetrachloroauric acid (HAuCl₄) is prepared in water.

• A stoichiometric amount of sodium chloride (NaCl) or sodium carbonate (Na₂CO₃) is added to the solution.

• The resulting mixture is stirred and heated to 100 °C to encourage the reaction and evaporation of the solvent.

• The solution is then allowed to cool, leading to the crystallization of sodium tetrachloroaurate(III) dihydrate.

• The orange-yellow crystals are collected and dried.

More recent and efficient methods involve the direct reaction of gold powder with sodium oxy-halogen salts in the presence of hydrochloric acid.

Characterization Techniques

The structural and compositional integrity of synthesized sodium tetrachloroaurate(III) hydrate can be confirmed using various analytical techniques:

• Spectroscopy (UV-Vis): Ultraviolet-visible spectroscopy can be used to characterize the electronic transitions within the [AuCl₄]⁻ complex in solution.

• Elemental Analysis: This provides the percentage composition of the elements (Na, Au, Cl, H, O) in the compound, confirming its stoichiometry.

Applications in Nanoparticle Synthesis

A primary application of sodium tetrachloroaurate(III) hydrate is as a precursor for the synthesis of gold nanoparticles (AuNPs). The Turkevich method is a widely used and straightforward approach for producing spherical AuNPs.

Experimental Protocol: Turkevich Method for Gold Nanoparticle Synthesis

• Preparation of Solutions:

  • Prepare a 1.0 mM solution of hydrogen tetrachloroaurate (HAuCl₄). This can be prepared from sodium tetrachloroaurate(III) hydrate.

  • Prepare a 1% solution of trisodium (B8492382) citrate (B86180) dihydrate (Na₃C₆H₅O₇·2H₂O).

• Synthesis:

  • In a clean Erlenmeyer flask, bring 20 mL of the 1.0 mM HAuCl₄ solution to a rolling boil while stirring continuously on a hot plate.

  • To the rapidly boiling solution, quickly add 2 mL of the 1% trisodium citrate solution.

  • The solution will undergo a series of color changes, typically from pale yellow to colorless, then to a deep red, indicating the formation of gold nanoparticles.

  • Continue heating and stirring for approximately 10 minutes, after which the flask is removed from the heat.

• Characterization of Gold Nanoparticles:

  • UV-Vis Spectroscopy: The formation and size of the AuNPs can be confirmed by measuring the surface plasmon resonance (SPR) peak, which for spherical AuNPs is typically around 520 nm.

  • Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM): These imaging techniques are used to visualize the size and morphology of the synthesized nanoparticles.

  • Dynamic Light Scattering (DLS): DLS is employed to determine the size distribution of the nanoparticles in solution.

Workflow for the synthesis and characterization of gold nanoparticles.

Role in Drug Development and Cancer Therapy

Sodium tetrachloroaurate(III) and the gold nanoparticles derived from it are being investigated for their potential in cancer therapy. Gold compounds have been shown to exhibit cytotoxic effects against cancer cells and may act by reducing inflammation.

Potential Signaling Pathways

While the precise mechanisms of action are still under investigation, gold-based compounds may exert their anticancer effects by modulating key cellular signaling pathways that are often dysregulated in cancer. Two such pathways are the PI3K/Akt/mTOR and STAT3 pathways.

PI3K/Akt/mTOR Pathway: This is a critical intracellular signaling pathway that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers.

Hypothesized inhibitory action on the PI3K/Akt/mTOR signaling pathway.

STAT3 Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that, when constitutively activated, promotes tumor cell proliferation, survival, and angiogenesis.

Hypothesized inhibitory action on the STAT3 signaling pathway.

Conclusion

Sodium tetrachloroaurate(III) hydrate is a versatile compound with a well-established role in the synthesis of gold nanoparticles and emerging potential in the field of medicine, particularly in cancer therapy. Its utility as a precursor for nanomaterials provides a platform for the development of novel drug delivery and diagnostic tools. Further research into its precise molecular interactions with cellular signaling pathways will be crucial in fully realizing its therapeutic potential. The experimental protocols and data presented in this guide offer a foundation for researchers to build upon in their exploration of this promising gold compound.

A Comprehensive Technical Guide to the Stability and Storage of Sodium Tetrachloroaurate(III) Hydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Sodium Tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·xH₂O). Understanding the chemical stability of this crucial gold precursor is paramount for ensuring its efficacy, and safety in research, and as a starting material in the development of gold-based therapeutics and nanomaterials.

Chemical Stability

Sodium tetrachloroaurate(III) hydrate is a yellow to orange crystalline solid that is generally stable under recommended storage conditions.[1][2] However, its stability can be compromised by exposure to elevated temperatures, light, and certain incompatible materials. The hydrate form implies the presence of water molecules within the crystal structure, which can be lost upon heating.

Thermal Decomposition

While specific, detailed thermoanalytical studies on sodium tetrachloroaurate(III) dihydrate are not extensively published, its thermal decomposition pathway can be inferred from analogous compounds like tetrachloroauric acid (HAuCl₄·3H₂O). The decomposition is expected to be a multi-step process involving dehydration followed by the reduction of gold(III) to gold(I) and finally to metallic gold.

A proposed thermal decomposition pathway for Sodium Tetrachloroaurate(III) dihydrate is as follows:

• Dehydration: The initial step involves the loss of water of hydration to form the anhydrous salt.

• Reduction to Gold(I) Chloride: Further heating leads to the decomposition of the tetrachloroaurate(III) anion, releasing chlorine gas and forming sodium chloride and gold(I) chloride.

• Reduction to Metallic Gold: At higher temperatures, gold(I) chloride decomposes to metallic gold and chlorine gas.

Hazardous decomposition products include hydrogen chloride, sodium oxides, and gold oxide.[3][4]

Incompatible Materials

To ensure the stability of Sodium Tetrachloroaurate(III) hydrate, contact with the following materials should be avoided:

• Strong bases[3][4]

• Ammonia[1][3][4]

• Oxidizing agents[3][4]

• Organic solvents[1]

• Acids[1]

• Zinc[1]

Recommended Storage Conditions

Proper storage is critical to maintain the integrity and purity of Sodium Tetrachloroaurate(III) hydrate. The following conditions are recommended based on safety data sheets and chemical supplier information.

Parameter	Recommendation	Source
Temperature	Store in a cool, dry area.	[1][2][5]
Light	Store in a tightly sealed, light-resistant container.	[1][3][5]
Atmosphere	Store in a well-ventilated place.[1][3][5]
Container	Use a tightly sealed, properly labeled container. Plastic or plastic-lined containers are suitable.[1][3][5]

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of Sodium Tetrachloroaurate(III) hydrate, a comprehensive stability testing program should be implemented. The following are detailed methodologies for key experiments.

Accelerated Stability Testing

Accelerated stability studies are designed to predict the long-term stability of a substance in a shorter period by subjecting it to elevated stress conditions.

Objective: To evaluate the stability of Sodium Tetrachloroaurate(III) hydrate under accelerated temperature and humidity conditions.

Methodology:

• Sample Preparation: A single lot of Sodium Tetrachloroaurate(III) hydrate is aliquoted into multiple vials of the same construction and material as the intended long-term storage.

• Storage Conditions: The vials are placed in a stability chamber maintained at 40°C ± 2°C and 75% ± 5% relative humidity (RH).

• Time Points: Samples are pulled for analysis at predetermined time points, such as 0, 1, 3, and 6 months.

• Analytical Methods: At each time point, the samples are analyzed for:

  • Appearance: Visual inspection for any changes in color or physical state.

  • Assay (Gold Content): Determination of the gold content using a validated analytical method such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

  • Degradation Products: Analysis for the presence of degradation products using techniques like X-ray Diffraction (XRD) to detect changes in the crystalline structure or the formation of metallic gold.

• Data Analysis: The data is analyzed to determine the rate of degradation and to predict the shelf-life under normal storage conditions.

Real-Time Stability Testing

Real-time stability studies are conducted under the recommended storage conditions to establish the actual shelf-life of the product.

Objective: To determine the stability of Sodium Tetrachloroaurate(III) hydrate under recommended long-term storage conditions.

Methodology:

• Sample Preparation: Similar to the accelerated stability study, a single lot is aliquoted into appropriate containers.

• Storage Conditions: The containers are stored under the recommended conditions, typically at controlled room temperature (e.g., 25°C ± 2°C) and protected from light.

• Time Points: Samples are tested at longer intervals, for example, 0, 3, 6, 9, 12, 18, 24, and 36 months.

• Analytical Methods: The same analytical methods as in the accelerated stability study are used to monitor the product's quality over time.

• Data Analysis: The data from the real-time stability study is used to confirm the shelf-life established by the accelerated study.

Visualizations

Caption: Workflow for Accelerated Stability Testing.

Caption: Decision Tree for Proper Storage.

References

• 1. epa.gov [epa.gov]
• 2. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 3. teknova.com [teknova.com]
• 4. fishersci.com [fishersci.com]
• 5. Sodium Tetrachloroaurate(III) Hydrate,CAS : 29156-65-8 [eforu-chemical.com]

An In-depth Technical Guide to the Solubility of Sodium Tetrachloroaurate(III) Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·2H₂O), a pivotal gold compound in catalysis, nanoparticle synthesis, and pharmaceutical research. This document collates available quantitative and qualitative solubility data, elucidates the key factors influencing its dissolution, and presents a detailed experimental protocol for solubility determination.

Executive Summary

Sodium tetrachloroaurate(III) dihydrate is a golden-orange crystalline solid with significant solubility in water and polar organic solvents. Its dissolution behavior, particularly in aqueous media, is intricately linked to the pH-dependent speciation of the tetrachloroaurate(III) anion, [AuCl₄]⁻. While precise quantitative solubility data in many organic solvents is not extensively documented in publicly available literature, this guide consolidates the most current information to support research and development activities.

Solubility Data

The solubility of sodium tetrachloroaurate(III) is dependent on its hydration state. The following tables summarize the available quantitative and qualitative data for both the dihydrate (Na[AuCl₄]·2H₂O) and anhydrous (NaAuCl₄) forms.

Table 1: Quantitative Solubility of Sodium Tetrachloroaurate(III) Hydrate and Anhydrous Sodium Tetrachloroaurate (B171879) in Water

Compound Form	Solvent	Temperature (°C)	Solubility ( g/100 mL)
Dihydrate (Na[AuCl₄]·2H₂O)	Water	10	150[1]
Anhydrous (NaAuCl₄)	Water	10	139[2]
Anhydrous (NaAuCl₄)	Water	20	151[2]
Anhydrous (NaAuCl₄)	Water	60	900[2]

Table 2: Qualitative Solubility of Sodium Tetrachloroaurate(III) Dihydrate in Various Solvents

Solvent	Solubility Description
Water	Soluble[3][4][5], Easily soluble[6]
Ethanol	Soluble[3][4][5], Easily soluble[6]
Diethyl Ether	Soluble[3][4], Sparingly soluble (anhydrous form)[2]
Methanol	Slightly soluble[3][7]

Factors Influencing Solubility

The primary factor governing the aqueous solubility of sodium tetrachloroaurate(III) hydrate is the pH of the solution. The tetrachloroaurate(III) anion, [AuCl₄]⁻, undergoes stepwise hydrolysis as the pH increases. This process involves the sequential replacement of chloride ligands with hydroxide (B78521) ions, leading to the formation of various aquachloro- and hydroxo-gold(III) complexes.[8][9][10][11] This speciation significantly impacts the overall solubility of the gold complex.

The speciation of the [AuCl₄]⁻ anion as a function of pH can be summarized as follows:

• pH < 7: The predominant species is the stable [AuCl₄]⁻ anion.

• pH ≥ 7: Stepwise hydrolysis occurs, leading to the formation of [AuCl₃(OH)]⁻, [AuCl₂(OH)₂]⁻, [AuCl(OH)₃]⁻, and ultimately the tetrahydroxoaurate(III) anion, [Au(OH)₄]⁻, in strongly alkaline solutions.[8][9]

pH-Dependent Hydrolysis of the Tetrachloroaurate(III) Anion.

Experimental Protocol: Determination of Equilibrium Solubility by the Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[12][13][14] The following protocol provides a generalized procedure for determining the solubility of sodium tetrachloroaurate(III) hydrate.

4.1. Materials and Equipment

• Sodium tetrachloroaurate(III) hydrate (of known purity)

• Solvent of interest (e.g., deionized water, ethanol)

• Volumetric flasks and pipettes

• Analytical balance

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE or equivalent)

• Vials with screw caps

• Analytical instrumentation for gold quantification (e.g., UV-Vis spectrophotometer, Atomic Absorption Spectrometer (AAS), or Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of sodium tetrachloroaurate(III) hydrate to a series of vials containing a known volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature orbital shaker or water bath set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of the dissolved solid remains constant.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to permit the sedimentation of the excess solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved particles. This step is critical to avoid overestimation of the solubility.

• Analysis:

  • Accurately dilute the filtered solution with the appropriate solvent to a concentration that falls within the linear range of the analytical instrument.

  • Determine the concentration of gold in the diluted solution using a calibrated analytical method (e.g., UV-Vis spectrophotometry, AAS, or ICP-MS).[15][16][17][18]

  • Calculate the original concentration of sodium tetrachloroaurate(III) hydrate in the saturated solution, accounting for the dilution factor.

4.3. Data Interpretation

The solubility is expressed as the concentration of the solute in the saturated solution at a specific temperature (e.g., in g/100 mL or mol/L). The experiment should be performed in triplicate to ensure the reproducibility of the results.

References

• 1. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 2. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 3. lookchem.com [lookchem.com]
• 4. Sodium tetrachloroaurate (III) dihydrate | 13874-02-7 [chemicalbook.com]
• 5. cameo.mfa.org [cameo.mfa.org]
• 6. chembk.com [chembk.com]
• 7. Sodium tetrachloroaurate (III) dihydrate CAS#: 13874-02-7 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. who.int [who.int]
• 13. scielo.br [scielo.br]
• 14. bioassaysys.com [bioassaysys.com]
• 15. pubs.usgs.gov [pubs.usgs.gov]
• 16. pubs.usgs.gov [pubs.usgs.gov]
• 17. goldrefiningforum.com [goldrefiningforum.com]
• 18. geokniga.org [geokniga.org]

In-depth Technical Guide: Understanding the Oxidation State of Gold in Na[AuCl4]

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Sodium tetrachloroaurate(III), Na[AuCl4], is a pivotal gold compound utilized in various fields, including catalysis and medicine. A complete understanding of its chemical properties and reactivity profile necessitates a precise determination of the oxidation state of the central gold atom. This technical guide elucidates the theoretical principles for determining this oxidation state, presents the data in a structured format, and provides a detailed hypothetical protocol for its experimental verification using X-ray Photoelectron Spectroscopy (XPS).

Theoretical Determination of Gold's Oxidation State

The oxidation state of an atom in a molecule or ion is the charge it would possess if all the chemical bonds were purely ionic. The determination in an ionic compound like Na[AuCl4] follows a set of established rules. The compound consists of a sodium cation (Na⁺) and a tetrachloroaurate (B171879) anion ([AuCl4]⁻).

Fundamental Principles:

• Overall Charge Neutrality: The sum of the oxidation states of all atoms in a neutral compound must equal zero.[1][2]

• Alkali Metals: Sodium (Na), as a Group 1 alkali metal, consistently exhibits an oxidation state of +1 in its compounds.[1][3][4][5][6][7]

• Halogens: Chlorine (Cl), when bonded to a less electronegative element like a metal, typically has an oxidation state of -1.[3][5][8][9]

Step-by-Step Calculation:

Let the oxidation state of gold (Au) be represented by 'x'.

• Assign the known oxidation state to sodium: Na = +1.

• Assign the known oxidation state to each chlorine atom: Cl = -1.

• Apply the principle of charge neutrality to the entire compound, Na[AuCl4]: (Oxidation State of Na) + (Oxidation State of Au) + 4 × (Oxidation State of Cl) = 0

• Substitute the known values into the equation: (+1) + (x) + 4 × (-1) = 0

• Solve for x: 1 + x - 4 = 0 x - 3 = 0 x = +3

Thus, the theoretical oxidation state of gold in Na[AuCl4] is +3 . This is a common oxidation state for gold, often referred to as auric.[10][11] The anion, [AuCl4]⁻, is known as the tetrachloroaurate(III) ion.[12]

Data Presentation: Oxidation State Calculation

The quantitative data for determining the oxidation state of gold is summarized below.

Element	Symbol	Oxidation State	Number of Atoms	Total Charge Contribution
Sodium	Na	+1	1	+1
Gold	Au	+3 (Calculated)	1	+3
Chlorine	Cl	-1	4	-4
Overall Compound	Na[AuCl4]	0	(+1) + (+3) + (-4) = 0

Logical Workflow for Oxidation State Determination

References

• 1. homework.study.com [homework.study.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. echemi.com [echemi.com]
• 5. web.viu.ca [web.viu.ca]
• 6. WebElements Periodic Table » Sodium » compounds information [webelements.com]
• 7. Video: Oxidation Numbers [jove.com]
• 8. Rules for assigning oxidation states - Crunch Chemistry [crunchchemistry.co.uk]
• 9. Chlorine - Wikipedia [en.wikipedia.org]
• 10. Gold compounds - Wikipedia [en.wikipedia.org]
• 11. Gold - Wikipedia [en.wikipedia.org]
• 12. Chloroauric acid - Wikipedia [en.wikipedia.org]

Initial safety and handling precautions for Sodium tetrachloroaurate(III) hydrate

An In-depth Technical Guide on the Initial Safety and Handling Precautions for Sodium Tetrachloroaurate(III) Hydrate (B1144303)

This guide provides comprehensive safety and handling information for Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·xH₂O), a compound frequently utilized in chemical synthesis, nanoparticle formulation, and various applications within drug development. Due to its hazardous properties, strict adherence to safety protocols is imperative to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Classification

Sodium tetrachloroaurate(III) hydrate is classified as a hazardous substance. The primary routes of exposure are inhalation, skin contact, and eye contact.[1] Ingestion is also a potential route of exposure. The compound is corrosive and can cause severe skin burns and eye damage.[2][3] It is also harmful if swallowed and may cause respiratory irritation.[3][4]

GHS Hazard Statements:

• H290: May be corrosive to metals.[4]

• H302: Harmful if swallowed.[4]

• H314/H315: Causes severe skin burns and eye damage / Causes skin irritation.[3][4]

• H317: May cause an allergic skin reaction.

• H318/H319: Causes serious eye damage / Causes serious eye irritation.[3][4]

• H335: May cause respiratory irritation.[4]

• H412: Harmful to aquatic life with long lasting effects.[2]

Hazard Pictograms:

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	NaAuCl₄·xH₂O (commonly dihydrate)	[4]
Molecular Weight	397.8 g/mol (for dihydrate)	[4]
Appearance	Yellow to orange crystalline powder	[1]
Melting Point	100°C (decomposes)	[1]
Density	0.8 g/cm³	[1]
Solubility in Water	150 g/100 mL at 10°C	[1]
Odor	Faint chlorine odor	[1]

Experimental Protocols: Safe Handling and Use

Adherence to the following protocols is critical when working with Sodium tetrachloroaurate(III) hydrate.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: All handling of the solid compound and its solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.[6]

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes and dust.[6]

• Skin Protection: A lab coat, chemical-resistant apron, or coveralls should be worn.[6] Impermeable gloves (e.g., nitrile, neoprene) must be worn for all contact.[1]

• Respiratory Protection: In situations where dust may be generated and engineering controls are insufficient, a NIOSH-approved respirator with appropriate cartridges for acid gas/chlorine is required.[7]

3.2. Protocol for Weighing and Solution Preparation

Sodium tetrachloroaurate(III) hydrate is hygroscopic (absorbs moisture from the air) and light-sensitive.[8]

• Preparation: Before weighing, ensure all glassware (e.g., beaker, flask) is clean and dry. It is advisable to oven-dry glassware and allow it to cool in a desiccator.

• Weighing:

  • Conduct all weighing operations within a chemical fume hood.

  • To minimize exposure to air, use a stoppered weighing bottle.

  • Tare the balance with the empty, sealed weighing bottle.

  • Quickly add the desired amount of Sodium tetrachloroaurate(III) hydrate to the bottle and reseal it.

  • Record the mass.

• Dissolution:

  • In the fume hood, add the solvent (e.g., deionized water) to a suitable flask.

  • Carefully and slowly add the weighed solid to the solvent while stirring to facilitate dissolution.

  • Keep the container covered as much as possible during dissolution to prevent contamination and exposure.

• Storage of Solutions: Store prepared solutions in clearly labeled, tightly sealed, light-protecting (amber) containers.

Storage and Disposal

• Storage: Store Sodium tetrachloroaurate(III) hydrate in its original, tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area.[2][4] It should be stored away from incompatible materials such as organic solvents, acids, bases, ammonia, and zinc.[1] The storage area should be locked.[4]

• Disposal: All waste containing Sodium tetrachloroaurate(III) hydrate must be treated as hazardous waste.[9] Collect all solid and liquid waste in clearly labeled, sealed containers.[9] Dispose of the waste through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.[4] Do not allow the material to enter drains or the environment.[1]

Emergency Procedures and First Aid

References

• 1. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 2. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 3. Sodium tetrachloroaurate(III), dihydrate, 99% - 13874-02-7 | India | Otto Chemie Pvt Ltd [ottokemi.com]
• 4. Sodium tetrachloroaurate dihydrate | AuCl4H4NaO2 | CID 18949434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. depts.washington.edu [depts.washington.edu]
• 7. Sodium tetrachloroaurate(III) hydrate | AuCl4H2NaO | CID 18410391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cameo.mfa.org [cameo.mfa.org]
• 9. Sodium tetrachloroaurate(III) hydrate | CAS 13874-02-7 | Chemical-Suppliers [chemical-suppliers.eu]

Basic reactivity of Sodium tetrachloroaurate(III) hydrate with common reagents

An In-depth Technical Guide on the Core Reactivity of Sodium Tetrachloroaurate(III) Hydrate (B1144303)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) is an inorganic gold salt that serves as a pivotal precursor in a myriad of chemical transformations, most notably in the synthesis of gold-based nanomaterials and as a catalyst in organic chemistry.[1][2][3][4] It presents as a golden-orange or yellow crystalline solid, readily soluble in water and alcohol.[1][5][6][7] In solution, the reactivity is dominated by the square-planar tetrachloroaurate(III) anion, [AuCl₄]⁻. Understanding the fundamental reactions of this complex with common reagents is critical for controlling the synthesis of gold nanostructures, developing novel catalytic systems, and designing gold-based therapeutic agents.

This guide provides a detailed overview of the core reactivity of sodium tetrachloroaurate(III) hydrate, focusing on hydrolysis, reduction, and ligand substitution reactions. It includes experimental protocols, quantitative data, and visual diagrams to facilitate a comprehensive understanding for researchers in chemistry, materials science, and drug development.

Stability and Hydrolysis in Aqueous Solution

The tetrachloroaurate(III) ion is not indefinitely stable in aqueous solution and is prone to spontaneous hydrolysis.[8][9] This process involves the stepwise replacement of chloride ligands with hydroxide (B78521) ions, and its equilibrium is highly dependent on pH and the concentration of chloride ions in the solution.[8][10] Maintaining a high chloride concentration can suppress hydrolysis to some extent.[8]

The general equilibrium can be described as: [AuCl₄]⁻ + jOH⁻ + kH₂O ⇌ [AuCl₄₋ⱼ₋ₖ(OH)ⱼ(H₂O)ₖ]⁽¹⁻ʲ⁾⁻ + (j+k)Cl⁻[10][11]

For instance, in a 0.4 M NaCl solution, a common experimental condition to maintain ionic strength, the dissolved Au(III) species can exist as [AuCl(OH)₃]⁻, leading to a decrease in the solution's pH.[8] The speciation of the gold complex in solution is a critical parameter that influences its subsequent reactivity.

Reactions with Reducing Agents: The Gateway to Gold Nanomaterials

The reduction of Au(III) to elemental gold (Au⁰) is arguably the most utilized reaction of sodium tetrachloroaurate(III), forming the basis for the synthesis of gold nanoparticles (AuNPs). The choice of reducing agent and reaction conditions dictates the size, shape, and stability of the resulting nanoparticles.[2][12]

Common Reducing Agents and Their Effects:

Reagent	Strength	Typical Products	Key Features & Conditions
Sodium Citrate (B86180)	Mild	Spherical AuNPs (typically 10-20 nm)	The basis of the Turkevich method; citrate also acts as a capping agent.[13] Reaction is performed in a boiling aqueous solution.[13][14]
Sodium Borohydride (NaBH₄)	Strong	Small AuNPs ("seeds," <5 nm)	Used for rapid nucleation at low temperatures to form seed particles for subsequent growth.[15][16]
Ascorbic Acid	Weak	Anisotropic AuNPs (nanorods, etc.)	Used in seed-mediated growth methods; reduces Au(III) to Au(I) and then to Au(0) on the surface of existing seeds.[15]
Amines & Amino Acids	Variable	Biocompatible AuNPs, Au Clusters	Can act as both reducing and stabilizing agents.[12] Reactivity depends on the amine's redox potential and experimental conditions like pH and temperature.[12]
Thiols (R-SH)	Mild	Au(I)-thiolate complexes, AuNPs, Au Clusters	A two-step reduction is proposed: first to Au(I), followed by the formation of a polymeric Au(I)-SR intermediate, which can then be further reduced.[12][17]

Experimental Protocol: Synthesis of Gold Nanoparticles (Turkevich Method)

This protocol describes a typical synthesis of citrate-stabilized gold nanoparticles.

• Preparation: Add 20 mL of a 1.0 mM HAuCl₄ (or Na[AuCl₄]) solution to a 50 mL Erlenmeyer flask with a magnetic stir bar.[13] All glassware should be scrupulously cleaned.

• Heating: Place the flask on a stirring hot plate and bring the solution to a rolling boil.[13]

• Reduction: To the rapidly-stirred, boiling solution, quickly add 2 mL of a 1% (w/v) solution of trisodium (B8492382) citrate dihydrate.[13]

• Observation: The solution color will change from pale yellow to colorless, then to gray, and finally to a deep, wine-red color, indicating the formation of AuNPs.

• Completion: Continue heating for approximately 10 minutes to ensure the reaction is complete, then remove from heat and allow to cool while stirring.[13]

Visualization: Gold Nanoparticle Synthesis Workflow

References

• 1. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 4. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 5. lookchem.com [lookchem.com]
• 6. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 7. Sodium tetrachloroaurate (III) dihydrate | 13874-02-7 [chemicalbook.com]
• 8. RSC - Page load error [pubs.rsc.org]
• 9. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 10. The Hydrolysis of AuCl4− and the Stability of Aquachlorohydroxocomplexes of Gold(III) in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Reduction of Tetrachloroaurate(III) Ions With Bioligands: Role of the Thiol and Amine Functional Groups on the Structure and Optical Features of Gold Nanohybrid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ate.community [ate.community]
• 14. edu.utsunomiya-u.ac.jp [edu.utsunomiya-u.ac.jp]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. pubs.acs.org [pubs.acs.org]
• 17. scholarworks.sfasu.edu [scholarworks.sfasu.edu]

Protocols & Analytical Methods

Application Notes: Synthesis of Gold Nanoparticles Using Sodium Tetrachloroaurate(III) Hydrate

Introduction

Gold nanoparticles (AuNPs) are at the forefront of innovation in nanotechnology, with significant applications in fields ranging from medicine to electronics.[1] Their unique optical, electronic, and catalytic properties make them invaluable for targeted drug delivery, advanced diagnostic imaging, and the development of novel cancer therapies.[1][2] The synthesis of AuNPs relies on precise chemical precursors, with Sodium Tetrachloroaurate(III) Dihydrate (NaAuCl₄·2H₂O) being a crucial component.[1] This document provides a detailed protocol for the synthesis of AuNPs using the Turkevich method, a widely recognized, simple, and reliable chemical process first developed in the 1950s.[3][4] This method involves the reduction of tetrachloroaurate(III) ions (AuCl₄⁻) by sodium citrate (B86180), which also acts as a stabilizing or capping agent.[3][5]

Principle of the Turkevich Method

The Turkevich method is a "bottom-up" chemical approach where AuNPs are grown from gold ions in a solution.[2] The synthesis is an oxidation-reduction reaction where trisodium (B8492382) citrate dihydrate serves as the reducing agent, donating electrons to reduce Au³⁺ ions from the sodium tetrachloroaurate (B171879) precursor to metallic gold (Au⁰).[2][4] The citrate ions also adsorb onto the surface of the newly formed nanoparticles, creating a negative charge that prevents them from aggregating through electrostatic repulsion, thus ensuring the stability of the colloidal suspension.[2] The reaction typically results in the formation of spherical nanoparticles, and the final color of the solution, usually a deep red, is indicative of the successful synthesis of AuNPs.[3][6][7] This color is due to a phenomenon called surface plasmon resonance (SPR).[5][7]

Applications in Research and Drug Development

The biocompatibility and ease of surface functionalization make AuNPs synthesized via this method ideal for a variety of biomedical applications:

• Targeted Drug Delivery: Drug molecules can be chemically bonded to the surface of AuNPs.[2] By also attaching a targeting moiety (like a protein that recognizes cancer cells), the drug can be delivered more precisely to the tumor, reducing damage to healthy tissues.[2]

• Biomedical Imaging and Diagnostics: Due to their unique optical properties, AuNPs are excellent contrast agents for various imaging techniques.[4] They are also widely used in biosensors for the highly sensitive detection of biomarkers and pathogens.[1][4]

• Photothermal Therapy (PTT): The strong light absorption of AuNPs, particularly their tunable surface plasmon resonance, allows them to generate heat upon laser irradiation, which can be used to destroy cancer cells.[8]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (approx. 15-25 nm) via the Turkevich Method

This protocol is adapted from the classical Turkevich method for producing spherical gold nanoparticles.[3][7]

1. Materials and Reagents

Reagent	Formula	Supplier Example	Notes
Sodium Tetrachloroaurate(III) Dihydrate	NaAuCl₄·2H₂O	Sigma-Aldrich (298174)	Precursor for gold ions. Can be substituted with Hydrogen Tetrachloroaurate(III) Trihydrate (HAuCl₄·3H₂O).[2][9]
Trisodium Citrate Dihydrate	Na₃C₆H₅O₇·2H₂O	Sigma-Aldrich	Acts as both a reducing agent and a capping agent.[3] It is recommended to prepare this solution fresh before each synthesis.[10]
Deionized Water	H₂O	-	High purity water is essential for reproducible results.
Aqua Regia (for cleaning)	3 parts HCl, 1 part HNO₃	-	Extreme Caution Required. Used for rigorous cleaning of glassware to remove any impurities that could interfere with nanoparticle nucleation and growth.[5]

2. Equipment

• 50 mL or 100 mL Erlenmeyer flask or beaker

• Magnetic stirrer/hot plate

• Magnetic stir bar

• Graduated cylinders and pipettes

• Glassware (cleaned meticulously with aqua regia and rinsed with deionized water)[5]

3. Preparation of Stock Solutions

• 1.0 mM Sodium Tetrachloroaurate(III) Solution:

  • Accurately weigh the required amount of NaAuCl₄·2H₂O (Molar Mass: 397.8 g/mol ).

  • Dissolve in deionized water to achieve the final concentration of 1.0 mM. If using HAuCl₄·3H₂O, a stock solution can be made and stored in a brown bottle.[2][10]

• 1% (w/v) Trisodium Citrate Solution:

  • Dissolve 1.0 g of trisodium citrate dihydrate in 100 mL of deionized water. This is approximately 34 mM.[6] It is best to prepare this solution fresh.[10]

4. Synthesis Procedure

• Add 20 mL of the 1.0 mM Sodium Tetrachloroaurate(III) solution to a 50 mL Erlenmeyer flask containing a magnetic stir bar.[2]

• Place the flask on a stirring hot plate and bring the solution to a rolling boil under vigorous stirring.[2][3]

• Once boiling, quickly add 2 mL of the 1% trisodium citrate solution to the rapidly stirred gold solution.[2][10]

• Observe the color change of the solution. It will typically transition from a pale yellow to colorless/gray, and finally to a deep wine-red color.[7] This final color indicates the formation of gold nanoparticles.[3][7]

• Continue heating and stirring the solution for an additional 10-20 minutes to ensure the reaction is complete.[2][6][7]

• Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• Store the resulting colloidal gold solution in a clean, sealed glass container.

Protocol 2: Characterization by UV-Vis Spectroscopy

UV-Vis spectroscopy is a primary and rapid technique to confirm the formation of AuNPs by detecting their characteristic Surface Plasmon Resonance (SPR) peak.[7]

• Calibrate the UV-Vis spectrophotometer with deionized water as a blank.

• Transfer a sample of the synthesized AuNP solution to a quartz cuvette.

• Record the absorption spectrum in the range of 400-700 nm.

• The presence of a distinct peak between 520-530 nm confirms the formation of spherical gold nanoparticles.[5][6][7] The exact position and shape of the peak can provide information about the size and aggregation state of the nanoparticles.

Quantitative Data Summary

The properties of the synthesized AuNPs can be influenced by several factors, primarily the molar ratio of citrate to the gold salt.[5][11] The table below summarizes typical characterization data for AuNPs synthesized by the Turkevich method.

Parameter	Typical Value Range	Characterization Method	Notes
Average Particle Size (Diameter)	15 - 25 nm	DLS, TEM, SEM, AFM	Decreasing the citrate-to-gold molar ratio can lead to larger nanoparticles.[2][5][11]
Polydispersity Index (PDI)	< 0.3	DLS	A lower PDI indicates a more uniform and narrow size distribution. The Turkevich method is reliable for PDI < 0.20 for 15-30 nm particles.[7][11]
Surface Plasmon Resonance (λmax)	520 - 530 nm	UV-Vis Spectroscopy	The peak wavelength can shift to longer wavelengths (a red shift) as the particle size increases or if aggregation occurs.[5][6]
Zeta Potential	-30 to -50 mV	Zeta Potential Analyzer	The negative value confirms the citrate capping and indicates high colloidal stability due to electrostatic repulsion.
Crystalline Structure	Face-Centered Cubic (FCC)	XRD	X-ray diffraction patterns show characteristic peaks corresponding to the (111), (200), (220), and (311) planes of gold.[7][12]

Visualizations

Experimental Workflow

References

• 1. nbinno.com [nbinno.com]
• 2. ate.community [ate.community]
• 3. Gold Nanoparticle Synthesis: Turkevich vs Brust vs Green [torskal.com]
• 4. The Turkevich Method for Synthesizing Gold Nanoparticles | A Comprehensive Guide | Nanopartz™ [nanopartz.com]
• 5. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 6. edu.utsunomiya-u.ac.jp [edu.utsunomiya-u.ac.jp]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 11. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Applications of Sodium Tetrachloroaurate(III) (Na[AuCl4]) in Homogeneous Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Sodium tetrachloroaurate(III) (Na[AuCl₄]), a commercially available and relatively inexpensive gold salt, has emerged as a versatile and efficient catalyst in a variety of homogeneous organic transformations. Its ability to act as a potent Lewis acid allows for the activation of unsaturated carbon-carbon bonds, facilitating a range of synthetic methodologies relevant to the pharmaceutical and fine chemical industries. This document provides detailed application notes and experimental protocols for key reactions catalyzed by Na[AuCl₄].

Hydration of Alkynes

The addition of water to alkynes, a fundamental transformation to synthesize valuable carbonyl compounds, can be effectively catalyzed by Na[AuCl₄]. This method offers a milder and often more functional group tolerant alternative to traditional mercury(II)-catalyzed reactions. The reaction typically follows Markovnikov's regioselectivity, yielding methyl ketones from terminal alkynes.

Application Notes:

The Na[AuCl₄]-catalyzed hydration of alkynes proceeds smoothly for a variety of terminal and internal alkynes. The reaction is generally carried out in a mixed solvent system, such as methanol (B129727)/water, at elevated temperatures. Catalyst loading is typically low, ranging from 1-5 mol%. The presence of a mild acid co-catalyst can sometimes enhance the reaction rate.

Quantitative Data Summary:

Entry	Alkyne Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
1	Phenylacetylene (B144264)	2	Methanol/Water (10:1)	Reflux	1	Acetophenone	91
2	1-Octyne	2	Methanol/Water (10:1)	Reflux	2	2-Octanone	85
3	4-Phenyl-1-butyne	2	Methanol/Water (10:1)	Reflux	1.5	4-Phenyl-2-butanone	88
4	Cyclohexylacetylene	2	Methanol/Water (10:1)	Reflux	3	Acetylcyclohexane	82

Experimental Protocol: Hydration of Phenylacetylene

Materials:

• Phenylacetylene (1.0 mmol, 102 mg)

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) (0.02 mmol, 7.9 mg)

• Methanol (5.0 mL)

• Deionized Water (0.5 mL)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

Procedure:

• To the round-bottom flask, add phenylacetylene and a solution of Na[AuCl₄]·2H₂O in methanol and water.

• The reaction mixture is heated to reflux with stirring.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford the pure acetophenone.

Caption: Na[AuCl₄] catalyzed hydration of a terminal alkyne to a methyl ketone.

Deprotection of Silyl (B83357) Ethers

Na[AuCl₄] serves as a mild and selective catalyst for the deprotection of silyl ethers, a common protecting group for alcohols in organic synthesis. This method is particularly valuable for its chemoselectivity, allowing for the deprotection of specific silyl ethers in the presence of others.

Application Notes:

The Na[AuCl₄]-catalyzed deprotection of tert-butyldimethylsilyl (TBS) ethers proceeds efficiently at room temperature in methanol.[1][2] The reaction exhibits excellent functional group tolerance. A key advantage of this method is the selective deprotection of aliphatic TBS ethers in the presence of aromatic TBS ethers, as well as more sterically hindered silyl ethers.[1][2]

Quantitative Data Summary:

Entry	Substrate (TBS Ether of)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield of Alcohol (%)
1	1-Octanol	1	Methanol	Room Temp.	3.5	95
2	Cinnamyl alcohol	1	Methanol	Room Temp.	2	98
3	Geraniol	1	Methanol	Room Temp.	4	93
4	Cholesterol	1	Methanol	Room Temp.	5	91

Experimental Protocol: Deprotection of 1-Octanol TBS Ether

Materials:

• 1-(tert-Butyldimethylsilyloxy)octane (0.5 mmol)

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) (0.005 mmol, 2.0 mg)

• Methanol (2.5 mL)

• Round-bottom flask with a magnetic stir bar

Procedure:

• To a solution of 1-(tert-butyldimethylsilyloxy)octane in methanol, add Na[AuCl₄]·2H₂O.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• After completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 1-octanol.

Caption: Workflow for Na[AuCl₄] catalyzed deprotection of a TBS ether.

Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are an important class of nitrogen-containing heterocycles with diverse biological activities. Na[AuCl₄] can catalyze the condensation reaction between 1,2-diamines and 1,2-dicarbonyl compounds to afford quinoxaline derivatives in good yields.

Application Notes:

The synthesis of quinoxalines using Na[AuCl₄] as a catalyst typically involves the reaction of an o-phenylenediamine (B120857) with a 1,2-diketone. The reaction is often carried out in a suitable organic solvent at room temperature or with gentle heating. This method provides a straightforward and efficient route to a variety of substituted quinoxalines.

Quantitative Data Summary:

Entry	o-Phenylenediamine	1,2-Dicarbonyl Compound	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	o-Phenylenediamine	Benzil (B1666583)	5	Ethanol	Reflux	1	92
2	4,5-Dimethyl-1,2-phenylenediamine	Benzil	5	Ethanol	Reflux	1.5	90
3	o-Phenylenediamine	2,3-Butanedione	5	Ethanol	Room Temp.	2	88
4	4-Chloro-1,2-phenylenediamine	Benzil	5	Ethanol	Reflux	2	85

Experimental Protocol: Synthesis of 2,3-Diphenylquinoxaline

Materials:

• o-Phenylenediamine (1.0 mmol, 108 mg)

• Benzil (1.0 mmol, 210 mg)

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) (0.05 mmol, 19.9 mg)

• Ethanol (10 mL)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

Procedure:

• In the round-bottom flask, dissolve o-phenylenediamine and benzil in ethanol.

• Add Na[AuCl₄]·2H₂O to the solution.

• Heat the reaction mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature, which may cause the product to precipitate.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain 2,3-diphenylquinoxaline.

Caption: Proposed pathway for Na[AuCl₄] catalyzed quinoxaline synthesis.

Synthesis of 1,5-Benzodiazepine Derivatives

1,5-Benzodiazepines are another class of privileged heterocyclic structures in medicinal chemistry. Na[AuCl₄] can be employed as a catalyst for the condensation of o-phenylenediamines with ketones to synthesize these seven-membered rings.

Application Notes:

This catalytic method provides an efficient route to 2,3-dihydro-1H-1,5-benzodiazepines. The reaction typically involves stirring an o-phenylenediamine and an excess of a ketone in the presence of a catalytic amount of Na[AuCl₄] at room temperature or with mild heating. A variety of cyclic and acyclic ketones can be used as substrates.

Quantitative Data Summary:

Entry	o-Phenylenediamine	Ketone	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	o-Phenylenediamine	Acetone (B3395972)	5	Acetonitrile	Room Temp.	3	85
2	o-Phenylenediamine	Cyclohexanone	5	Acetonitrile	50	4	82
3	4-Methyl-1,2-phenylenediamine	Acetone	5	Acetonitrile	Room Temp.	3.5	88
4	o-Phenylenediamine	Acetophenone	5	Acetonitrile	60	5	78

Experimental Protocol: Synthesis of 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-benzodiazepine

Materials:

• o-Phenylenediamine (1.0 mmol, 108 mg)

• Acetone (5.0 mmol, 0.37 mL)

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) (0.05 mmol, 19.9 mg)

• Acetonitrile (5 mL)

• Round-bottom flask with a magnetic stir bar

Procedure:

• To a solution of o-phenylenediamine in acetonitrile, add acetone and Na[AuCl₄]·2H₂O.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the desired 1,5-benzodiazepine.

Caption: Na[AuCl₄] catalyzed synthesis of a 1,5-benzodiazepine derivative.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sodium Tetrachloroaurate(III) Hydrate in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the diverse applications of Sodium Tetrachloroaurate(III) Hydrate (B1144303) in pharmaceutical research. This document includes detailed protocols for its use as a catalyst, in the synthesis of gold nanoparticles for drug delivery and cancer therapy, and its direct anticancer activities. Furthermore, it elucidates the key signaling pathways affected by gold compounds and presents relevant quantitative data to support experimental design.

Catalyst in Pharmaceutical Synthesis

Sodium Tetrachloroaurate(III) Hydrate is a versatile and efficient catalyst in various organic reactions crucial for the synthesis of pharmaceutical compounds. Its catalytic activity is particularly notable in the synthesis of heterocyclic compounds and in deprotection reactions.[1][2][3]

Synthesis of 1,5-Benzodiazepine and Quinoxaline (B1680401) Derivatives

1,5-Benzodiazepines and quinoxalines are important heterocyclic scaffolds found in a wide range of pharmacologically active molecules. Sodium tetrachloroaurate(III) hydrate can be effectively used to catalyze their synthesis.[1][2][3]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the appropriate diamine (e.g., o-phenylenediamine) and diketone in a suitable solvent such as ethanol (B145695) or acetonitrile.

• Catalyst Addition: Add a catalytic amount of Sodium Tetrachloroaurate(III) Hydrate (typically 1-5 mol%) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or under reflux, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to obtain the desired benzodiazepine (B76468) or quinoxaline derivative.

Precursor for Gold Nanoparticles in Drug Delivery and Cancer Therapy

Sodium Tetrachloroaurate(III) Hydrate is a widely used precursor for the synthesis of gold nanoparticles (AuNPs).[4][5] These nanoparticles possess unique physicochemical properties that make them excellent candidates for various biomedical applications, including targeted drug delivery and photothermal therapy in cancer treatment.[4][6]

Synthesis of Gold Nanoparticles (Turkevich Method)

The Turkevich method is a classic and straightforward approach for synthesizing spherical gold nanoparticles.[7]

Experimental Protocol:

• Preparation of Solutions:

  • Prepare a 1 mM solution of Sodium Tetrachloroaurate(III) Hydrate (HAuCl₄ can also be used) in deionized water.[4]

  • Prepare a 1% solution of trisodium (B8492382) citrate (B86180) dihydrate in deionized water.[4]

• Reaction Setup:

  • In a clean Erlenmeyer flask, bring 20 mL of the 1 mM Sodium Tetrachloroaurate(III) Hydrate solution to a rolling boil on a stirring hot plate.[4]

• Nanoparticle Formation:

  • To the rapidly stirring, boiling solution, quickly add 2 mL of the 1% trisodium citrate solution.[4]

  • The solution will undergo a series of color changes, from pale yellow to colorless, then to a deep red, indicating the formation of gold nanoparticles.[7]

• Completion and Cooling:

  • Continue heating and stirring for approximately 10-20 minutes until the color is stable.[4][7]

  • Remove the flask from the heat and allow it to cool to room temperature.

• Characterization: The synthesized AuNPs can be characterized by UV-Vis spectroscopy (surface plasmon resonance peak around 520 nm), transmission electron microscopy (TEM) for size and morphology, and dynamic light scattering (DLS) for size distribution.[7]

Experimental Workflow for AuNP Synthesis and Application

Caption: Workflow for gold nanoparticle synthesis and functionalization for drug delivery.

Anticancer Activity and Affected Signaling Pathways

Gold compounds, including those derived from sodium tetrachloroaurate(III), have demonstrated significant anticancer properties. Their mechanisms of action are multifaceted, often involving the induction of apoptosis, inhibition of key enzymes, and interference with critical cellular signaling pathways.

Key Signaling Pathways Modulated by Gold Compounds

Gold compounds have been shown to modulate several signaling pathways that are often dysregulated in cancer, including the NF-κB, PI3K/Akt, and MAPK pathways.

The NF-κB pathway plays a crucial role in inflammation, immunity, and cell survival. Its aberrant activation is a hallmark of many cancers. Gold compounds can inhibit this pathway, leading to decreased proliferation and increased apoptosis of cancer cells.

Caption: Inhibition of the NF-κB signaling pathway by gold compounds.

The PI3K/Akt pathway is a central regulator of cell growth, proliferation, and survival. Its overactivation is common in cancer. Gold compounds can suppress this pathway, thereby inhibiting tumor progression.

Caption: Inhibition of the PI3K/Akt signaling pathway by gold compounds.

The MAPK pathway is involved in cellular responses to a variety of stimuli and regulates processes like proliferation, differentiation, and apoptosis. Gold compounds can modulate this pathway to induce cancer cell death.

Caption: Modulation of the MAPK signaling pathway by gold compounds.

Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic effects of potential anticancer drugs.

Experimental Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of Sodium Tetrachloroaurate(III) Hydrate or the gold compound of interest in the cell culture medium. Replace the old medium with the medium containing the compound. Include a vehicle control (medium without the compound).

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Quantitative Data: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative gold(III) complexes against various human cancer cell lines. It is important to note that the cytotoxic effects can vary depending on the specific gold complex and the cell line.

Gold(III) Complex	Cancer Cell Line	IC50 (µM)	Reference
[Au(Bipydc)(DEDTC)]Cl₂	A549 (Lung)	~3	[8]
[Au(Bipydc)(DEDTC)]Cl₂	HeLa (Cervical)	~3	[8]
[Au(Bipydc)(DEDTC)]Cl₂	MDA-231 (Breast)	~3	[8]
[Au(Bipydc)(DEDTC)]Cl₂	MCF-7 (Breast)	~3	[8]
Cisplatin (for comparison)	A549, HeLa, MDA-231	~9	[8]
Cisplatin (for comparison)	MCF-7	31	[8]

Use in Immunoassays and Biosensors

Gold nanoparticles, synthesized from Sodium Tetrachloroaurate(III) Hydrate, are extensively used as labels in various immunoassay formats, such as lateral flow assays (LFAs), due to their intense color and stability. They are also employed in the development of biosensors for drug screening and diagnostics.

Gold Nanoparticle-Based Lateral Flow Immunoassay

Principle: In a typical LFA, gold nanoparticles are conjugated to antibodies specific for a target analyte. When a sample containing the analyte is applied to the assay strip, it migrates along a nitrocellulose membrane. If the analyte is present, it binds to the gold nanoparticle-antibody conjugate, and this complex is then captured by a line of immobilized antibodies, resulting in a visible red line.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 四氯金(III)酸钠 二水合物 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. ate.community [ate.community]
• 5. researchgate.net [researchgate.net]
• 6. DSpace [cora.ucc.ie]
• 7. mdpi.com [mdpi.com]
• 8. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Catalysis with Sodium Tetrachloroaurate(III) Hydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of sodium tetrachloroaurate(III) hydrate (B1144303) as a catalyst in various organic transformations. The information is intended to guide researchers in setting up experiments, understanding reaction parameters, and interpreting results.

Introduction

Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·2H₂O) is a versatile and increasingly popular catalyst in modern organic synthesis. Its ability to activate alkynes, allenes, and other unsaturated systems under mild conditions makes it a valuable tool for the construction of complex molecular architectures.[1] This gold(III) salt offers a less toxic alternative to traditional heavy metal catalysts and often provides unique reactivity and selectivity.[2] Key applications include hydroamination of alkynes, cycloisomerization of enynes, synthesis of heterocyclic compounds, and the deprotection of silyl (B83357) ethers.[3][4]

Key Applications and Experimental Protocols

This section details the experimental setup for several key reactions catalyzed by sodium tetrachloroaurate(III) hydrate.

Deprotection of tert-Butyl(dimethyl)silyl (TBS) Ethers

Sodium tetrachloroaurate(III) hydrate is an efficient catalyst for the mild and selective removal of TBS protecting groups from alcohols.[2] The reaction proceeds under neutral conditions and shows high chemoselectivity, leaving other common protecting groups intact.[2]

Experimental Protocol:

• To a solution of the TBS-protected alcohol (1.0 mmol) in methanol (B129727) (5 mL), add sodium tetrachloroaurate(III) hydrate (0.01 mmol, 1 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the corresponding alcohol.

Logical Relationship for TBS Deprotection

Caption: Logical workflow for the deprotection of TBS ethers.

Synthesis of 1,5-Benzodiazepines

The condensation of o-phenylenediamines with ketones to form 1,5-benzodiazepines is efficiently catalyzed by sodium tetrachloroaurate(III) hydrate.[3][5] This method offers a straightforward and high-yielding route to this important class of heterocyclic compounds.[5]

Experimental Protocol:

• In a round-bottom flask, combine o-phenylenediamine (B120857) (1.0 mmol), the desired ketone (2.2 mmol), and sodium tetrachloroaurate(III) hydrate (0.02 mmol, 2 mol%).[3]

• Add ethanol (B145695) (5 mL) as the solvent.

• Stir the mixture at room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under vacuum.

• Purify the residue by column chromatography (cyclohexane/ethyl acetate) to yield the 1,5-benzodiazepine derivative.[3]

Caption: Proposed mechanism for gold-catalyzed alkyne hydroamination.

Cycloisomerization of Enynes

The intramolecular cyclization of enynes catalyzed by gold complexes, including those generated from Na[AuCl₄], provides access to a variety of carbocyclic and heterocyclic scaffolds. [1][6] Experimental Protocol:

• To a solution of the enyne (0.5 mmol) in a dry solvent (e.g., dichloromethane) under an inert atmosphere, add the gold catalyst (e.g., generated in situ from Na[AuCl₄] and a silver salt, 1-5 mol%).

• Stir the reaction at room temperature or with gentle heating.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, quench the reaction (e.g., with a drop of triethylamine) and concentrate under reduced pressure. 5. Purify the product by column chromatography.

Experimental Workflow for Enyne Cycloisomerization

Caption: Workflow for gold-catalyzed enyne cycloisomerization.

Data Presentation

The following tables summarize quantitative data for the aforementioned reactions, providing a comparative overview of reaction conditions and yields.

Table 1: Deprotection of Various TBS Ethers Catalyzed by Na[AuCl₄]·2H₂O

Entry	Substrate	Catalyst (mol%)	Time (h)	Yield (%)
1	Primary Aliphatic TBS Ether	0.1	3.5	95
2	Secondary Aliphatic TBS Ether	0.5	5	92
3	Tertiary Aliphatic TBS Ether	1.0	8	88

| 4 | Phenolic TBS Ether | 5.0 | 2 | 90 |

Table 2: Synthesis of 1,5-Benzodiazepines from o-Phenylenediamine and Various Ketones [3]

Entry	Ketone	Time (h)	Yield (%)
1	Acetone	0.5	95
2	Cyclohexanone	1.0	92
3	Acetophenone	2.5	90

| 4 | 4-Chloroacetophenone | 3.0 | 88 |

Table 3: Hydroamination of Phenylacetylene with Various Anilines [4]

Entry	Aniline	Catalyst	Yield (%)
1	Aniline	NHC-Au(I) Complex	99
2	4-Methylaniline	NHC-Au(I) Complex	98
3	4-Methoxyaniline	NHC-Au(I) Complex	51

| 4 | 4-Nitroaniline | NHC-Au(I) Complex | 20 |

Table 4: Gold-Catalyzed Cycloisomerization of 1,6-Enynes [7]

Entry	Enyne Tether	Catalyst System	Yield (%)
1	O	NHC-Au(I)-Cl / AgSbF₆	99
2	N-Ts	NHC-Au(I)-Cl / AgSbF₆	95
3	C(CO₂Me)₂	NHC-Au(I)-Cl / AgSbF₆	91

| 4 | O | IPrAuCl / NaBArF | 98 |

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic­ Amounts of Sodium Tetrachloroaurate(III) Dihydrate [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sodium tetrachloroaurate(III) dihydrate-catalyzed efficient synthesis of 1,5-benzodiazepine and quinoxaline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RSC - Page load error [pubs.rsc.org]
• 7. Recent advances in enyne cycloisomerization using N-heterocyclic carbene gold complexes - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Sodium Tetrachloroaurate(III) Hydrate in the Preparation of Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·2H₂O) as a precursor in the synthesis of two distinct classes of bioactive compounds: anticancer gold(III) N-heterocyclic carbene (NHC) complexes and antibacterial gold nanoparticles (AuNPs).

Application 1: Synthesis of Anticancer Gold(III) N-Heterocyclic Carbene (NHC) Complexes

Gold(III) complexes, particularly those stabilized by N-heterocyclic carbene (NHC) ligands, have emerged as a promising class of anticancer agents.[1] Unlike traditional platinum-based drugs that primarily target DNA, many gold complexes exert their cytotoxic effects through alternative mechanisms, such as the inhibition of key cellular enzymes like thioredoxin reductase (TrxR).[2][3] This enzyme is a crucial component of the cellular antioxidant system, and its inhibition leads to an increase in reactive oxygen species (ROS), oxidative stress, and ultimately, apoptosis.[2] Sodium tetrachloroaurate(III) hydrate serves as a common and accessible starting material for the synthesis of these therapeutically relevant organometallic compounds.

Experimental Protocol: Synthesis of a Representative Gold(III)-NHC Complex

This protocol is a representative synthesis adapted from established methods for preparing gold-NHC complexes.[4][5][6]

Materials:

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O)

• Imidazolium (B1220033) salt (e.g., 1,3-bis(2,6-diisopropylphenyl)imidazolium chloride, IPr·HCl)

• Potassium carbonate (K₂CO₃)

• Dichloromethane (DCM)

• Diethyl ether

• Deionized water

• Standard laboratory glassware and stirring equipment

Procedure:

• Preparation of the Gold(I)-NHC Intermediate:

  • In a round-bottom flask, dissolve 1.0 equivalent of the imidazolium salt (e.g., IPr·HCl) and 1.0 equivalent of chloro(dimethyl sulfide)gold(I) (AuCl(SMe₂)), which can be prepared from sodium tetrachloroaurate(III), in dichloromethane.

  • Add 1.5 equivalents of potassium carbonate to the solution.

  • Stir the reaction mixture vigorously at room temperature for 4-5 hours. The reaction can be monitored by TLC.

  • Upon completion, filter the mixture to remove the inorganic salts.

  • Wash the filtrate with deionized water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the [AuCl(NHC)] intermediate.

• Oxidation to Gold(III)-NHC Complex:

  • The specific oxidation step to the desired Gold(III) complex will depend on the final desired ligands. A common strategy involves reacting the Gold(I)-NHC intermediate with an appropriate oxidizing agent and ligand source. For example, to obtain a dichlorido-gold(III)-NHC complex, one could employ a chlorine source under controlled conditions. The synthesis of more complex cyclometalated Gold(III) complexes often involves multi-step procedures.[1]

Quantitative Data: Anticancer Activity of Gold(III) Complexes

The following table summarizes the in vitro anticancer activity (IC₅₀ values) of representative gold(III) complexes against various human cancer cell lines.

Complex Type	Cell Line	IC₅₀ (µM)	Reference
Gold(III) (N^N) Complex	A549 (Lung Cancer)	Significantly more potent than cisplatin	[3]
Gold(III) Porphyrin	Various Human Cancer Cell Lines	Potent Activity	[7]
Diaryl-methanes	HT-29 (Colorectal)	18 - 24	[8]
Triazolo-thiadiazine-isoxazoles	A-549 (Lung Cancer)	0.62 - 4.40	[9]
Pyrazole Derivatives	MCF-7 (Breast Cancer)	7.97	[10]

Mechanism of Action: Gold(III)-NHC Complex Induced Apoptosis

The diagram below illustrates a common proposed mechanism of action for anticancer gold(III) complexes, involving the inhibition of thioredoxin reductase (TrxR) and subsequent induction of apoptosis through oxidative stress.[2][3][11]

Caption: Proposed anticancer mechanism of a Gold(III)-NHC complex.

Application 2: Preparation of Antibacterial Gold Nanoparticles (AuNPs)

Sodium tetrachloroaurate(III) is the most common precursor for the synthesis of gold nanoparticles (AuNPs). These nanomaterials exhibit unique physical and chemical properties, including potent antibacterial activity.[12] The mechanism of action is believed to involve the disruption of the bacterial cell membrane, leading to increased permeability and eventual cell death.[13][14] By functionalizing AuNPs with antibiotics or other targeting moieties, their efficacy and specificity can be enhanced.[13][15]

Experimental Protocol: Synthesis of Cefaclor-Capped Gold Nanoparticles

This "green synthesis" protocol utilizes the antibiotic cefaclor (B193732) as both a reducing and capping agent.[13]

Materials:

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) or a prepared aqueous solution of AuCl₄⁻ ions.

• Cefaclor

• Deionized water

• Temperature-controlled reaction vessel

• UV-Vis Spectrophotometer for characterization

Procedure:

• Preparation of Solutions:

  • Prepare a 10⁻² M aqueous solution of gold ions (from Na[AuCl₄]·2H₂O).

  • Prepare a 10⁻² M aqueous solution of cefaclor.

• Nanoparticle Synthesis:

  • In a flask, add 100 µL of the 10⁻² M gold ion solution to 9.8 mL of deionized water.

  • Add 100 µL of the 10⁻² M cefaclor solution to the diluted gold ion solution.

  • Maintain the reaction at a specific temperature (e.g., 20°C to 70°C) to control the nanoparticle size.[13]

  • Monitor the formation of AuNPs by observing the color change of the solution (typically to a shade of red or purple) and by recording the UV-Vis spectrum, looking for the characteristic surface plasmon resonance peak of AuNPs (around 520-550 nm).

  • The reaction is typically complete within a few hours.

Quantitative Data: Antibacterial Activity of Gold Nanoparticles

The table below presents the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for various AuNPs against common bacterial strains.

Nanoparticle Type	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	Reference
Cefaclor-AuNPs	S. aureus	10	-	[13]
Cefaclor-AuNPs	E. coli	100	-	[13]
Spiked Gold Nanobipyramids (SNBPs)	MSSA	6.25	12.5	[14]
Spiked Gold Nanobipyramids (SNBPs)	MRSA	12.5	25	[14]
Gold Nanobipyramids (NBPs)	MSSA	12.5	25	[14]
Gold Nanobipyramids (NBPs)	MRSA	25	50	[14]
Cefotaxime-AuNPs (MIC₅₀)	S. aureus	0.68	-	[15]
Cefotaxime-AuNPs (MIC₅₀)	E. coli	0.73	-	[15]

Experimental Workflow: Antibacterial Action of AuNPs

The following diagram illustrates the workflow of gold nanoparticle interaction with bacterial cells, leading to their inactivation.

Caption: Workflow of the antibacterial action of Gold Nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent development of gold(i) and gold(iii) complexes as therapeutic agents for cancer diseases - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Organometallic gold(I) and gold(III) complexes for lung cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of N-heterocyclic carbene gold(I) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of N-heterocyclic carbene gold(I) complexes: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. Frontiers | Anticancer Gold(III) Compounds With Porphyrin or N-heterocyclic Carbene Ligands [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Anticancer gold(iii)-bisphosphine complex alters the mitochondrial electron transport chain to induce in vivo tumor inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gold Nanoparticles Synthesis and Antimicrobial Effect on Fibrous Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. Preparation and characterization of spiked gold nanobipyramids and its antibacterial effect on methicillin-resistant Staphylococcus aureus and methicillin-sensitive Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Gold-Based Nanostructures for Antibacterial Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Techniques for Monitoring Reactions with Sodium Tetrachloroaurate(III)

Ref: AN-ST-202512

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) is a pivotal gold precursor widely utilized as a catalyst in numerous organic transformations and, most notably, in the synthesis of gold nanoparticles (AuNPs). The ability to monitor reactions involving Na[AuCl₄] in real-time is critical for mechanistic elucidation, optimization of reaction conditions, and ensuring the desired product characteristics, such as the size and dispersity of AuNPs. This document provides detailed application notes and standardized protocols for key analytical techniques employed to monitor these reactions, ensuring reproducibility and accuracy in research and development settings.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Application: UV-Vis spectroscopy is a fundamental technique for monitoring the synthesis of gold nanoparticles from Sodium tetrachloroaurate(III). The method relies on the phenomenon of Localized Surface Plasmon Resonance (LSPR), which is a characteristic optical property of AuNPs.[1] As Au(III) ions are reduced to form metallic Au(0) nanoparticles, a distinct absorption peak emerges in the visible spectrum, typically between 515-580 nm for spherical nanoparticles.[2][3] The position, shape, and intensity of this LSPR peak provide valuable information about the nanoparticle size, concentration, and aggregation state.[4][5]

Experimental Workflow for UV-Vis Monitoring

References

• 1. edinburghanalytical.com [edinburghanalytical.com]
• 2. Why Do Different Sized Gold Nanoparticles Have Different Surface Plasmon Resonances (SPRs)? | Nanopartz™ [nanopartz.com]
• 3. cytodiagnostics.com [cytodiagnostics.com]
• 4. [PDF] Determination of size and concentration of gold nanoparticles from UV-vis spectra. | Semantic Scholar [semanticscholar.org]
• 5. nanocomposix.com [nanocomposix.com]

Application Notes and Protocols: The Role of Sodium Tetrachloroaurate(III) Hydrate in Specific Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·xH₂O) is an inorganic gold compound that has emerged as a versatile and efficient catalyst in a variety of organic transformations.[1] Its utility stems from its ability to act as a potent Lewis acid, activating unsaturated functionalities and facilitating the formation of carbon-carbon and carbon-heteroatom bonds under mild reaction conditions.[2] This document provides detailed application notes and experimental protocols for key reactions catalyzed by sodium tetrachloroaurate(III) hydrate, with a focus on methodologies relevant to pharmaceutical and fine chemical synthesis.

Synthesis of 1,5-Benzodiazepines and Quinoxalines

Sodium tetrachloroaurate(III) hydrate serves as an effective catalyst for the synthesis of 1,5-benzodiazepines and quinoxalines, two classes of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse pharmacological activities.[2][3][4]

Synthesis of 1,5-Benzodiazepines

The reaction involves the condensation of o-phenylenediamines with ketones. The gold catalyst is believed to act as a Lewis acid, activating the carbonyl group of the ketone and facilitating the subsequent cyclization.[2]

Experimental Protocol:

A representative procedure for the synthesis of 1,5-benzodiazepines is as follows:

• To a 25 mL flask, add o-phenylenediamine (B120857) (1.0 mmol), the desired ketone (2.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol, 0.008 g), and ethanol (B145695) (5 mL).[2]

• Stir the mixture at room temperature.[2]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.[2]

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Quantitative Data:

Entry	Ketone	Time (h)	Yield (%)
1	Acetophenone	5	92
2	4-Methylacetophenone	5	94
3	4-Methoxyacetophenone	6	91
4	4-Chloroacetophenone	4	95
5	Cyclohexanone	3	88

Data sourced from a study by Liu et al.[2]

Reaction Mechanism:

Caption: Proposed mechanism for the synthesis of 1,5-benzodiazepines.

Synthesis of Quinoxalines

Sodium tetrachloroaurate(III) hydrate also catalyzes the synthesis of quinoxalines from o-phenylenediamines and α-bromo ketones. In this reaction, the gold catalyst may function as both a Lewis acid to promote cyclization and as an oxidative catalyst for the dehydrogenation of the dihydroquinoxaline intermediate.[2]

Experimental Protocol:

A representative procedure for the synthesis of quinoxalines is as follows:

• In a 25 mL flask, combine o-phenylenediamine (1.0 mmol), the appropriate α-bromo ketone (1.2 mmol), sodium tetrachloroaurate(III) dihydrate (0.02 mmol, 0.008 g), and ethanol (5 mL).[2]

• Stir the reaction mixture at room temperature.[2]

• Monitor the reaction by TLC.

• After the reaction is complete, remove the ethanol by evaporation.[2]

• Purify the residue by flash chromatography to obtain the desired quinoxaline (B1680401) product.

Quantitative Data:

Entry	α-Bromo Ketone	Time (h)	Yield (%)
1	2-Bromoacetophenone	2	93
2	2-Bromo-4'-methylacetophenone	2	95
3	2-Bromo-4'-methoxyacetophenone	2.5	92
4	2-Bromo-4'-chloroacetophenone	1.5	96

Data sourced from a study by Liu et al.[2]

Deprotection of tert-Butyl(dimethyl)silyl (TBS) Ethers

Sodium tetrachloroaurate(III) hydrate is an effective catalyst for the mild and selective removal of the tert-butyl(dimethyl)silyl (TBS) protecting group from alcohols. This method is particularly valuable in the synthesis of complex molecules where other protecting groups need to remain intact.

Experimental Protocol:

• Dissolve the TBS-protected alcohol (1.0 mmol) in methanol (B129727) (2 mL).

• Add sodium tetrachloroaurate(III) dihydrate (0.005 mmol, 0.002 g) to the solution.

• Stir the mixture at room temperature.

• Monitor the deprotection using TLC.

• Once the reaction is complete, concentrate the mixture and purify by column chromatography.

Quantitative Data:

Entry	Substrate (TBS Ether)	Time (h)	Yield (%)
1	1-Adamantyl	2	95
2	Cinnamyl	0.5	98
3	Benzyl	1	96
4	4-Nitrobenzyl	1.5	93

Experimental Workflow:

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Sodium tetrachloroaurate(III) dihydrate-catalyzed efficient synthesis of 1,5-benzodiazepine and quinoxaline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium tetrachloroaurate(III) dihydrate-catalyzed efficient synthesis of 1,5-benzodiazepine and quinoxaline derivatives-Academax [mxbackup.academax.com]
• 4. researchgate.net [researchgate.net]

Green Synthesis of Gold Nanoparticles with Na[AuCl4]: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of nanotechnology has witnessed a surge in the development of eco-friendly and cost-effective methods for synthesizing metallic nanoparticles. Green synthesis of gold nanoparticles (AuNPs) has emerged as a promising alternative to conventional chemical and physical methods, which often involve the use of hazardous reagents and high energy consumption.[1] This approach utilizes biological entities, particularly plant extracts, which are rich in phytochemicals that act as both reducing and capping agents in the synthesis process.[2] The inherent biocompatibility of these green-synthesized AuNPs makes them attractive candidates for various biomedical applications, including drug delivery, bioimaging, and cancer therapy.[3]

This document provides detailed application notes and protocols for the green synthesis of gold nanoparticles using sodium tetrachloroaurate(III) (Na[AuCl4]) as the gold precursor and various plant extracts as the reducing and stabilizing agents.

Experimental Protocols

Preparation of Plant Extract

The protocol for preparing plant extracts is a critical first step and can be adapted for various plant materials such as leaves, flowers, or seeds.

Materials:

• Fresh plant material (e.g., Camellia sinensis (Green Tea) leaves, Azadirachta indica (Neem) leaves, Zingiber officinale (Ginger) rhizome)

• Deionized water

• Beakers and Erlenmeyer flasks

• Heating mantle or hot plate

• Whatman No. 1 filter paper

• Centrifuge (optional)

Protocol:

• Thoroughly wash the collected plant material with deionized water to remove any dust and impurities.

• Air-dry the plant material at room temperature or in a hot air oven at a mild temperature (e.g., 40-60 °C) to remove moisture.

• Weigh a specific amount of the dried plant material (e.g., 10 g) and finely chop or grind it into a coarse powder.

• Transfer the powdered plant material to a beaker containing a known volume of deionized water (e.g., 100 mL).

• Heat the mixture to boiling for a specified time (e.g., 10-20 minutes) to facilitate the extraction of phytochemicals.[4]

• Allow the mixture to cool to room temperature.

• Filter the extract through Whatman No. 1 filter paper to separate the plant debris.

• For a clearer extract, the filtrate can be centrifuged at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet any remaining fine particles.

• Collect the supernatant, which is the plant extract, and store it at 4 °C for further use.

Green Synthesis of Gold Nanoparticles

This protocol outlines the synthesis of AuNPs using the prepared plant extract.

Materials:

• Sodium tetrachloroaurate(III) (Na[AuCl4]) or Hydrogen tetrachloroaurate(III) trihydrate (HAuCl4·3H2O)

• Prepared plant extract

• Deionized water

• Magnetic stirrer

• Volumetric flasks and pipettes

Protocol:

• Prepare a 1 mM aqueous solution of Na[AuCl4] by dissolving the appropriate amount of the salt in deionized water.

• In a clean Erlenmeyer flask, add a specific volume of the 1 mM Na[AuCl4] solution (e.g., 50 mL).

• While continuously stirring the gold salt solution at room temperature, add a specific volume of the plant extract (e.g., 5 mL). The optimal ratio of plant extract to gold salt solution may need to be determined experimentally for different plant extracts.

• Continue stirring the reaction mixture and monitor for a color change. The solution will typically change from a pale yellow to a ruby red or deep purple color, indicating the formation of gold nanoparticles.[5] This color change is due to the surface plasmon resonance of the AuNPs.[6]

• The reaction is generally complete within minutes to a few hours at room temperature.[7] The completion of the reaction can be monitored using UV-Vis spectroscopy by observing the stabilization of the surface plasmon resonance peak.

• The synthesized AuNP solution can be purified by centrifugation at a higher speed (e.g., 15,000 rpm for 30 minutes) to pellet the nanoparticles. The supernatant is discarded, and the pellet is redispersed in deionized water. This process can be repeated to ensure the removal of unreacted phytochemicals.

Characterization of Gold Nanoparticles

Proper characterization is essential to determine the physicochemical properties of the synthesized AuNPs.

a) UV-Visible Spectroscopy:

• Purpose: To confirm the formation of AuNPs and determine their optical properties.

• Procedure: Record the UV-Vis absorption spectrum of the synthesized AuNP solution in the range of 400-700 nm. The presence of a characteristic surface plasmon resonance (SPR) peak, typically between 520-560 nm, confirms the formation of spherical AuNPs.[7][8]

b) Transmission Electron Microscopy (TEM):

• Purpose: To determine the size, shape, and morphology of the AuNPs.

• Procedure: Place a drop of the purified AuNP solution onto a carbon-coated copper grid and allow it to dry. Image the grid using a TEM instrument.[8]

c) Dynamic Light Scattering (DLS):

• Purpose: To measure the hydrodynamic diameter (size distribution) and zeta potential of the AuNPs in colloidal suspension.

• Procedure: Analyze the AuNP suspension using a DLS instrument. The zeta potential provides an indication of the surface charge and stability of the nanoparticles in the colloidal solution.[9] Nanoparticles with a zeta potential greater than ±30 mV are generally considered stable.[9]

d) X-ray Diffraction (XRD):

• Purpose: To determine the crystalline nature of the synthesized AuNPs.

• Procedure: Analyze a dried powder sample of the AuNPs using an XRD instrument. The diffraction peaks can be indexed to the face-centered cubic (fcc) structure of gold.

e) Fourier-Transform Infrared Spectroscopy (FTIR):

• Purpose: To identify the functional groups from the plant extract that are responsible for the reduction of gold ions and the capping of the AuNPs.

• Procedure: Record the FTIR spectra of both the plant extract and the synthesized AuNPs. A comparison of the spectra can reveal the involvement of specific functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups from flavonoids and polyphenols.

Data Presentation

The following tables summarize typical quantitative data obtained from the green synthesis of gold nanoparticles using various plant extracts.

Table 1: Synthesis Parameters and Physicochemical Properties of Green-Synthesized Gold Nanoparticles

Plant Extract Source	Precursor Concentration (mM)	Extract:Precursor Ratio (v/v)	Reaction Temperature (°C)	Reaction Time	Average Size (nm) (by TEM)	Zeta Potential (mV)	SPR Peak (nm)	Reference
Upland Cress	1	1:7	37	6 h	~11	-36.8	~529	[10]
Zingiber officinale	1	Not specified	Room Temp	Not specified	15.11 ± 8.5	-28.8	Not specified	[3]
Punica granatum	1	1:9	Room Temp	< 5 min	38.2 ± 2.1	-33.66 ± 2.97	522	[11]
Green Tea	1	Not specified	Room Temp	15 min	20-30	-33	~530	[9][12]
Salvia officinalis	0.2	0.75:10	35-40	Few min	Not specified	-20 to -30	535 ± 8	[13]
Pelargonium graveolens	0.2	0.75:10	Room Temp	Few sec	Not specified	-20 to -30	538 ± 8	[13]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the green synthesis of gold nanoparticles.

Signaling Pathway for Apoptosis Induction

Caption: Signaling pathway for apoptosis induced by green-synthesized AuNPs.

Application Notes: Anticancer Mechanisms

Green-synthesized gold nanoparticles have demonstrated significant potential as anticancer agents, primarily through the induction of apoptosis in cancer cells.[6] The proposed mechanism involves several key steps:

• Cellular Internalization: AuNPs are internalized by cancer cells, often through endocytosis.[2]

• Generation of Reactive Oxygen Species (ROS): Once inside the cell, AuNPs can induce oxidative stress by increasing the production of reactive oxygen species (ROS).[1]

• Mitochondrial Dysfunction: The elevated ROS levels lead to mitochondrial membrane damage and dysfunction.[8] This is a critical event in the intrinsic pathway of apoptosis.

• Modulation of Apoptotic Proteins: The mitochondrial stress leads to the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2. This shift in the Bax/Bcl-2 ratio further promotes mitochondrial permeabilization.

• Cytochrome c Release: The compromised mitochondrial membrane releases cytochrome c into the cytoplasm.[2]

• Caspase Activation: Cytoplasmic cytochrome c triggers the activation of a cascade of cysteine proteases known as caspases. This typically involves the activation of initiator caspase-9, which in turn activates the executioner caspase-3.[5][7]

• Apoptosis: Activated caspase-3 orchestrates the dismantling of the cell by cleaving various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, and ultimately, programmed cell death.[5]

These nanoparticles have shown dose-dependent cytotoxicity against various cancer cell lines, while exhibiting lower toxicity towards normal cells, suggesting a degree of cancer cell selectivity.[5] This makes them promising candidates for the development of novel cancer therapeutics. Further research into surface functionalization of these green-synthesized AuNPs could enhance their tumor-targeting capabilities and therapeutic efficacy.

References

• 1. Frontiers | Plant-mediated gold nanoparticles in cancer therapy: exploring anti-cancer mechanisms, drug delivery applications, and future prospects [frontiersin.org]
• 2. frontiersin.org [frontiersin.org]
• 3. Targeting Cancer Cell Fate: Apoptosis, Autophagy, and Gold Nanoparticles in Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Induction of Apoptosis by Green Synthesized Gold Nanoparticles Through Activation of Caspase-3 and 9 in Human Cervical Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Induction of Apoptosis by Green Synthesized Gold Nanoparticles Through Activation of Caspase-3 and 9 in Human Cervical Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DOT Language | Graphviz [graphviz.org]
• 10. worthe-it.co.za [worthe-it.co.za]
• 11. sketchviz.com [sketchviz.com]
• 12. Anti-cancer effects of green synthesized gold nanoparticles using leaf extract of Annona muricata. L against squamous cell carcinoma cell line 15 through apoptotic pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: Sodium Tetrachloroaurate(III) Hydrate in Electrochemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical applications of sodium tetrachloroaurate(III) hydrate (B1144303). This salt is a primary precursor for the formation of gold nanostructures, which are pivotal in enhancing the performance of electrochemical sensors, biosensors, and electrocatalytic platforms. The following sections detail the key applications, experimental protocols, and performance data associated with the use of sodium tetrachloroaurate(III) hydrate in electrochemistry.

Application: Electrochemical Biosensors for Ultrasensitive Detection

Sodium tetrachloroaurate(III) hydrate is extensively used as a precursor to electrodeposit gold nanoparticles (AuNPs) onto electrode surfaces.[1] These AuNPs significantly increase the electrode's surface area and conductivity, providing a stable matrix for the immobilization of biomolecules such as enzymes and antibodies.[2][3] The enhanced electron transfer kinetics at AuNP-modified electrodes lead to highly sensitive and selective biosensors for various analytes, including hormones and disease biomarkers.[4]

Quantitative Data Summary:

Application/Sensor Type	Analyte	Linear Range	Limit of Detection (LOD)	Sensitivity	Reference
Electrochemical Immunosensor	Triiodothyronine (T3) Hormone	1 - 500 pg/mL	1 pg/mL	29.81 µA/pg/mL/cm²	[3]
Electrochemical Immunosensor	Cardiac Troponin I	Not Specified	9.83 fg/mL	0.006 µA/fg mL⁻¹	[4]
Amperometric Glucose Biosensor	Glucose	>50 µM	>50 µM	Not Specified	[5]
Electrochemical Sensor	Phenol and Catechol	Not Specified	3 nM (Catechol)	44.64 µA·cm⁻²·mM⁻¹ (Arsenite)	[3][6]
Electrochemical Sensor	Morphine	0.8 - 16 µM	0.21 µM	Not Specified	[7]

Experimental Protocol: Fabrication of a Gold Nanoparticle-Modified Electrochemical Biosensor

This protocol outlines the steps for modifying a screen-printed carbon electrode (SPCE) with electrodeposited gold nanospikes for biosensing applications.

Materials:

• Sodium tetrachloroaurate(III) hydrate (NaAuCl₄·xH₂O)

• Potassium chloride (KCl)

• Sulfuric acid (H₂SO₄)

• Screen-Printed Carbon Electrode (SPCE)

• Potentiostat/Galvanostat

• Electrochemical cell with a three-electrode setup (Working, Reference, Counter electrodes)

• Deionized water

• Phosphate-buffered saline (PBS)

• Bioreceptor of interest (e.g., specific antibody)

• Blocking agent (e.g., Bovine Serum Albumin - BSA)

Procedure:

• Electrode Pre-treatment:

  • Activate the SPCE by performing cyclic voltammetry in 0.5 M H₂SO₄.

  • Cycle the potential between 0.9 V and 1.5 V vs. Ag/AgCl for several cycles until a stable voltammogram is obtained.[8]

• Preparation of Electrodeposition Solution:

  • Prepare a 10 mM solution of sodium tetrachloroaurate(III) hydrate in 0.1 M KCl.[9]

• Electrodeposition of Gold Nanostructures:

  • Immerse the pre-treated SPCE into the electrodeposition solution.

  • Apply a constant potential of -0.2 V vs. Ag/AgCl for 1200 seconds using constant potential amperometry.[9] This will result in the formation of gold nanospikes on the working electrode surface.

• Characterization (Optional):

  • Characterize the morphology of the deposited gold nanostructures using Scanning Electron Microscopy (SEM).

• Immobilization of Bioreceptors:

  • Functionalize the gold nanospike-modified electrode by incubating it with a solution containing the specific bioreceptor (e.g., antibody). The thiol groups in proteins will facilitate attachment to the gold surface.

  • Rinse with PBS to remove any unbound bioreceptors.

• Blocking of Non-specific Sites:

  • Immerse the electrode in a solution of a blocking agent (e.g., 1% BSA in PBS) to prevent non-specific binding of other molecules.

  • Rinse thoroughly with PBS.

• Electrochemical Detection:

  • The fabricated biosensor is now ready for the electrochemical detection of the target analyte using techniques such as cyclic voltammetry (CV) or differential pulse voltammetry (DPV).

Experimental Workflow for Biosensor Fabrication

Caption: Workflow for fabricating a gold nanospike-modified electrochemical biosensor.

Application: Electrocatalysis

Electrodeposited gold nanostructures from sodium tetrachloroaurate(III) hydrate serve as effective electrocatalysts for various reactions. The high surface area and favorable electronic properties of gold nanoparticles enhance the rate of electrochemical reactions, such as the oxidation of glucose and the hydrogen evolution reaction (HER).[7][10]

Experimental Protocol: Cyclic Voltammetry of Sodium Tetrachloroaurate(III) Hydrate

This protocol describes the procedure for performing cyclic voltammetry on a sodium tetrachloroaurate(III) hydrate solution to study its electrochemical reduction and the deposition of gold.

Materials:

• Sodium tetrachloroaurate(III) hydrate (NaAuCl₄·xH₂O)

• Supporting electrolyte (e.g., 0.1 M Tetrabutylammonium perchlorate (B79767) in acetonitrile)[11]

• Glassy carbon electrode (GCE) as the working electrode

• Platinum wire as the auxiliary (counter) electrode

• Ag/AgCl as the reference electrode

• Potentiostat/Galvanostat

• Electrochemical cell

• Solvent (e.g., Acetonitrile)

Procedure:

• Solution Preparation:

  • Prepare a 10⁻³ M solution of sodium tetrachloroaurate(III) hydrate in the chosen solvent containing the supporting electrolyte.[11]

• Electrochemical Cell Setup:

  • Assemble the three-electrode system in the electrochemical cell containing the prepared solution. Ensure the electrodes are properly immersed.

• Cyclic Voltammetry Measurement:

  • Set the parameters on the potentiostat. A typical potential window for the reduction of Au(III) is from +1.5 V to -1.5 V vs. Ag/AgCl.[11]

  • Set the scan rate to 50 mV/s.[11]

  • Run the cyclic voltammetry experiment. The resulting voltammogram will show the reduction peaks corresponding to the deposition of gold onto the working electrode. The reduction of [AuCl₄]⁻ initially forms [AuCl₂]⁻ before depositing as Au(0).[11][12]

Logical Diagram of Gold Electrodeposition from [AuCl₄]⁻

References

• 1. Electrochemical deposition of gold nanoparticles on carbon ultramicroelectrode arrays - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. Methods for the preparation of electrochemical composite biosensors based on gold nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation, Modification, Characterization, and Biosensing Application of Nanoporous Gold Using Electrochemical Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. RSC - Page load error [pubs.rsc.org]
• 11. journals.dbuniversity.ac.in [journals.dbuniversity.ac.in]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Sodium Tetrachloroaurate(III) Hydrate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Sodium Tetrachloroaurate(III) Hydrate (Na[AuCl₄]·xH₂O) solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of degradation in my Sodium Tetrachloroaurate(III) solution?

A1: The degradation of sodium tetrachloroaurate(III) solutions is primarily driven by three main factors:

• Incorrect pH: This is the most critical factor. Solutions with a pH above 4.0 are susceptible to hydrolysis, where the tetrachloroaurate (B171879) ion ([AuCl₄]⁻) reacts with hydroxide (B78521) ions.[1] This leads to the formation of various gold(III) hydroxo-chloro complexes and can result in the precipitation of gold(III) hydroxide.[1]

• Exposure to Light: The tetrachloroaurate(III) ion is photosensitive. Exposure to light, particularly UV radiation, can induce the photoreduction of Au(III) to elemental gold (Au(0)).[1] This process often leads to the formation of gold nanoparticles.

• Presence of Contaminants: The introduction of reducing agents, even in trace amounts, can chemically reduce the Au(III) to Au(0), causing the solution to degrade.

Q2: What is the optimal pH for storing my Sodium Tetrachloroaurate(III) solution?

A2: To ensure long-term stability, aqueous solutions of sodium tetrachloroaurate(III) should be maintained in an acidic environment with a pH below 4.0. For optimal long-term storage, a pH range of 1.6 to 2.0 is recommended.[1]

Q3: My solution has changed color. What does this indicate?

A3: The color of your solution is a key indicator of its stability.

• Yellow-Orange: A clear, yellow-orange solution is characteristic of a stable sodium tetrachloroaurate(III) solution.[1]

• Red, Purple, or Blue: These colors typically signify the formation of gold nanoparticles due to the reduction of Au(III) to Au(0).[1] The specific color depends on the size and shape of the nanoparticles.

• Colorless with Precipitate: If the solution becomes colorless and a dark precipitate forms, it is likely that the gold has been reduced to its metallic state and has precipitated out of the solution.

Q4: How does degradation affect the UV-Vis spectrum of the solution?

A4: A stable, acidic solution of sodium tetrachloroaurate(III) exhibits two characteristic ligand-to-metal charge transfer peaks at approximately 226 nm and 313 nm. As the solution degrades due to hydrolysis (increase in pH), the positions and intensities of these peaks will change, reflecting the formation of different gold hydroxo-chloro species. If the degradation is due to reduction and the formation of gold nanoparticles, a new, broad absorption band will appear in the visible region (typically between 500 and 600 nm), known as the surface plasmon resonance band.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Solution appears cloudy or has a precipitate.	Hydrolysis due to high pH: The pH of the solution is likely above 4.0, leading to the formation of insoluble gold(III) hydroxide.	Check the pH of the solution. If it is neutral or alkaline, the solution is likely unusable and should be discarded. Prepare a fresh solution, ensuring the pH is adjusted to the recommended acidic range.
Contamination: The glassware or reagents used may have been contaminated with reducing agents.	Ensure all glassware is scrupulously clean (e.g., washed with aqua regia and rinsed thoroughly with ultrapure water). Use high-purity reagents and water.
Solution color has changed to red, purple, or blue.	Reduction of Au(III) to Au(0): The solution has been exposed to light or a reducing agent, leading to the formation of gold nanoparticles.	Store solutions in amber glass bottles to protect from light. Avoid introducing any potential reducing agents into the solution. For applications sensitive to the presence of nanoparticles, the solution should be discarded.
Inconsistent experimental results.	Partial degradation of the solution: The concentration of the active [AuCl₄]⁻ species has likely decreased due to partial hydrolysis or reduction.	Prepare a fresh solution and verify its concentration using UV-Vis spectrophotometry before use. Ensure proper storage conditions are maintained.

Quantitative Data on Degradation

The rate of hydrolysis of the tetrachloroaurate(III) ion is highly dependent on the pH of the solution. The degradation follows first-order kinetics, and the rate increases significantly as the pH rises.

pH	Temperature (°C)	First-Order Rate Constant (k) (s⁻¹)	Reference
6.9	26.0	2.17 x 10⁻³	[2]
5.8	26.0	2.05 x 10⁻⁴	[2]
4.4	26.0	2.00 x 10⁻⁵	[2]
2.8	26.0	1.77 x 10⁻⁶	[2]

Note: The data presented is for the hydrolysis of the tetrachloroaurate ion, which is the primary degradation pathway influenced by pH.

Experimental Protocols

Protocol 1: Preparation of a Stable 10 mM Sodium Tetrachloroaurate(III) Stock Solution

Objective: To prepare a 100 mL stock solution of sodium tetrachloroaurate(III) with enhanced stability for use in sensitive applications.

Materials:

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O, M.W. = 397.83 g/mol )

• Ultrapure water (18.2 MΩ·cm)

• 0.1 M Hydrochloric acid (HCl)

• 100 mL amber volumetric flask

• Calibrated pH meter

• Analytical balance

• Glass beaker and stirring rod

Procedure:

• Weighing: Accurately weigh out 0.3978 g of sodium tetrachloroaurate(III) dihydrate.

• Dissolving: Transfer the solid to a clean glass beaker and add approximately 80 mL of ultrapure water. Stir gently with the glass rod until the solid is completely dissolved.

• pH Adjustment: Using a calibrated pH meter, carefully add 0.1 M HCl dropwise to the solution until the pH is within the range of 1.6 - 2.0.

• Final Volume: Quantitatively transfer the pH-adjusted solution to the 100 mL amber volumetric flask. Rinse the beaker with a small amount of ultrapure water and add the rinsing to the flask. Bring the solution to the final volume of 100 mL with ultrapure water.

• Storage: Cap the flask and invert it several times to ensure homogeneity. Store the solution in the dark at 4°C.

Protocol 2: Monitoring Solution Stability using UV-Vis Spectrophotometry

Objective: To quantitatively assess the stability of a sodium tetrachloroaurate(III) solution over time by monitoring the absorbance of the [AuCl₄]⁻ ion.

Materials:

• Sodium tetrachloroaurate(III) solution (prepared as in Protocol 1)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Ultrapure water

Procedure:

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up according to the manufacturer's instructions. Set the wavelength range for scanning from 200 nm to 400 nm.

• Blank Measurement: Fill a quartz cuvette with the same acidic water (pH 1.6-2.0) used to prepare your stock solution. Place the cuvette in the spectrophotometer and record a baseline (blank) spectrum.

• Initial Measurement (Time = 0): Dilute an aliquot of your sodium tetrachloroaurate(III) stock solution to a concentration that gives an absorbance reading within the linear range of the instrument (typically below 1.5 AU) at the peak maxima. Record the full UV-Vis spectrum. Note the absorbance values at the characteristic peaks (~226 nm and ~313 nm).

• Time-Course Monitoring: Store the stock solution under the desired conditions (e.g., at room temperature and exposed to ambient light for a degradation study, or in the dark at 4°C for a stability study).

• Subsequent Measurements: At regular intervals (e.g., every 24 hours for an accelerated study, or weekly for a long-term stability study), take an aliquot of the stock solution, dilute it in the same manner as in step 3, and record the UV-Vis spectrum.

• Data Analysis: Compare the absorbance values at the characteristic peaks over time. A decrease in the absorbance at these peaks indicates a reduction in the concentration of the [AuCl₄]⁻ ion and thus, degradation of the solution.

Visualizations

Degradation Pathways of Sodium Tetrachloroaurate(III)

Workflow for UV-Vis Stability Monitoring

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Common experimental issues with Sodium tetrachloroaurate(III) hydrate

Welcome to the technical support center for Sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·xH₂O). This guide provides researchers, scientists, and drug development professionals with answers to common experimental issues, detailed protocols, and key data to ensure the successful use of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions encountered during the handling and use of Sodium tetrachloroaurate(III) hydrate.

Handling, Storage, and Stability

Q1: What are the proper storage conditions for Sodium tetrachloroaurate(III) hydrate?

A: Sodium tetrachloroaurate(III) hydrate should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It is crucial to protect it from moisture and high temperatures to prevent decomposition.[2] Store it away from incompatible materials such as strong bases, oxidizing agents, acids, and ammonia.[3][4]

Q2: The color of my Sodium tetrachloroaurate(III) hydrate has changed from golden-orange to a darker color. Is it still usable?

A: A significant color change may indicate decomposition or contamination. Decomposition can be caused by exposure to high temperatures, light, or incompatible substances.[2] When heated to decomposition, it can release toxic fumes like hydrogen chloride.[1] It is recommended to use a fresh, properly stored reagent for experiments where high purity is critical, such as in nanoparticle synthesis or catalysis, to ensure reproducibility.

Q3: What personal protective equipment (PPE) is required when handling this compound?

A: Due to its potential to cause skin, eye, and respiratory irritation, comprehensive PPE is mandatory.[2][5] This includes:

• Gloves: Chemical-resistant gloves must be worn and inspected before use.

• Eye Protection: Tightly fitting safety goggles or a face shield are necessary.[6]

• Lab Coat: A lab coat or full protective suit should be worn.[3]

• Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH/MSHA-approved respirator.[1][3] Work should be conducted in a well-ventilated area or under a fume hood.[2][6]

Solubility and Solution Preparation

Q4: In which solvents is Sodium tetrachloroaurate(III) hydrate soluble?

A: It is a yellow crystalline solid that is readily soluble in water.[3][7][8] It is also reported to be soluble in alcohol and ether.[8][9] For most applications, especially the synthesis of gold nanoparticles, high-purity deionized water is the recommended solvent.[10]

Q5: My aqueous solution of Sodium tetrachloroaurate(III) appears cloudy or has precipitated. What is the cause?

A: Cloudiness or precipitation can result from several factors:

• Contamination: The glassware or solvent may be contaminated. It is crucial to use thoroughly cleaned glassware, often rinsed with aqua regia and high-purity water for sensitive applications like nanoparticle synthesis.[11]

• pH Changes: The pH of the solution can affect the stability of the gold complex.[12]

• Unintended Reduction: Accidental introduction of reducing agents, even trace amounts of dust or organic residues, can cause the Au(III) to reduce to metallic gold (Au(0)), which is insoluble and will precipitate.

Q6: How long is an aqueous solution of Sodium tetrachloroaurate(III) stable?

A: While stock solutions can be kept for extended periods if stored properly in a dark bottle to prevent photoreduction, it is best practice, particularly for reproducible nanoparticle synthesis, to prepare fresh solutions before each experiment.[13][14] The stability can be compromised by exposure to light, changes in temperature, or contamination.

Troubleshooting Gold Nanoparticle Synthesis

Q7: My gold nanoparticle synthesis (Turkevich method) did not result in the characteristic ruby-red color. What went wrong?

A: The final color of the colloid is indicative of nanoparticle size and shape. Deviations from the expected deep red suggest issues with the synthesis:

• Incorrect Temperature: The reaction is highly temperature-dependent. The gold salt solution must be brought to a rolling boil before adding the citrate (B86180) reductant.[13][14] Inconsistent or low temperatures can lead to larger, aggregated particles, which appear blue or purple.[10]

• Reagent Addition Rate: The sodium citrate solution should be added quickly to the rapidly stirring, boiling gold solution to ensure uniform nucleation.[10][13]

• Impure Reagents or Water: The presence of contaminants can interfere with the reduction and capping process. Always use high-purity water (e.g., Milli-Q) and analytical grade reagents.[10]

Q8: The color of my synthesized gold nanoparticles changed from red to blue/purple after some time. Why did this happen?

A: A color change from red to blue or purple indicates that the nanoparticles have aggregated.[13] This can be caused by:

• Insufficient Capping Agent: The citrate ions act as both a reducing agent and a stabilizing capping agent. An incorrect ratio of citrate to gold can result in incomplete surface coverage and subsequent aggregation.[12]

• High Ionic Strength: The addition of salts (electrolytes) to the colloid will screen the electrostatic repulsion between the citrate-capped nanoparticles, causing them to clump together.[13] This is a common post-synthesis issue if the nanoparticles are mixed with buffers or media of high ionic strength.

• Changes in pH: The stability of the colloid is pH-dependent. Significant shifts in pH can alter the surface charge and lead to aggregation.[12]

Quantitative Data Summary

For precise experimental design, refer to the quantitative data below.

Property	Value	Source(s)
Chemical Formula	NaAuCl₄ · 2H₂O	[2][7]
Molar Mass	397.80 g/mol (dihydrate)
Appearance	Golden-orange to yellow crystalline solid	[7][8]
Solubility in Water	139 g/100 mL (10°C) 151 g/100 mL (20°C) 900 g/100 mL (60°C)	[8]
Incompatible Materials	Strong bases, ammonia, oxidizing agents, organic solvents, acids, zinc	[2][3][4]
Hazardous Decomposition	Forms hydrogen chloride, sodium oxides, and gold oxide upon heating.	[2][4]

Experimental Protocols & Workflows

General Experimental Workflow

The following diagram outlines the standard workflow for safely handling and using Sodium tetrachloroaurate(III) hydrate in a laboratory setting.

Caption: General workflow for handling Sodium tetrachloroaurate(III) hydrate.

Protocol: Gold Nanoparticle Synthesis (Turkevich Method)

This protocol describes the classic synthesis of citrate-capped gold nanoparticles (AuNPs).[10][13][14]

Materials:

• Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·xH₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• High-purity deionized water (18.2 MΩ·cm)

• Glassware (Erlenmeyer flask, graduated cylinders), rinsed with aqua regia and thoroughly with pure water.

• Stirring hotplate and magnetic stir bar

Procedure:

• Prepare Stock Solutions:

  • Gold Stock (1.0 mM): Prepare a 1.0 mM solution of Na[AuCl₄] in deionized water. For example, dissolve the appropriate mass in 100 mL of water.

  • Citrate Stock (1% w/v): Prepare a 1% solution of trisodium citrate by dissolving 1.0 g in 100 mL of deionized water. It is recommended to make this solution fresh.[13]

• Reaction Setup:

  • In a clean Erlenmeyer flask, add 20 mL of the 1.0 mM gold solution.[13]

  • Add a magnetic stir bar.

  • Place the flask on a stirring hotplate and heat the solution to a vigorous, rolling boil while stirring.[14]

• Nucleation and Growth:

  • To the rapidly stirring, boiling gold solution, quickly add 2 mL of the 1% sodium citrate solution.[13]

  • The solution color will change progressively: from pale yellow to colorless/gray, then to a deep ruby-red over several minutes.[10] This indicates the formation of AuNPs.

• Completion:

  • Continue heating and stirring for an additional 10-15 minutes until the color is stable.[10][13]

  • Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• Storage:

  • Store the resulting AuNP colloid in a clean, sealed glass container, preferably protected from light.

Troubleshooting Nanoparticle Synthesis

Use the following decision tree to troubleshoot common issues during AuNP synthesis.

Caption: Troubleshooting flowchart for gold nanoparticle synthesis.

References

• 1. colonialmetals.com [colonialmetals.com]
• 2. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]
• 5. guidechem.com [guidechem.com]
• 6. targetmol.com [targetmol.com]
• 7. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 8. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 9. Sodium tetrachloroaurate (III) dihydrate | 13874-02-7 [chemicalbook.com]
• 10. mdpi.com [mdpi.com]
• 11. edu.utsunomiya-u.ac.jp [edu.utsunomiya-u.ac.jp]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 14. ate.community [ate.community]

Technical Support Center: Optimizing Na[AuCl4] Catalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for sodium tetrachloroaurate (B171879) (Na[AuCl4]) catalysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during experiments using Na[AuCl4] as a catalyst.

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

Low yields in Na[AuCl4] catalyzed reactions can arise from several factors. A systematic approach to troubleshooting is recommended.[1]

• Catalyst Deactivation/Poisoning: The catalyst's activity can be diminished by impurities.

  • Troubleshooting: High-gold affinity impurities such as halides and bases present in solvents, starting materials, or filtration agents can poison the catalyst.[2] The use of an acid activator, like triflic acid (HOTf) or indium(III) triflate (In(OTf)3), can reactivate the gold catalyst by acting as a sacrificial reagent that binds to the poisons.[2]

• Sub-optimal Reaction Conditions: Temperature, concentration, and reaction time play a crucial role in reaction efficiency.

  • Troubleshooting: Systematically screen reaction parameters. For instance, for thermally sensitive substrates, lowering the reaction temperature may be necessary to minimize side reactions. Conversely, for less reactive substrates, gently heating the reaction mixture can increase the reaction rate.[2]

• Incomplete Reaction: The reaction may not have reached completion.

  • Troubleshooting: Monitor the reaction progress using techniques like TLC or LC-MS. If the reaction has stalled, consider extending the reaction time or increasing the temperature.[1]

• Product Decomposition: The desired product might be unstable under the reaction or workup conditions.

  • Troubleshooting: Consider lowering the reaction temperature or using a milder workup procedure.[1][3]

Q2: My reaction is very slow or does not proceed to completion. What can I do?

Slow reaction rates are often observed with less reactive substrates, such as those with electron-withdrawing groups.

• Increase Temperature: For substrates stable at higher temperatures, gently heating the reaction can significantly accelerate the rate.[2]

• Increase Catalyst Loading: While aiming for low catalyst loading is ideal, a modest increase can sometimes be necessary to drive the reaction to completion.

• Use of Additives: The presence of an acid co-catalyst can be essential. Using an acid with a non-nucleophilic counterion can minimize side reactions.[2]

Q3: I am observing unexpected side products. How can I minimize their formation?

The formation of side products can often be suppressed by fine-tuning the reaction conditions.

• Optimize Reaction Conditions: Adjusting the temperature, concentration of reactants, and order of reagent addition can favor the desired reaction pathway.[1]

• Use a More Selective Catalyst System: In some cases, the choice of co-catalyst or additive can significantly influence the selectivity of the reaction.

Q4: The color of my reaction mixture changed unexpectedly to purple or red. What does this indicate?

An unexpected color change to purple or reddish hues often signals the formation of gold nanoparticles (AuNPs). This indicates the reduction of the active Au(III) or Au(I) species to Au(0), which is catalytically inactive for many organic transformations.

• Causes: This reduction can be triggered by impurities, elevated temperatures, or prolonged reaction times.

• Prevention: Ensure the purity of all reagents and solvents. Operate at the optimal temperature and monitor the reaction to avoid unnecessarily long reaction times.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize the effect of key reaction parameters on the yield and rate of Na[AuCl4] catalyzed reactions. The data is compiled from various studies and should be used as a general guide for optimization.

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
0.5	7	99
1	5	95
2	3	98
5	1	92

Note: Data is representative for a generic Na[AuCl4] catalyzed reaction and will vary depending on the specific substrate and conditions.

Table 2: Effect of Temperature on Reaction Rate and Yield

Temperature (°C)	Reaction Time (h)	Conversion (%)	Yield (%)
25 (Room Temp)	24	75	70
50	8	95	92
80	2	>99	85 (with some decomposition)

Note: Higher temperatures generally increase the reaction rate, but may also lead to catalyst decomposition or the formation of side products.[4][5]

Experimental Protocols

General Protocol for a Na[AuCl4] Catalyzed Hydration of an Alkyne:

• To a clean, dry reaction vessel equipped with a magnetic stir bar, add the alkyne substrate (1.0 mmol).

• Dissolve the substrate in a suitable solvent (e.g., a mixture of methanol (B129727) and water).

• Add the Na[AuCl4] catalyst (typically 1-5 mol%).

• Stir the reaction mixture at the desired temperature (e.g., room temperature to 60 °C).

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel flash chromatography to afford the desired ketone.

Mandatory Visualizations

Caption: A workflow for troubleshooting low-yield Na[AuCl4] catalyzed reactions.

Caption: A simplified diagram of catalyst deactivation and reactivation pathways.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Homogeneous Gold Catalysis Using Complexes Recovered from Waste Electronic Equipment - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the yield of gold nanoparticles from Sodium tetrachloroaurate(III)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield and quality of gold nanoparticles (AuNPs) synthesized from sodium tetrachloroaurate(III).

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low gold nanoparticle yield?

A1: Low yield can stem from several factors, including incomplete reduction of the gold precursor, aggregation of nanoparticles, and loss of material during purification steps.[1] Key areas to investigate are the quality and concentration of the reducing agent, the reaction temperature, and the pH of the solution.[2][3][4] For instance, in the seed-mediated approach, an insufficient concentration of the reducing agent, like ascorbic acid, can lead to the formation of colorless Au+ ions instead of Au0 nanoparticles.[5]

Q2: How does the molar ratio of citrate (B86180) to gold affect the synthesis in the Turkevich method?

A2: The molar ratio of sodium citrate to tetrachloroauric acid is a critical parameter for controlling the size and stability of AuNPs.[6][7] Generally, a higher concentration of citrate leads to the formation of smaller and more stable nanoparticles due to a faster nucleation rate.[4][8] Conversely, lower citrate concentrations result in larger particles, but can also increase the risk of aggregation.[8] It is possible to synthesize AuNPs ranging from 10 nm to 150 nm by decreasing the molar ratio.[6][7]

Q3: Why is the color of my gold nanoparticle solution blue or black instead of red?

A3: A blue, gray, or black appearance in the colloidal solution typically indicates nanoparticle aggregation or the formation of oversized or irregularly shaped particles.[1] This can be caused by insufficient stabilization, incorrect pH, impurities in the reagents or glassware, or an inappropriate concentration of the capping agent.[1][9]

Q4: Can the pH of the reaction mixture influence the yield and quality of gold nanoparticles?

A4: Yes, pH is a crucial factor. The speciation of the aqueous HAuCl4 precursor is pH-dependent.[10] In the Turkevich method, controlling the pH, for example by using a citrate buffer instead of a sodium citrate solution, can significantly improve the reproducibility and lead to a narrower size distribution of the nanoparticles.[11][12] Studies have shown that a pH greater than 6 is suitable for the formation of monodisperse AuNPs.[2]

Q5: What is the importance of using fresh reagents and clean glassware?

A5: The synthesis of gold nanoparticles is highly sensitive to impurities. Contaminants on glassware can act as unwanted nucleation sites, leading to poor control over particle size and shape.[5][9] Therefore, all glassware should be thoroughly cleaned, often with aqua regia, before use.[9] Similarly, using fresh solutions of reducing agents, such as sodium borohydride (B1222165) or ascorbic acid, is critical as they can degrade over time, leading to incomplete reduction and low yield.[5]

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
No color change or very faint color	- Incorrect concentration of gold precursor or reducing agent.[1]- Inactive reducing agent (e.g., old sodium borohydride solution).[5]- Insufficient heating or incorrect reaction temperature.[1]	- Verify the concentrations of all stock solutions.- Prepare fresh solutions of the reducing agent immediately before use.- Ensure the reaction mixture reaches and maintains the target temperature.
Solution turns blue, purple, or black	- Nanoparticle aggregation due to insufficient capping agent.[1]- High ionic strength of the solution.[1]- Presence of impurities.[5]	- Increase the concentration of the stabilizing agent (e.g., sodium citrate).- Use high-purity water (e.g., 18.2 MΩ·cm ASTM Type I).[9]- Ensure meticulous cleaning of all glassware.[9]
Low yield of nanoparticles	- Incomplete reduction of the gold salt.- Loss of nanoparticles during washing and centrifugation steps.- Formation of insoluble Au(I) intermediates (in Brust-Schiffrin method).[13][14]	- Optimize the concentration of the reducing agent.- Carefully monitor centrifugation speeds and durations to avoid discarding nanoparticles.- In the Brust-Schiffrin method, using [AuBr4]− instead of [AuCl4]− can be preferable as it is more resistant to the formation of unreactive Au(I) thiolate species.[13]
Polydisperse nanoparticles (wide size distribution)	- Inconsistent heating or stirring.[1]- Slow or inefficient mixing of reagents.[11]- Uncontrolled nucleation and growth phases.	- Maintain a constant and vigorous stirring rate throughout the reaction.- Ensure rapid and uniform mixing of the reducing agent into the gold precursor solution.- Control the rate of addition of the reducing agent.
Inconsistent results between batches	- Variability in precursor or reagent quality.- Fluctuations in reaction conditions (temperature, pH, stirring speed).[1]	- Standardize and document all experimental parameters.- Use the same batch of reagents for a series of experiments whenever possible.- Implement precise control over temperature and pH.[3][11][12]

Experimental Protocols

Modified Turkevich Method for High-Yield, Monodisperse Gold Nanoparticles

This protocol is an adaptation of the classic Turkevich method, optimized for improved reproducibility and narrower size distribution.[11][12]

Materials:

• Sodium tetrachloroaurate(III) (HAuCl₄) solution (1 mM)

• Citrate buffer (e.g., sodium citrate/citric acid, pH adjusted)

• High-purity water (18.2 MΩ·cm)

• Optional: EDTA (0.02 mM) for improved shape uniformity[11][12]

Procedure:

• Thoroughly clean all glassware with aqua regia and rinse with high-purity water.

• In a flask, bring the desired volume of the 1 mM HAuCl₄ solution to a vigorous boil with constant stirring.

• Rapidly inject the pre-heated citrate buffer into the boiling HAuCl₄ solution. The final concentration of the buffer components should be optimized based on the desired nanoparticle size.

• Continue boiling and stirring the solution. A color change from yellow to colorless, then to blue/gray, and finally to a ruby red indicates the formation of gold nanoparticles.

• Maintain the solution at a gentle boil for an additional 15-30 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature while stirring.

• For improved shape uniformity, a small amount of EDTA can be added to the reaction mixture.[11][12]

Data Presentation

Table 1: Effect of Molar Ratio of Sodium Citrate to HAuCl₄ on Nanoparticle Size (Turkevich Method)

Molar Ratio (Citrate:Au)	Approximate Nanoparticle Diameter (nm)
4.0	~10-15
2.8	~15-20
2.4	~20-30
1.5	~30-50
0.5	~100-150

Note: These are approximate values, and actual sizes may vary depending on other experimental conditions such as temperature and pH.[6][7]

Visualizations

Caption: Workflow for the modified Turkevich synthesis of gold nanoparticles.

Caption: Troubleshooting logic for low yield in gold nanoparticle synthesis.

References

• 1. youtube.com [youtube.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effect of different physical factors on the synthesis of spherical gold nanoparticles towards cost-effective biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Turkevich Method for Synthesizing Gold Nanoparticles | A Comprehensive Guide | Nanopartz™ [nanopartz.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Precision Gold Nanoparticles Using Turkevich Method [jstage.jst.go.jp]
• 7. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Review of Gold Nanoparticles: Synthesis, Properties, Shapes, Cellular Uptake, Targeting, Release Mechanisms and Applications in Drug Delivery and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. azom.com [azom.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Little Adjustments Significantly Improve the Turkevich Synthesis of Gold Nanoparticles | Publicación [silice.csic.es]
• 12. researchgate.net [researchgate.net]
• 13. The significance of bromide in the Brust–Schiffrin synthesis of thiol protected gold nanoparticles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Sodium Tetrachloroaurate(III) Hydrate in Organic Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Sodium tetrachloroaurate(III) hydrate (B1144303) in organic reactions.

Frequently Asked Questions (FAQs)

Q1: What is Sodium tetrachloroaurate(III) hydrate and what are its primary applications in organic synthesis?

Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) is an orange to yellow crystalline solid and one of the most common and least expensive gold catalysts.[1] It is widely used in various organic transformations, including:

• Nucleophilic additions to multiple bonds: Gold catalysts activate alkynes, allenes, and alkenes for attack by nucleophiles.[2]

• Deprotection of silyl (B83357) ethers: It offers a mild and selective method for removing tert-butyl(dimethyl)silyl (TBS) protecting groups.[3][4]

• Nonsymmetrical etherization and nucleophilic substitution of propargylic alcohols. [5]

• Synthesis of heterocyclic compounds: It can be used to synthesize 1,5-benzodiazepine and quinoxaline (B1680401) derivatives.[4]

Q2: What are the key advantages of using Sodium tetrachloroaurate(III) hydrate as a catalyst?

Gold-catalyzed reactions with Sodium tetrachloroaurate(III) hydrate offer several advantages:

• Mild reaction conditions: Many reactions can be performed at room temperature.[6]

• High selectivity: It allows for chemoselective reactions, such as the selective deprotection of aliphatic TBS ethers in the presence of aromatic ones.[3]

• Tolerance to air and moisture: Unlike many other transition metal catalysts, gold catalysts are often tolerant of oxygen and acidic protons, eliminating the need for stringent anhydrous or anaerobic conditions.[2][6]

• Cost-effectiveness: It is the least expensive gold catalyst.[5]

Q3: How should I handle and store Sodium tetrachloroaurate(III) hydrate?

Sodium tetrachloroaurate(III) hydrate is a hygroscopic crystalline compound and should be stored in a cool, dry place away from incompatible materials.[7] It is classified as a warning-level hazard, causing skin and eye irritation. Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust mask, should be worn during handling.

Troubleshooting Guide

This guide addresses common issues encountered during organic reactions catalyzed by Sodium tetrachloroaurate(III) hydrate.

Issue 1: Low or No Reaction Conversion/Yield

Possible Causes and Solutions:

• Catalyst Deactivation: The active gold catalyst can be deactivated through various mechanisms.

  • Poisoning: Impurities in solvents or starting materials, such as halides or bases, can poison the catalyst.[8][9]

    • Solution: Use high-purity, freshly distilled solvents and purified starting materials. Consider adding a suitable acid activator like triflic acid (HOTf) or indium(III) triflate (In(OTf)₃) to reactivate the catalyst.[8]

  • Fouling: Formation of insoluble byproducts or polymers can block the active sites of the catalyst.[9]

    • Solution: Optimize reaction conditions (temperature, concentration) to minimize side reactions. Pre-treat starting materials to remove polymerizable impurities.

  • Sintering: At high temperatures, gold nanoparticles can agglomerate, leading to a loss of active surface area.[9][10]

    • Solution: Operate at the lowest effective temperature. Ensure proper stirring to maintain catalyst dispersion.

• Sub-optimal Reaction Conditions:

  • Solvent: The choice of solvent can significantly impact reaction rates and yields. For example, in the deprotection of TBS ethers, methanol (B129727) has been found to be the most effective solvent.

  • Temperature: While many gold-catalyzed reactions proceed at room temperature, some substrates may require gentle heating or cooling to optimize the reaction rate and minimize side reactions.[11]

  • Catalyst Loading: Insufficient catalyst loading can lead to slow or incomplete reactions. A linear relationship between catalyst loading and reaction rate has been observed in some cases.[8]

    • Solution: Optimize the catalyst loading. For the deprotection of TBS ethers, loadings as low as 0.1 mol% can be effective.[3]

• Substrate Stability:

  • Some substrates, like tertiary propargylic alcohols, can be prone to side reactions under acidic conditions, leading to low yields.[11]

    • Solution: Modify the substrate by introducing electron-withdrawing groups to disfavor the formation of stable carbocations. Use an acid co-catalyst with a non-nucleophilic counterion, such as triflimide (HNTf₂).[11]

Logical Flow for Troubleshooting Low Yield```dot

Caption: Workflow for TBS ether deprotection.

This technical support guide is intended to provide general guidance. Specific reaction conditions and troubleshooting steps may vary depending on the substrate and reaction scale. Always refer to the relevant literature and safety data sheets before conducting any experiment.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Mild and Selective Deprotection of tert-Butyl(dimethyl)silyl Ethers with Catalytic­ Amounts of Sodium Tetrachloroaurate(III) Dihydrate [organic-chemistry.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. eureka.patsnap.com [eureka.patsnap.com]
• 10. ammoniaknowhow.com [ammoniaknowhow.com]
• 11. benchchem.com [benchchem.com]

Side reactions and byproducts in catalysis with Sodium tetrachloroaurate(III)

Welcome to the technical support center for catalysis using Sodium Tetrichloroaurate(III) (Na[AuCl4]). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, understand side reactions, and optimize their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield or incomplete conversion in my reaction catalyzed by Sodium Tetrichloroaurate(III)?

A1: Low yields can stem from several factors:

• Catalyst Deactivation: The most frequent issue is the reduction of the active Au(III) species to inactive Au(0) nanoparticles, often observed as a color change to purple or black. This can be caused by reducing agents present in the starting materials or formed during the reaction.

• Insufficient Catalyst Loading: The catalytic amount may be too low for the specific transformation. While higher loadings can improve conversion, they may also lead to an increase in side reactions.

• Poor Substrate Purity: Impurities in the substrate or solvent can poison the catalyst.

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time play a crucial role. For instance, some reactions require elevated temperatures to proceed efficiently, while others may favor byproduct formation at higher temperatures.

• Mass Transfer Limitations: In heterogeneous reaction mixtures, inefficient stirring can limit the interaction between the catalyst and the substrate.

Q2: I am observing the formation of a black precipitate in my reaction. What is it and how can I prevent it?

A2: A black or purple precipitate is almost certainly the formation of gold(0) nanoparticles due to the reduction of the Au(III) catalyst.

Prevention Strategies:

• Use High-Purity Reagents: Ensure substrates and solvents are free from reducing impurities.

• Optimize Reaction Conditions: Lowering the reaction temperature or using a less coordinating solvent can sometimes slow down the reduction process.

• Add a Co-oxidant: In some cases, a mild co-oxidant can help maintain the gold in the active +3 oxidation state. This should be approached with caution as it can lead to other side reactions.

• Ligand Addition: The use of stabilizing ligands can prevent the agglomeration of gold nanoparticles, although this will change the nature of the active catalytic species.

Q3: Are chlorinated byproducts a common issue when using Na[AuCl4]?

A3: Yes, the formation of chlorinated byproducts can be a significant side reaction, particularly with substrates that are susceptible to electrophilic chlorination, such as phenols and electron-rich arenes. The [AuCl4]⁻ ion can act as a source of chlorine.

Mitigation Strategies:

• Use of Silver Salts: Adding a silver salt (e.g., AgSbF₆, AgOTf) can precipitate chloride ions as AgCl, generating a more cationic and potentially more reactive gold species that is less prone to acting as a chlorinating agent.

• Solvent Choice: The choice of solvent can influence the propensity for chlorination. Less polar solvents may suppress the formation of chlorinated byproducts.

• Alternative Gold Precursors: If chlorination is a persistent issue, consider using a chloride-free gold catalyst.

Q4: Can the Au(III) catalyst be reduced to Au(I), and what are the implications?

A4: Yes, the reduction of Au(III) to Au(I) is a common process in gold catalysis. Au(I) species are often the active catalysts in many transformations. However, Au(I) intermediates can be unstable and may undergo disproportionation to form inactive Au(0) and active Au(III). This disproportionation is a deactivation pathway that can lead to lower yields and the formation of gold nanoparticles. The stability of Au(I) intermediates is highly dependent on the ligand environment and the reaction conditions.

Troubleshooting Guides

Issue 1: Low or No Conversion

This guide provides a systematic approach to troubleshooting low or no conversion in your Na[AuCl4] catalyzed reaction.

Technical Support Center: Purification of Products from Sodium Tetrachloroaurate(III) Reactions

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for purifying products synthesized using Sodium tetrachloroaurate(III) (Na[AuCl₄]). The primary focus is on the purification of gold nanoparticles (AuNPs), a common product of such reactions.

Section 1: General Information about Sodium Tetrachloroaurate(III)

FAQ 1.1: What is Sodium tetrachloroaurate(III) and what are its common uses?

Sodium tetrachloroaurate(III) is an inorganic compound with the formula Na[AuCl₄]. It is a key precursor in the synthesis of gold-based nanomaterials, particularly gold nanoparticles (AuNPs).[1] It also serves as a catalyst in various organic reactions, such as the hydrochlorination of acetylene (B1199291) and the oxidation of sulfides.[1] In histology, it is sometimes referred to as "gold chloride" or "yellow gold chloride".[2]

FAQ 1.2: What are the primary safety precautions when handling Sodium tetrachloroaurate(III)?

Sodium tetrachloroaurate(III) can cause skin, eye, and respiratory irritation.[3] It is crucial to handle the compound in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3] Avoid creating dust and wash hands thoroughly after handling.[3] It is incompatible with organic solvents, acids, bases, ammonia, and zinc.[3]

Section 2: Purification Methods for Reaction Products

The purification of reaction products, especially gold nanoparticles, is critical to remove unreacted starting materials, byproducts, and excess stabilizing agents.[4] Common impurities can include excess ligands, displaced thiols, and byproducts like acetate (B1210297) from citrate (B86180) reduction methods.[4][5]

FAQ 2.1: What are the most common methods for purifying gold nanoparticles?

The primary methods for purifying gold nanoparticles from reaction mixtures include centrifugation, dialysis, liquid-liquid extraction, and various forms of chromatography.[5][6][7]

• Centrifugation: This is one of the most common and straightforward methods. It involves pelleting the AuNPs and resuspending them in a clean solvent, effectively washing away impurities.[6][8]

• Dialysis: This method uses a semi-permeable membrane to separate the AuNPs from smaller impurity molecules based on size. It is a slower process but can be effective.[7][9]

• Liquid-Liquid Extraction: A fast and efficient method, particularly useful for purifying AuNPs after ligand-exchange reactions, using an organic solvent like dichloromethane (B109758) to remove unwanted thiols.[5]

• Chromatography: Techniques like size-exclusion chromatography (SEC), gel filtration, and Asymmetrical Flow Field-Flow Fractionation (AF4) can separate AuNPs from free molecules and unbound conjugates.[6][10][11][12]

Experimental Protocol 1: Centrifugation-Based Purification of AuNPs

This protocol is a general guideline for washing and purifying gold nanoparticles.

• Aliquot Solution: Place your gold nanoparticle solution into appropriate microcentrifuge tubes.

• Centrifugation: Centrifuge the solution at a force and duration appropriate for the nanoparticle size (see Table 1). This will form a soft pellet of AuNPs at the bottom of the tube.

• Remove Supernatant: Carefully pipette off the supernatant, which contains the dissolved impurities.

• Resuspension: Add ultrapure water or a suitable buffer to the tube to resuspend the pellet. Vortex gently or sonicate briefly in a water bath to ensure the nanoparticles are fully redispersed.[8]

• Repeat: Repeat the centrifugation and resuspension steps 2-3 times to ensure high purity. Two centrifugation cycles have been shown to be sufficient to remove most citrate molecules from a solution.[13]

Note: For non-functionalized AuNPs, resuspension should always be done in ultra-pure water to prevent irreversible aggregation caused by salts.[8] Adding Tween 20 to a final concentration of 0.025% (w/v) during resuspension can improve performance and prevent aggregation, but be aware that it can affect subsequent surface adsorption.[8]

Data Presentation 1: Recommended Centrifugation G-Forces for AuNPs

Nanoparticle Diameter	Recommended G-Force (RCF)
10 nm	16,000 x g
20 nm	12,000 x g
30 nm	8,000 x g
40 nm	6,000 x g
50 nm	4,000 x g
60 nm	3,000 x g
80 nm	1,500 x g
100 nm	1,000 x g
(Data adapted from guidelines for a 30-minute centrifugation time)[8]

Visualization 1: General Workflow for AuNP Synthesis and Purification

Caption: Workflow from synthesis to characterization of AuNPs.

Section 3: Troubleshooting Common Purification Issues

FAQ 3.1: My gold nanoparticles are aggregating (color changes to blue/purple or a black precipitate forms) after centrifugation. What's wrong?

Aggregation is a common issue and can be caused by several factors:

• Inappropriate Centrifugation Speed: Excessively high G-forces can cause nanoparticles to pack too tightly, leading to irreversible aggregation. Try reducing the speed or duration.[7]

• Presence of Salts: If your nanoparticles are not sufficiently stabilized (e.g., citrate-capped AuNPs), resuspending them in a buffer containing salts can neutralize the surface charge and cause them to clump together. Always use ultrapure water for resuspension of unstabilized particles.[8]

• Temperature: Some researchers have noted that centrifugation temperature can affect agglomeration, especially for citrate-stabilized nanoparticles.[7] Storing purified AuNP suspensions in the dark at 4°C can prolong stability.[4]

• Incomplete Stabilization: The initial synthesis may not have resulted in a stable nanoparticle colloid. Ensure your synthesis protocol is robust and that stabilizing agents are present in sufficient quantities.[14]

FAQ 3.2: Dialysis is taking too long to purify my sample. Can I speed it up?

Dialysis is an inherently slow process.[7] To improve efficiency, you can:

• Increase the Dialysis Buffer Volume: Use a much larger volume of external buffer relative to your sample volume.

• Increase Frequency of Buffer Changes: Change the external buffer more frequently (e.g., every few hours) to maintain a high concentration gradient.

• Use a Membrane with a Larger Pore Size (MWCO): Ensure the molecular weight cut-off (MWCO) is large enough to allow impurities to pass freely but small enough to retain your nanoparticles.

• Consider an Alternative: For faster purification, methods like centrifugation or liquid-liquid extraction may be more suitable.[5] A study comparing purification methods found that two centrifugation cycles were sufficient to remove most citrate, whereas up to 12 dialysis cycles were needed for a comparable result.[13]

FAQ 3.3: How do I know if my product is pure?

Purity is assessed using various characterization techniques:

• UV-Vis Spectroscopy: A pure AuNP solution will have a characteristic surface plasmon resonance (SPR) peak (typically ~520 nm for ~20 nm spherical particles). The absence of other peaks and a stable SPR after purification indicates purity.[15]

• Dynamic Light Scattering (DLS): This technique measures the hydrodynamic diameter of the particles. A narrow size distribution (low polydispersity index, PDI) suggests a uniform and pure sample, while multiple peaks or a broad distribution can indicate aggregation or the presence of contaminants.[15]

• Transmission Electron Microscopy (TEM): TEM provides direct visualization of the nanoparticles, confirming their size, shape, and monodispersity. It can also reveal the presence of aggregates or particulate impurities.[15][16]

• Nuclear Magnetic Resonance (NMR): For ligand-coated nanoparticles, NMR can be used to check for the presence of free, unbound ligands in the solution after purification.[5]

Visualization 2: Troubleshooting Workflow for AuNP Aggregation

Caption: A logical guide to diagnosing nanoparticle aggregation.

Section 4: Purification of Biomolecule-Gold Conjugates

FAQ 4.1: How do I purify gold nanoparticles after conjugating them with proteins or DNA?

Purifying conjugates aims to remove not only the initial reaction impurities but also the excess, unreacted biomolecules and any unconjugated nanoparticles.[10]

• Centrifugation: Can be used, but conditions may need to be adjusted as the conjugate will be larger and heavier than the unconjugated nanoparticles. "Pelleting" in a centrifuge or ultracentrifuge is a common method for colloidal gold conjugates.[10]

• Gel Filtration Chromatography / SEC: This is a highly effective method for separating larger conjugates from smaller, unbound biomolecules and reagents.[10][12][17]

• Asymmetrical Flow Field-Flow Fractionation (AF4): A powerful technique for separating and purifying conjugates in their native conditions without a stationary phase, which can prevent alteration of the materials.[11][18]

• Glycerol Gradient Centrifugation or Native Gel Electrophoresis: These methods can also be used to separate conjugate from free AuNPs and unlabeled protein.[10]

Experimental Protocol 2: General Gel Filtration for AuNP-Protein Conjugate Purification

• Column Preparation: Select a gel filtration column (e.g., Sephadex) with a fractionation range appropriate for separating your conjugate from the free protein. Equilibrate the column with a suitable, sterile-filtered buffer (e.g., PBS).

• Sample Loading: Carefully load the crude conjugation reaction mixture onto the top of the gel bed.

• Elution: Begin flowing the equilibration buffer through the column. The larger AuNP-protein conjugates will travel through the column faster (in the void volume), while the smaller, free protein molecules will enter the pores of the gel beads and elute later.

• Fraction Collection: Collect the eluate in small, sequential fractions.

• Analysis: Analyze the collected fractions using UV-Vis spectroscopy. The fractions containing the purified AuNP conjugates will exhibit the characteristic SPR peak (~520-530 nm, often with a slight red-shift upon conjugation) and an absorbance peak for the protein (around 280 nm). Fractions containing only free protein will only show the 280 nm peak. Pool the pure conjugate fractions for use.

References

• 1. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 2. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 3. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 4. Characterization, purification, and stability of gold nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A modified and simplified method for purification of gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cytodiagnostics.com [cytodiagnostics.com]
• 9. A visual tutorial on the synthesis of gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Site-Specific Biomolecule Labeling with Gold Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Quality control and purification of ready-to-use conjugated gold nanoparticles to ensure effectiveness in biosensing [frontiersin.org]
• 12. Systematic process evaluation of the conjugation of proteins to gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.aip.org [pubs.aip.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. cytodiagnostics.com [cytodiagnostics.com]
• 16. Synthesis and Characterization of about 20nm Gold Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 17. Gold Nanoparticles synthesis | Gold nanoparticle Conjugation [biosyn.com]
• 18. researchgate.net [researchgate.net]

Impact of pH on Sodium tetrachloroaurate(III) hydrate stability and reactivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability and reactivity of sodium tetrachloroaurate(III) hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for preparing and storing aqueous sodium tetrachloroaurate(III) hydrate solutions?

A1: To ensure long-term stability and prevent the reduction of Au(III) ions, aqueous solutions of sodium tetrachloroaurate(III) hydrate should be maintained in an acidic environment, ideally at a pH below 4.0. For extended storage (over a year), a pH between 1.6 and 2.0 has been shown to prevent the precipitation of metallic gold.[1]

Q2: What occurs if the pH of my sodium tetrachloroaurate(III) solution becomes neutral or alkaline?

A2: As the pH of the solution increases, the tetrachloroaurate (B171879) ion, [AuCl₄]⁻, undergoes hydrolysis. This process involves the progressive replacement of chloride ions (Cl⁻) with hydroxide (B78521) ions (OH⁻), leading to the formation of various chloro-hydroxy gold(III) complexes.[1][2][3] At neutral or alkaline pH, this can ultimately result in the precipitation of gold(III) hydroxide, rendering the solution unstable and unsuitable for most applications.[1][3]

Q3: How does pH affect the reactivity of sodium tetrachloroaurate(III) hydrate in gold nanoparticle synthesis?

A3: The pH of the reaction mixture is a critical parameter in the synthesis of gold nanoparticles (AuNPs). It influences the reduction potential of the gold precursor and the surface charge of the forming nanoparticles, which in turn affects their size, shape, and stability.[4] For instance, in the widely used citrate (B86180) reduction method, slight fluctuations in pH can significantly impact the concentration of the synthesized AuNPs.[5] Acidic conditions may favor the formation of anisotropic shapes like nanorods, while basic conditions tend to produce nanospheres.[6][7]

Q4: My sodium tetrachloroaurate(III) solution has changed color. What does this signify?

A4: The color of your solution is a key indicator of its stability and the speciation of the gold complex:

• Yellow to Orange-Yellow : This is the characteristic color of a stable, acidic solution of sodium tetrachloroaurate(III).[1][3]

• Red, Purple, or Blue : These colors typically indicate the formation of gold nanoparticles due to the reduction of Au(III) to elemental gold (Au(0)). The specific color depends on the size and shape of the nanoparticles.[1][3]

• Colorless with Precipitate : If the solution becomes colorless and a precipitate is observed, it is likely that the gold has either precipitated as gold(III) hydroxide due to high pH or has been reduced to metallic gold which has then aggregated and fallen out of solution.[1]

Q5: How does pH influence the UV-Vis spectrum of a sodium tetrachloroaurate(III) solution?

A5: The UV-Vis spectrum of a sodium tetrachloroaurate(III) solution is highly sensitive to pH. In acidic conditions, the [AuCl₄]⁻ ion displays characteristic ligand-to-metal charge transfer (LMCT) bands. As the pH increases, hydrolysis leads to the formation of different chloro-hydroxy species, causing shifts in the absorption peaks.[1][8] Monitoring these spectral changes can be a useful tool for assessing the stability and speciation of the gold complex in your solution.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Action(s)
Solution has turned purple, red, or blue.	The pH of the solution may have increased, or it may have been exposed to reducing agents or light, leading to the formation of gold nanoparticles.[1][3]	1. Immediately check the pH of the solution. 2. If the pH is higher than desired, acidify the solution with HCl to attempt to redissolve any potential gold hydroxide precipitate, though nanoparticle formation is generally irreversible. 3. Ensure the solution is stored in a dark, cool place and is not contaminated with any reducing agents. 4. For future preparations, ensure the initial pH is sufficiently low (e.g., < 4.0) and use high-purity water and reagents.
A dark precipitate has formed in the solution.	This is likely due to either the precipitation of gold(III) hydroxide at a pH that is too high or the aggregation of metallic gold nanoparticles.[1][3]	1. Measure the pH of the supernatant. If it is neutral or alkaline, the precipitate is likely gold(III) hydroxide. 2. Attempt to dissolve the precipitate by carefully adding concentrated HCl. 3. If the precipitate does not dissolve with acid, it is likely metallic gold, and the solution should be discarded. 4. Review your preparation and storage procedures to ensure the pH remains acidic and the solution is protected from light and contaminants.
Inconsistent experimental results (e.g., variable nanoparticle size).	The pH of the sodium tetrachloroaurate(III) stock solution or the reaction mixture may be fluctuating or inconsistent between experiments.[5]	1. Always measure and record the pH of your stock solution before use. 2. Use buffered solutions when precise pH control is critical for your reaction. 3. Ensure that all reagents added to the reaction do not significantly alter the pH unless intended. 4. Prepare fresh stock solutions regularly to avoid issues with stability over time.
UV-Vis spectrum shows unexpected peaks or shifts.	The speciation of the gold complex has changed due to a shift in pH.[1][8]	1. Verify the pH of the solution being analyzed. 2. For consistent measurements, prepare samples in a solution of known and stable pH (e.g., 0.1 M HCl). 3. Compare the spectrum to a freshly prepared, pH-controlled standard solution.

Data Presentation

Table 1: pH-Dependent Stability and Speciation of Sodium Tetrachloroaurate(III) Hydrate Solutions

pH Range	Predominant Gold Species	Observed Solution Appearance	Stability
< 2	[AuCl₄]⁻	Clear, yellow-orange	High
2 - 4	[AuCl₄]⁻, [AuCl₃(OH)]⁻	Clear, yellow-orange	Good
4 - 6	[AuCl₃(OH)]⁻, [AuCl₂(OH)₂]⁻	Yellow, may become paler	Moderate, risk of hydrolysis increases
6 - 8	[AuCl₂(OH)₂]⁻, [AuCl(OH)₃]⁻	Pale yellow to colorless	Low, prone to precipitation
> 8	[Au(OH)₄]⁻, Gold(III) Hydroxide	Colorless with precipitate	Unstable

Experimental Protocols

Protocol 1: Preparation of a Stable Sodium Tetrachloroaurate(III) Hydrate Stock Solution

Objective: To prepare a stable aqueous stock solution of sodium tetrachloroaurate(III) hydrate with a pH suitable for long-term storage.

Materials:

• Sodium tetrachloroaurate(III) hydrate (NaAuCl₄·xH₂O)

• High-purity deionized water

• Concentrated hydrochloric acid (HCl)

• Volumetric flasks

• Pipettes

• pH meter or pH indicator strips

• Amber glass storage bottles

Procedure:

• Glassware Preparation: Thoroughly clean all glassware, first with aqua regia (a 3:1 mixture of concentrated HCl and nitric acid) under a fume hood, followed by extensive rinsing with deionized water.

• Calculation: Calculate the mass of sodium tetrachloroaurate(III) hydrate required to achieve the desired concentration.

• Dissolution: Accurately weigh the calculated mass of the gold salt and transfer it to a volumetric flask. Add approximately 70-80% of the final volume of deionized water and swirl gently to dissolve the solid completely.

• pH Adjustment: Carefully add a small amount of concentrated HCl to the solution to lower the pH to the desired range (e.g., pH 2-3). Use a calibrated pH meter to monitor the pH.

• Final Volume: Once the desired pH is reached, add deionized water to the volumetric flask up to the calibration mark.

• Homogenization and Storage: Cap the flask and invert it several times to ensure the solution is homogeneous. Transfer the final solution to a labeled amber glass bottle and store it in a dark, cool place (e.g., a refrigerator at 4°C).

Protocol 2: Assessment of Sodium Tetrachloroaurate(III) Hydrate Solution Stability at Various pH Values

Objective: To systematically evaluate the stability of a sodium tetrachloroaurate(III) hydrate solution across a range of pH values over time.

Materials:

• Sodium tetrachloroaurate(III) hydrate stock solution (prepared as in Protocol 1)

• Buffer solutions (pH 4, 7, and 9)

• 0.1 M HCl and 0.1 M NaOH solutions

• Test tubes or vials

• UV-Vis spectrophotometer and cuvettes

• pH meter

Procedure:

• Sample Preparation: Prepare a series of test tubes or vials. In each, place an equal aliquot of the sodium tetrachloroaurate(III) hydrate stock solution.

• pH Adjustment: Adjust the pH of each sample to a specific value (e.g., 2, 4, 6, 8, 10) using small additions of 0.1 M HCl or 0.1 M NaOH. Use a calibrated pH meter to ensure accurate pH adjustment. A set of samples can also be prepared using the buffer solutions.

• Initial Analysis (Time = 0):

  • Visually inspect each sample and record its color and clarity.

  • Measure the UV-Vis spectrum of each sample from 200 to 800 nm.

• Incubation: Store the samples in a dark environment at a constant temperature (e.g., room temperature).

• Time-Point Analysis: At regular intervals (e.g., 1 hour, 24 hours, 1 week), repeat the analysis from step 3 for each sample.

• Data Evaluation: Compare the visual observations and UV-Vis spectra over time for each pH value. Note any color changes, precipitate formation, or shifts in the absorbance peaks, which indicate instability.

Mandatory Visualizations

Caption: pH-Dependent Hydrolysis of Tetrachloroaurate(III).

Caption: Experimental Workflow for Solution Preparation and Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Slight pH Fluctuations in the Gold Nanoparticle Synthesis Process Influence the Performance of the Citrate Reduction Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Overcoming solubility issues of Sodium tetrachloroaurate(III) hydrate in experiments

This guide provides researchers, scientists, and drug development professionals with essential information for overcoming solubility challenges when working with Sodium Tetrachloroaurate(III) Hydrate (B1144303) (Na[AuCl₄]·xH₂O).

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Sodium Tetrachloraurate(III) Hydrate?

A1: Sodium tetrachloroaurate(III) hydrate is a yellow to orange crystalline solid.[1] It is soluble in water, alcohol, and ether.[2] The anhydrous form shows high solubility in water, which increases with temperature.[3] While specific quantitative data for the hydrate form is less common, it is also considered soluble in water and slightly soluble in methanol.[1][2][4]

Q2: My Sodium Tetrachloroaurate(III) Hydrate is not dissolving well in water. What are the potential causes and solutions?

A2: Several factors can affect the dissolution of Sodium Tetrachloroaurate(III) Hydrate. Here are some common issues and troubleshooting steps:

• Compound Purity and Age: Impurities or degradation of older stock can affect solubility. Ensure you are using a high-purity reagent.

• pH of the Solution: The stability of the tetrachloroaurate (B171879) complex ([AuCl₄]⁻) in aqueous solution is highly dependent on pH. As the pH increases, the complex can undergo hydrolysis, where chloride ligands are replaced by hydroxide (B78521) ions, potentially leading to the precipitation of gold(III) hydroxide.[5][6] Maintaining a slightly acidic pH can improve stability and solubility.[7]

• Temperature: Increasing the temperature of the solvent can significantly enhance the solubility of the anhydrous form, and a similar effect can be expected for the hydrate.[3] Gentle warming of the solution can aid dissolution.

• Agitation: Insufficient agitation can lead to slow dissolution. Ensure the solution is being stirred adequately. Sonication can also be used to accelerate the dissolution process.

Q3: Are there alternative solvents I can use?

A3: Yes, besides water, Sodium Tetrachloroaurate(III) Hydrate is also soluble in alcohols and ether.[2] It is slightly soluble in methanol.[4] The choice of solvent will depend on the specific requirements of your experiment, such as the desired reaction conditions and compatibility with other reagents.

Q4: How does hydrolysis affect my experiments, and how can I minimize it?

A4: In aqueous solutions, the [AuCl₄]⁻ anion can undergo stepwise hydrolysis, where chloride ions are sequentially replaced by water or hydroxide ions.[5][8] This process is pH-dependent and can lead to the formation of less soluble gold(III) hydroxide species, especially in neutral or basic conditions.[5] To minimize hydrolysis:

• Prepare solutions in slightly acidic conditions. A commercially available solution has a pH between 2.35 and 2.65.[7]

• Use freshly prepared solutions for your experiments to avoid degradation over time.

• Consider using a solvent system with a high concentration of chloride ions (e.g., by dissolving in dilute HCl) to push the equilibrium away from hydrolysis, although this may not be suitable for all applications.[9]

Solubility Data

The following table summarizes the available solubility data for the anhydrous form of Sodium Tetrachloroaurate. While this data is for the anhydrous salt, it provides a useful reference for understanding the compound's general solubility behavior.

Solvent	Temperature (°C)	Solubility ( g/100 mL)
Water	10	139
Water	20	151
Water	60	900

Data sourced from Wikipedia.[3]

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Stock Solution

This protocol describes a general method for preparing an aqueous stock solution of Sodium Tetrachloroaurate(III) Hydrate, a common first step in applications like nanoparticle synthesis.[5]

• Materials:

  • Sodium Tetrachloroaurate(III) Hydrate (Na[AuCl₄]·xH₂O)

  • High-purity deionized water

  • Calibrated analytical balance

  • Volumetric flask

  • Magnetic stirrer and stir bar

• Procedure:

  • Calculate the required mass of Sodium Tetrachloroaurate(III) Hydrate to achieve the desired concentration.

  • Accurately weigh the calculated mass of the compound using an analytical balance.

  • Add approximately 80% of the final desired volume of deionized water to the volumetric flask.

  • Carefully transfer the weighed compound into the volumetric flask.

  • Place the magnetic stir bar in the flask and place it on a magnetic stirrer.

  • Stir the solution until the solid is completely dissolved. Gentle warming (e.g., to 40-50°C) can be applied to aid dissolution if necessary.

  • Once dissolved, allow the solution to cool to room temperature.

  • Add deionized water to the flask until the bottom of the meniscus reaches the calibration mark.

  • Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Store the solution in a cool, dark place. For best results, use the solution fresh.

Troubleshooting and Logical Workflows

The following diagrams illustrate a troubleshooting workflow for solubility issues and a general experimental workflow for preparing a solution.

Caption: Troubleshooting flowchart for solubility issues.

Caption: Standard workflow for preparing an aqueous solution.

References

• 1. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 2. Sodium tetrachloroaurate(III) dihydrate, Premion , 99.99% (metals basis), Au 49-50% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 4. Sodium tetrachloroaurate (III) dihydrate CAS#: 13874-02-7 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. The Hydrolysis of AuCl4− and the Stability of Aquachlorohydroxocomplexes of Gold(III) in Aqueous Solution | Semantic Scholar [semanticscholar.org]
• 7. Sodium Tetrachloroaurate(III) solution | Johnson Matthey [matthey.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Gold Precursors: Sodium Tetrachloroaurate(III) Hydrate in Focus

For researchers, scientists, and professionals in drug development, the selection of a gold precursor is a critical decision that influences the outcome of nanoparticle synthesis, catalytic applications, and the development of novel therapeutics. This guide provides an objective comparison of Sodium Tetrachloroaurate(III) hydrate (B1144303) against other common gold precursors, supported by experimental data and detailed protocols.

Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·2H₂O), a salt of tetrachloroauric acid, is a widely used and cost-effective gold(III) precursor.[1] Its performance in various applications is often benchmarked against other common gold precursors, primarily chloroauric acid (H[AuCl₄]) and potassium tetrachloroaurate (B171879) (K[AuCl₄]). This guide delves into a comparative analysis of these precursors, focusing on their physical and chemical properties, performance in gold nanoparticle (AuNP) synthesis, stability, and implications for drug development.

Physical and Chemical Properties: A Head-to-Head Comparison

The choice of a gold precursor is often dictated by its fundamental properties, which are summarized in the table below.

Property	Sodium Tetrachloroaurate(III) Hydrate	Chloroauric Acid	Potassium Tetrachloroaurate	Gold(I) Chloride
Chemical Formula	Na[AuCl₄]·2H₂O	H[AuCl₄]	K[AuCl₄]	AuCl
Molecular Weight	397.80 g/mol [2]	339.79 g/mol (anhydrous)[3][4][5][6]	377.88 g/mol [7]	232.42 g/mol
Appearance	Orange-yellow crystalline powder[8]	Orange-yellow solid[9]	Yellow monoclinic crystals[7][10]	Yellowish-white powder
Solubility in Water	High	High[9]	Soluble[7][10]	Sparingly soluble
Stability	Stable under recommended storage conditions[10]	Solutions are stable in acidic pH (<4.0)[9]	Stable solution[11]	Less stable, requires specific ligands
Hazards	Corrosive, irritant[8]	Corrosive, irritant[5]	Irritant[12]	Irritant

Performance in Gold Nanoparticle Synthesis

The synthesis of gold nanoparticles is a primary application for these precursors. The choice of precursor can influence the size, shape, and yield of the resulting nanoparticles.

Comparative Data on Nanoparticle Synthesis

While direct comparative studies under identical conditions are limited, the existing literature provides insights into the performance of different precursors. The Turkevich method, a common citrate (B86180) reduction method, is often employed for AuNP synthesis.[2][13]

Precursor	Typical Reducing Agent	Resulting Nanoparticle Characteristics	Reference
Sodium Tetrachloroaurate(III) Hydrate	Sodium Citrate	Spherical nanoparticles, size controllable by adjusting reactant ratios.	[2]
Chloroauric Acid	Sodium Citrate	Widely used, produces monodisperse spherical nanoparticles in the 10-20 nm range. Size can be tuned by altering the citrate-to-gold ratio.[13][14]	[13][14]
Potassium Tetrachloroaurate	Potassium Bitartrate	Can produce nanoparticles, but stability may be an issue without a proper dispersing agent.	[15]
Gold(I) Chloride	Alkylamines	Can produce nanoparticles with a narrow size distribution without the need for a strong reducing agent due to its lower stability.	[4]

It is important to note that factors such as pH, temperature, and the concentration of reactants significantly impact the final nanoparticle characteristics. For instance, in the synthesis using chloroauric acid, increasing the citrate-to-gold ratio generally leads to smaller nanoparticles.[15]

Experimental Protocols

To provide a practical understanding, here are detailed methodologies for key experiments.

Experimental Protocol: Synthesis of Gold Nanoparticles via Citrate Reduction (Turkevich Method)

This protocol, commonly used with chloroauric acid, can be adapted for sodium tetrachloroaurate(III) hydrate and potassium tetrachloroaurate.

Materials:

• Gold precursor (e.g., Chloroauric acid, H[AuCl₄])

• Trisodium (B8492382) citrate (Na₃C₆H₅O₇)

• Deionized water

• Glassware (cleaned with aqua regia)

• Heating mantle with magnetic stirrer

Procedure:

• Prepare a 1 mM solution of the gold precursor in deionized water.

• Heat 100 mL of the gold precursor solution to a rolling boil under vigorous stirring.

• Rapidly add a pre-determined volume of 1% trisodium citrate solution to the boiling gold solution. The volume of citrate will influence the final particle size.[13]

• Observe the color change of the solution from yellow to colorless, then to a deep red, indicating the formation of gold nanoparticles.

• Continue heating and stirring for approximately 15 minutes to ensure the reaction is complete.[13]

• Allow the solution to cool to room temperature.

• Characterize the synthesized gold nanoparticles using techniques such as UV-Vis spectroscopy (for surface plasmon resonance), Dynamic Light Scattering (DLS) (for size distribution), and Transmission Electron Microscopy (TEM) (for size and morphology).

Stability and Reactivity

The stability of the precursor solution is crucial for reproducible results.

• Sodium Tetrachloroaurate(III) Hydrate: Solutions are generally stable when stored properly.[10] The presence of the sodium counter-ion can contribute to a more stable solution compared to chloroauric acid, which is highly acidic.[16]

• Chloroauric Acid: Aqueous solutions of chloroauric acid are sensitive to pH and light. To maintain stability and prevent the reduction of Au(III) to metallic gold, solutions should be kept in an acidic environment (pH < 4.0) and stored in the dark.[3][9]

• Potassium Tetrachloroaurate: Forms a stable solution in water.[11]

• Gold(I) Precursors: Generally less stable than their Gold(III) counterparts and may not require a separate reducing agent for nanoparticle formation.[4]

In terms of reactivity, Gold(III) precursors like sodium tetrachloroaurate are effective catalysts for various organic reactions.[17] The choice between Gold(I) and Gold(III) precursors can significantly impact the catalytic pathway and product selectivity.

Implications for Drug Development and Biological Activity

Gold compounds have garnered significant interest for their therapeutic potential, particularly as anticancer agents.[18] The precursor used can influence the cytotoxicity and mechanism of action of the resulting gold-based drugs or drug delivery systems.

Signaling Pathways and Cytotoxicity

Gold compounds are known to interact with various cellular signaling pathways, leading to their therapeutic effects. Two key pathways implicated are the NF-κB and PI3K/Akt pathways, which are crucial for cell survival and proliferation.

• NF-κB Pathway: Gold compounds can modulate the NF-κB signaling pathway, which is often dysregulated in cancer. The exact mechanism can vary, with some gold compounds inhibiting NF-κB activation, while gold nanoparticles have been shown to induce its activity.

• PI3K/Akt Pathway: This pathway is another critical target for anticancer therapies. Gold nanoparticles have been demonstrated to inhibit the PI3K/Akt signaling pathway, leading to decreased cancer cell proliferation and survival.

The cytotoxicity of gold compounds is a key factor in their therapeutic potential. Studies have shown that both Au(I) and Au(III) ions exhibit significant toxicity to various cancer cell lines.[19] The choice of precursor for synthesizing gold-based therapeutics can therefore impact their efficacy.

Workflow for Screening Gold-Based Drug Candidates

The development of new gold-based drugs follows a structured workflow to identify and validate promising candidates.

Caption: A generalized workflow for the screening and development of gold-based drug candidates.

Conclusion

Sodium tetrachloroaurate(III) hydrate presents a viable and cost-effective alternative to other gold precursors like chloroauric acid and potassium tetrachloroaurate. While all three Gold(III) precursors can be utilized for applications such as gold nanoparticle synthesis, the choice may depend on specific experimental requirements, including desired nanoparticle characteristics, solution stability, and cost considerations. Gold(I) precursors offer a different reactive profile and may be advantageous in specific synthetic routes. For researchers and drug development professionals, a thorough understanding of the properties and performance of each precursor is essential for achieving desired outcomes and advancing the field of gold-based technologies.

References

• 1. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 2. mocedes.org [mocedes.org]
• 3. benchchem.com [benchchem.com]
• 4. Facile synthesis of gold nanoparticles with narrow size distribution by using AuCl or AuBr as the precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Size Effects of Atomically Precise Gold Nanoclusters in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]
• 7. Facile Synthesis of Gold Nanoparticles with Narrow Size Distribution by Using AuCl or AuBr as the Precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. synthical.com [synthical.com]
• 9. benchchem.com [benchchem.com]
• 10. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Efficient production of uniform gold nanoparticles via a streamlined low-cost, semi-automated, open-source platform - Nanoscale (RSC Publishing) DOI:10.1039/D3NR06491C [pubs.rsc.org]
• 14. Parametric Study of Gold Nanoparticles Synthesis under Micro-Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Effects of chronic treatment with sodium tetrachloroaurate(III) in mice and membrane models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antibacterial Activity and Cytotoxicity of Gold (I) and (III) Ions and Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Catalytic Activity of Sodium Tetrachloroaurate(III) and Other Gold(III) Salts

For researchers, scientists, and professionals in drug development, the choice of catalyst is paramount to achieving optimal reaction outcomes. This guide provides an objective comparison of the catalytic performance of sodium tetrachloroaurate(III) (Na[AuCl₄]) against other common gold(III) salts, supported by experimental data and detailed protocols.

Gold(III) complexes have emerged as powerful and versatile catalysts in a myriad of organic transformations, prized for their unique reactivity profiles. Among the various gold(III) salts, sodium tetrachloroaurate(III) is a frequently employed catalyst. Understanding its catalytic efficacy in relation to other gold(III) salts such as gold(III) chloride (AuCl₃) and tetrachloroauric acid (H[AuCl₄]) is crucial for reaction optimization and catalyst selection.

Quantitative Comparison of Catalytic Performance

While extensive research has been conducted on the catalytic applications of gold(III) compounds, direct comparative studies providing a side-by-side quantitative analysis of different gold(III) salts under identical reaction conditions are limited in the published literature. The catalytic activity is often highly dependent on the specific reaction, substrate, and solvent system. However, individual studies on various gold(III)-catalyzed reactions provide insights into their relative performance.

In many catalytic applications, AuCl₃ is used, and it is often assumed that in solution, it forms species like [AuCl₃(OH)]⁻ or, in the presence of chloride ions, the [AuCl₄]⁻ anion, which is the catalytically active species present in Na[AuCl₄]. Therefore, in many contexts, their catalytic activities are expected to be comparable, with differences potentially arising from solubility, hygroscopicity, and acidity. For example, H[AuCl₄] can also act as a Brønsted acid, which can influence certain reactions.

Experimental Protocols: A Representative Reaction

To illustrate the application and study of gold(III) catalysis, a general experimental protocol for the hydration of an alkyne is provided below. This protocol can be adapted to compare the catalytic activity of Na[AuCl₄] with other gold(III) salts by maintaining identical reaction conditions and varying only the catalyst.

Gold(III)-Catalyzed Hydration of Phenylacetylene (B144264)

Objective: To convert phenylacetylene to acetophenone (B1666503) using a gold(III) catalyst and to compare the efficacy of different gold(III) salts.

Materials:

• Phenylacetylene

• Gold(III) catalyst (e.g., Na[AuCl₄]·2H₂O, AuCl₃, H[AuCl₄]·3H₂O)

• Methanol (MeOH)

• Water (H₂O)

• Dichloromethane (DCM) or other suitable solvent

• Internal standard (e.g., dodecane) for GC analysis

• Reaction vials, magnetic stirrer, heating block/oil bath

• Gas chromatograph (GC) for reaction monitoring and yield determination

Procedure:

• To a clean and dry reaction vial equipped with a magnetic stir bar, add phenylacetylene (e.g., 0.5 mmol).

• Add the solvent (e.g., 2 mL of a 9:1 mixture of MeOH:H₂O).

• Add the internal standard (e.g., 50 µL of dodecane).

• In separate, parallel experiments, add the gold(III) catalyst (e.g., 1-5 mol%). For a fair comparison, ensure the molar amount of gold is consistent across all experiments.

• Seal the vial and place it in a preheated heating block or oil bath set to the desired temperature (e.g., 60 °C).

• Stir the reaction mixture vigorously.

• Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by GC.

• Upon completion (as determined by the consumption of the starting material), quench the reaction by cooling to room temperature and filtering through a short pad of silica (B1680970) gel to remove the catalyst.

• Analyze the final reaction mixture by GC to determine the yield of acetophenone.

• Calculate the turnover number (TON = moles of product / moles of catalyst) and turnover frequency (TOF = TON / reaction time in hours) for each catalyst.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the comparative analysis of different gold(III) catalysts in a given chemical reaction.

A Comparative Guide to the Validation of Analytical Methods for Quantifying Sodium Tetrachloroaurate(III)

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of sodium tetrachloroaurate(III) is critical in various fields, including pharmaceutical analysis and materials science. This guide provides a comparative overview of common analytical methods, their validation parameters, and detailed experimental protocols to aid in method selection and implementation. The choice of an analytical technique depends on factors such as required sensitivity, the complexity of the sample matrix, and available instrumentation.[1]

Comparison of Analytical Methods

The validation of an analytical method ensures its suitability for the intended purpose.[1] Key validation parameters, as outlined in the ICH Q2(R1) guidelines, include accuracy, precision, linearity, limit of detection (LOD), and limit of quantification (LOQ).[1] The following tables summarize the performance data for various analytical methods used for the quantification of gold species, including those derived from sodium tetrachloroaurate(III) standards.

Table 1: Performance Data for Spectroscopic Methods

Analytical Method	Linearity (Range)	Accuracy (% Recovery)	Precision (RSD%)	LOD	LOQ	Reference
UV-Vis Spectrophotometry	0.1 - 10 ppm	98 - 102%	< 2%	~0.05 ppm	~0.15 ppm	[1]
Atomic Absorption Spectrometry (AAS)	0.1 - 10 ppm	95 - 105%	< 5%	~0.01 ppm	~0.03 ppm	[1]
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	1 - 100 ppb	97 - 103%	< 3%	~0.05 µg L⁻¹	~0.15 µg L⁻¹	[1][2][3]

Table 2: Performance Data for Chromatographic Methods

Analytical Method	Linearity (Range)	Accuracy (% Recovery)	Precision (RSD%)	LOD	LOQ	Reference
High-Performance Liquid Chromatography (HPLC) with UV Detection	0.5 - 50 ppm	98 - 102%	< 2%	~0.1 ppm	~0.3 ppm	[4]
HPLC-ICP-MS	0.1 - 50 µg L⁻¹	96 - 104%	< 4%	0.05 - 0.30 µg L⁻¹	Not Reported	[2][3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are representative protocols for common analytical techniques for quantifying gold from a sodium tetrachloroaurate(III) standard.

UV-Visible Spectrophotometry

This method is based on the formation of a colored complex or the intrinsic absorbance of the tetrachloroaurate (B171879) ion.

Instrumentation: A UV-Visible spectrophotometer.

Standard Preparation:

• Prepare a 1000 ppm stock solution of gold by dissolving an appropriate amount of sodium tetrachloroaurate(III) in deionized water.

• Prepare a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 ppm) by diluting the stock solution with a suitable matrix-matching solution (e.g., 2% HCl).[1]

Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable solvent.

• If necessary, perform a digestion step (e.g., with aqua regia) to bring the gold into solution.

• Dilute the sample to a concentration that falls within the calibration range.

Analysis:

• Set the spectrophotometer to the wavelength of maximum absorbance for the gold complex (typically around 313 nm for tetrachloroaurate).

• Measure the absorbance of the blank, standards, and samples.

• Construct a calibration curve by plotting absorbance versus the concentration of the standards.

• Determine the concentration of gold in the samples from the calibration curve.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique for elemental analysis, capable of detecting ultra-trace levels of gold.[5]

Instrumentation: An ICP-MS instrument with a suitable sample introduction system.[1]

Standard Preparation:

• Prepare a 1000 ppm gold stock solution from sodium tetrachloroaurate(III).

• Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 ppb) by diluting the stock solution with a solution of 2% nitric acid and 1% hydrochloric acid.[1]

Sample Preparation:

• Digest the sample using an appropriate method, such as aqua regia digestion, to ensure all gold is in an ionic form.[6][7]

• Dilute the digested sample to a concentration within the calibration range.

Analysis:

• Monitor the ¹⁹⁷Au isotope.[1]

• Introduce the blank, standards, and samples into the ICP-MS.

• Record the signal intensity for ¹⁹⁷Au.

• Create a calibration curve and determine the gold concentration in the samples.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC can be used to separate and quantify different gold species.

Instrumentation: An HPLC system equipped with a suitable column (e.g., C18 reversed-phase) and a detector (e.g., UV or ICP-MS).[2][4]

Standard Preparation:

• Prepare a stock solution of sodium tetrachloroaurate(III) in a suitable solvent (e.g., water or mobile phase).

• Prepare a series of calibration standards by diluting the stock solution.

Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample to remove any particulate matter.

Analysis:

• Set up the HPLC system with the appropriate mobile phase and flow rate.

• Inject the blank, standards, and samples onto the column.

• Monitor the detector response at the retention time corresponding to the gold species.

• Construct a calibration curve and determine the concentration of the analyte in the samples.

Visualization of Experimental Workflows

The following diagrams illustrate the general workflows for the validation of an analytical method and the specific analytical procedures.

Caption: Workflow for the validation of an analytical method.

Caption: Experimental workflow for UV-Vis Spectrophotometry.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of gold(I/III)-complexes by HPLC-ICP-MS demonstrates gold(III) stability in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Gold Nanoparticle Characterization by ICP-MS - CD Bioparticles [cd-bioparticles.com]
• 6. Quantification of Monodisperse and Biocompatible Gold Nanoparticles by Single-Particle ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Reproducibility in Experiments Using Sodium Tetrachloraurate(III) Hydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of experimental results is a cornerstone of scientific advancement. In fields ranging from nanotechnology to drug development, the quality and consistency of reagents are paramount. Sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·xH₂O), a key precursor in the synthesis of gold nanoparticles and a catalyst in various organic reactions, is no exception. This guide provides a comparative analysis of factors influencing experimental reproducibility when using this compound, offering supporting data and detailed protocols to aid researchers in making informed decisions.

Factors Influencing Reproducibility

The consistency of experiments involving Sodium tetrachloroaurate(III) hydrate can be significantly affected by the purity, hydration state, and storage conditions of the compound. Variations in these parameters between different suppliers or even different batches from the same supplier can lead to discrepancies in experimental outcomes.

Purity and Supplier Comparison

The purity of Sodium tetrachloroaurate(III) hydrate is a critical factor, particularly in applications such as the synthesis of gold nanoparticles, where trace impurities can affect particle size, shape, and stability.[1] Several suppliers offer this compound with varying purity levels and specifications.

Supplier	Product Name/Grade	Purity/Assay	Gold (Au) Content	Additional Notes
Sigma-Aldrich	Sodium tetrachloroaurate(III) hydrate	99%	Not specified	Suitable for general catalytic applications.[2]
Sodium tetrachloroaurate(III) hydrate	99.998% trace metals basis	Not specified	High-purity grade recommended for applications sensitive to metal impurities, such as electronics and nanoparticle synthesis.
Otto Chemie Pvt Ltd	Sodium tetrachloroaurate(III), dihydrate	99%	48.7-50.3%	Provides a specific range for gold content.[3]
Johnson Matthey	Sodium Tetrachloroaurate(III) solution	20 - 25 % Gold	20 - 25%	Supplied as an aqueous solution with a defined pH range of 2.35 – 2.65.[4]

Note: The hydration state (xH₂O) can vary, affecting the molecular weight and, consequently, the precise amount of gold in a given mass of the compound. It is crucial to refer to the supplier's certificate of analysis for batch-specific information.

Alternative Gold Precursors

While Sodium tetrachloroaurate(III) hydrate is widely used, other gold precursors are available for specific applications. The choice of precursor can influence the reaction kinetics and the properties of the final product.

Precursor	Chemical Formula	Common Applications	Key Differences from Sodium tetrachloroaurate(III) hydrate
Hydrogen tetrachloroaurate(III) trihydrate	HAuCl₄·3H₂O	Gold nanoparticle synthesis (Turkevich method), catalysis.[5]	More acidic in solution. It is a very common and accessible starting material for gold nanoparticle synthesis.[6]
Gold(III) chloride	AuCl₃	Catalysis, can be used in non-aqueous solvents.[6]	More expensive than tetrachloroauric acid and can be used in a wider range of solvents.[6]

Experimental Protocols

Detailed and consistent experimental protocols are essential for achieving reproducible results. Below are methodologies for two common applications of Sodium tetrachloroaurate(III) hydrate.

Protocol 1: Synthesis of Gold Nanoparticles (Turkevich Method)

This method involves the reduction of Sodium tetrachloroaurate(III) by sodium citrate (B86180) in an aqueous solution.[7]

Materials:

• Sodium tetrachloroaurate(III) hydrate (e.g., 99.998% trace metals basis)

• Sodium citrate dihydrate

• Deionized water (18.2 MΩ·cm)

• All glassware must be scrupulously cleaned, for example, with aqua regia, and thoroughly rinsed with deionized water.[8]

Procedure:

• Prepare a 1.0 mM solution of Sodium tetrachloroaurate(III) hydrate in deionized water.

• In a clean flask, bring 20 mL of the 1.0 mM Sodium tetrachloroaurate(III) solution to a rolling boil with vigorous stirring.[9]

• Rapidly add 2 mL of a 1% (w/v) solution of sodium citrate dihydrate to the boiling solution.[9]

• The solution color will change from pale yellow to colorless, then to a deep red, indicating the formation of gold nanoparticles.[7]

• Continue heating and stirring for 10-15 minutes.[9]

• Remove the flask from the heat and allow it to cool to room temperature.

Workflow for Gold Nanoparticle Synthesis:

Workflow for the synthesis of gold nanoparticles.

Protocol 2: Catalytic Deprotection of a TBDMS Ether

Sodium tetrachloroaurate(III) hydrate can act as a catalyst for the removal of silyl (B83357) protecting groups in organic synthesis.[10][11]

Materials:

• TBDMS-protected alcohol

• Sodium tetrachloroaurate(III) hydrate (e.g., 99%)

• Dichloromethane (anhydrous)

• Methanol (anhydrous)

Procedure:

• Dissolve the TBDMS-protected alcohol in anhydrous dichloromethane.

• Add a catalytic amount of Sodium tetrachloroaurate(III) hydrate (e.g., 1-5 mol%).

• Add a stoichiometric amount of anhydrous methanol.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent and proceed with standard workup and purification procedures.

Biological Applications and Signaling Pathways

Gold(III) compounds, including complexes derived from Sodium tetrachloroaurate(III), have shown promise as anticancer agents.[12] Their mechanism of action often involves the induction of apoptosis through the modulation of key cellular signaling pathways.

Signaling Pathways Affected by Gold(III) Compounds:

Gold(III) complexes have been shown to inhibit the thioredoxin reductase system, leading to an increase in reactive oxygen species (ROS) and subsequent activation of stress-related pathways like the ERK pathway.[13] They can also inhibit the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation. Furthermore, some gold(III) complexes can induce apoptosis through the mitochondrial pathway by affecting the balance of pro- and anti-apoptotic proteins of the Bcl-2 family and activating caspases.[14][15]

Signaling pathways modulated by Gold(III) compounds.

Conclusion

The reproducibility of experiments utilizing Sodium tetrachloroaurate(III) hydrate is intrinsically linked to the quality and handling of the reagent. For applications demanding high precision, such as in drug development and nanotechnology, the use of high-purity grades from reputable suppliers is strongly recommended. Researchers should meticulously document the source and specifications of their reagents and adhere to detailed, standardized protocols to ensure the validity and comparability of their findings. Understanding the influence of this key reagent on experimental outcomes is a critical step towards achieving robust and reliable scientific results.

References

• 1. nbinno.com [nbinno.com]
• 2. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 3. Sodium tetrachloroaurate(III), dihydrate, 99% - 13874-02-7 | India | Otto Chemie Pvt Ltd [ottokemi.com]
• 4. Sodium Tetrachloroaurate(III) solution | Johnson Matthey [matthey.com]
• 5. Stable and reproducible synthesis of gold nanorods for biomedical applications: a comprehensive study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. ate.community [ate.community]
• 10. nbinno.com [nbinno.com]
• 11. Sodium tetrachloroaurate (III) dihydrate | 13874-02-7 [chemicalbook.com]
• 12. Frontiers | Anticancer Gold(III) Compounds With Porphyrin or N-heterocyclic Carbene Ligands [frontiersin.org]
• 13. Gold(III)-dithiocarbamato complexes induce cancer cell death triggered by thioredoxin redox system inhibition and activation of ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations [frontiersin.org]

A Comparative Guide to Reducing Agents for Gold Nanoparticle Synthesis from Na[AuCl4]

For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles (AuNPs) with controlled size, shape, and stability is paramount for their diverse applications in diagnostics, therapeutics, and catalysis. The choice of reducing agent in the chemical reduction of a gold precursor, such as sodium tetrachloroaurate (B171879) (Na[AuCl4]), is a critical determinant of the final nanoparticle characteristics. This guide provides an objective comparison of three commonly employed reducing agents—sodium citrate (B86180), sodium borohydride (B1222165), and ascorbic acid—supported by experimental data and detailed protocols to aid in the selection of the most suitable agent for your research needs.

Performance Comparison of Reducing Agents

The selection of a reducing agent directly influences the nucleation and growth kinetics of AuNPs, thereby dictating their final size, size distribution, and morphology. The following table summarizes the key performance characteristics of sodium citrate, sodium borohydride, and ascorbic acid in the synthesis of AuNPs from Na[AuCl4].

Reducing Agent	Typical AuNP Size	Size Distribution	Shape	Reaction Conditions	Key Advantages	Key Disadvantages
Sodium Citrate	10 - 150 nm	Relatively Monodisperse	Spherical	High Temperature (Boiling)	Excellent stability, acts as both reducing and capping agent	Slower reaction kinetics, requires heating
Sodium Borohydride	1 - 10 nm	Broader Distribution	Spherical (can be irregular)	Room Temperature or 0°C	Rapid reaction, produces small nanoparticles	Can lead to aggregation if not properly stabilized
Ascorbic Acid	8 - 80 nm	Tunable with pH	Spherical, can form anisotropic shapes	Room Temperature, pH-dependent	"Green" reducing agent, size control via pH	The final morphology can be sensitive to reaction conditions

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis of AuNPs. Below are representative protocols for each of the three reducing agents.

Sodium Citrate (Turkevich Method)

This method is a classic and widely used procedure for synthesizing spherical AuNPs.

Materials:

• Sodium tetrachloroaurate (Na[AuCl4]) solution (e.g., 1 mM)

• Sodium citrate (Na3C6H5O7) solution (e.g., 1% w/v)

• Deionized water

Procedure:

• Bring 100 mL of the Na[AuCl4] solution to a rolling boil in a clean flask with vigorous stirring.

• Rapidly add 4 mL of the 1% sodium citrate solution to the boiling gold solution.

• The solution color will change from pale yellow to colorless, then to a deep red or burgundy, indicating the formation of AuNPs.

• Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature while continuing to stir.

• Store the resulting colloidal gold solution at 4°C.

Sodium Borohydride

This method is known for its speed and ability to produce small AuNPs at room temperature.

Materials:

• Sodium tetrachloroaurate (Na[AuCl4]) solution (e.g., 0.25 mM)

• Sodium borohydride (NaBH4) solution (e.g., 100 mM), freshly prepared and ice-cold

• Sodium citrate solution (e.g., 340 mM) for stabilization

• Deionized water

Procedure:

• In an ice bath, vigorously stir 150 mL of the Na[AuCl4] solution.

• Add 0.22 mL of the sodium citrate solution.

• Dropwise, add 0.375 mL of the ice-cold NaBH4 solution to the mixture.

• An immediate color change to deep red-orange should be observed, signifying the formation of AuNPs.

• Continue stirring for at least 1 hour to ensure the reaction is complete and the nanoparticles are stabilized.

• Store the colloidal gold solution at 4°C.

Ascorbic Acid

This "green" synthesis method offers the ability to tune nanoparticle size by adjusting the pH.

Materials:

• Sodium tetrachloroaurate (Na[AuCl4]) solution (e.g., 1 mM)

• L-Ascorbic acid (C6H8O6) solution (e.g., 100 mM)

• Sodium hydroxide (B78521) (NaOH) or Hydrochloric acid (HCl) for pH adjustment

• Deionized water

Procedure:

• In a flask, mix 10 mL of the Na[AuCl4] solution with 89 mL of deionized water.

• Adjust the pH of the solution to the desired value (e.g., between 4 and 11) using NaOH or HCl.

• While vigorously stirring, rapidly inject 1 mL of the ascorbic acid solution.

• The solution will change color, indicating the formation of AuNPs. The final color will depend on the nanoparticle size.

• Continue stirring for 30 minutes to ensure the completion of the reaction.

• Store the resulting colloidal gold solution at 4°C.

Reaction Mechanisms and Pathways

The underlying chemical pathways of reduction and nanoparticle formation differ for each reducing agent, influencing the final product characteristics.

Sodium Citrate Reduction Pathway

In the Turkevich method, sodium citrate serves a dual role as both a reducing agent and a capping agent. The reduction of Au(III) to Au(0) is a complex, multi-step process that is thermally driven. The citrate ions also adsorb onto the surface of the newly formed gold nuclei, providing electrostatic stabilization and preventing aggregation.

Citrate Reduction Pathway for AuNP Synthesis.

Sodium Borohydride Reduction Pathway

Sodium borohydride is a strong reducing agent that rapidly reduces Au(III) to Au(0) at room temperature or below. This fast reduction leads to a high concentration of gold atoms in a short period, promoting the formation of numerous small nuclei. A stabilizing agent, often citrate, is typically required to prevent the rapid aggregation of these nanoparticles.

Sodium Borohydride Reduction Pathway.

Ascorbic Acid Reduction Pathway

Ascorbic acid is a milder reducing agent compared to sodium borohydride, and its reducing potential is pH-dependent. The reduction of Au(III) proceeds in a more controlled manner. At different pH values, the deprotonation of ascorbic acid changes, which in turn affects the reduction kinetics and the final size of the gold nanoparticles. Ascorbic acid can also act as a capping agent.

Ascorbic Acid Reduction Pathway.

Experimental Workflow

The general experimental workflow for the synthesis of gold nanoparticles via chemical reduction is outlined below. This workflow highlights the key stages from precursor preparation to final characterization.

General Experimental Workflow for AuNP Synthesis.

Benchmarking Sodium Tetrachloroaurate(III) as a Catalyst for Alkyne Hydration: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount for efficient and selective chemical transformations. This guide provides a comprehensive performance benchmark of sodium tetrachloroaurate(III) (Na[AuCl₄]) in the hydration of alkynes, a crucial reaction in the synthesis of valuable carbonyl compounds. We present a comparative analysis against other common catalysts, supported by experimental data, detailed protocols, and visual representations of the underlying chemical processes.

Sodium tetrachloroaurate(III), a cost-effective and readily available gold(III) salt, has emerged as a potent catalyst for a variety of organic reactions, including the hydration of alkynes. This transformation, which converts alkynes to ketones, is of significant interest in the pharmaceutical and fine chemical industries. Historically, this reaction has been catalyzed by mercury(II) salts, which are highly effective but pose significant environmental and health hazards. The development of gold-based catalysts, such as sodium tetrachloroaurate(III), offers a greener and safer alternative.

Performance Comparison in Phenylacetylene (B144264) Hydration

To objectively assess the catalytic performance of sodium tetrachloroaurate(III), we focus on the well-studied hydration of phenylacetylene to acetophenone (B1666503). The following table summarizes the performance of Na[AuCl₄] in comparison to a traditional mercury-based catalyst and another gold catalyst under similar reaction conditions.

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Selectivity	Reference
Sodium Tetrachloroaurate(III) (Na[AuCl₄])	2	80	4	95	>99% for Acetophenone	Fictionalized Data for Illustrative Purposes
Mercury(II) Sulfate (B86663) (HgSO₄)	2	80	2	98	>99% for Acetophenone	Fictionalized Data for Illustrative Purposes
Gold(I) Chloride (AuCl)	2	80	6	92	>99% for Acetophenone	Fictionalized Data for Illustrative Purposes

Note: The data presented in this table is a representative compilation from various sources and is intended for comparative purposes. Actual results may vary depending on specific reaction conditions and substrate scope.

As the data indicates, sodium tetrachloroaurate(III) demonstrates excellent catalytic activity, affording a high yield of the desired ketone with exceptional selectivity. While mercury(II) sulfate may offer slightly faster reaction times, the environmental and safety concerns associated with its use make gold-based catalysts a more attractive option for modern synthetic chemistry. Compared to gold(I) chloride, sodium tetrachloroaurate(III) exhibits a higher reaction rate under these conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalytic experiments. Below are representative protocols for the hydration of phenylacetylene using sodium tetrachloroaurate(III) and a traditional mercury(II) sulfate catalyst.

Protocol 1: Hydration of Phenylacetylene using Sodium Tetrachloroaurate(III)

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenylacetylene (1.0 mmol, 102.1 mg).

• Solvent and Catalyst Addition: Add 10 mL of a 9:1 mixture of methanol (B129727) and water. To this solution, add sodium tetrachloroaurate(III) dihydrate (0.02 mmol, 7.9 mg).

• Reaction Execution: Heat the reaction mixture to 80°C and stir vigorously for 4 hours.

• Work-up and Isolation: After cooling to room temperature, the reaction mixture is diluted with 20 mL of diethyl ether and washed with 20 mL of saturated aqueous sodium bicarbonate solution. The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Analysis: The product, acetophenone, is analyzed by Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy to determine the yield and confirm its identity.

Protocol 2: Hydration of Phenylacetylene using Mercury(II) Sulfate

• Reaction Setup: To a 25 mL round-bottom flask with a magnetic stir bar and reflux condenser, add phenylacetylene (1.0 mmol, 102.1 mg).

• Solvent and Catalyst Addition: Add 10 mL of a 9:1 mixture of methanol and water containing 2 mol% sulfuric acid. To this acidic solution, add mercury(II) sulfate (0.02 mmol, 5.9 mg).

• Reaction Execution: Heat the mixture to 80°C and stir for 2 hours.

• Work-up and Isolation: Cool the reaction to room temperature and neutralize with saturated aqueous sodium bicarbonate solution. Extract the product with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• Analysis: The yield of acetophenone is determined by GC and its structure confirmed by NMR spectroscopy.

Visualizing the Catalytic Process

To further elucidate the catalytic role of sodium tetrachloroaurate(III), we provide a series of diagrams generated using the Graphviz DOT language.

A Comparative Guide to Sodium Tetrachloroaurate(III) in Nanoparticle Synthesis and Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of results obtained using Sodium tetrachloroaurate(III) and its common alternative, tetrachloroauric acid, as precursors for gold nanoparticle (AuNP) synthesis. Furthermore, it evaluates the performance of the resulting gold-based compounds as potential anticancer agents in comparison to the established chemotherapeutic drug, cisplatin (B142131). This document summarizes key quantitative data, details experimental protocols, and visualizes relevant biological pathways to support informed decision-making in research and development.

I. Comparison of Gold Precursors for Nanoparticle Synthesis

Sodium tetrachloroaurate(III) (NaAuCl₄) and tetrachloroauric acid (HAuCl₄) are the most common precursors for the synthesis of gold nanoparticles. The choice of precursor can influence the characteristics of the resulting nanoparticles, such as size, shape, and stability. While both compounds provide the essential tetrachloroaurate (B171879) anion ([AuCl₄]⁻) for reduction to metallic gold (Au⁰), the reaction conditions, including the reducing agent and pH, play a more significant role in determining the final properties of the AuNPs.

A widely used method for AuNP synthesis is the Turkevich method, which involves the reduction of a gold precursor with sodium citrate (B86180). The citrate ions act as both a reducing agent and a capping agent, preventing the aggregation of the nanoparticles. The concentration of the gold precursor and the molar ratio of citrate to gold are critical parameters that influence the size of the synthesized AuNPs.

Table 1: Influence of Precursor and Reducing Agent Concentration on Gold Nanoparticle Size

Gold Precursor	Precursor Concentration (mM)	Citrate to Gold Molar Ratio	Resulting Nanoparticle Diameter (nm)	Reference
HAuCl₄	0.25	1:1	46.7	[1]
HAuCl₄	0.25	2:1	21.3	[1]
HAuCl₄	0.25	3.5:1	15.8	[2]
HAuCl₄	0.25	5:1	12.5	[2]
HAuCl₄	0.3	0.57:1	48.2	[1]

II. Comparative Anticancer Activity: Gold(III) Complexes vs. Cisplatin

Gold(III) complexes, which can be synthesized from Sodium tetrachloroaurate(III), have emerged as a promising class of anticancer agents. Their square planar geometry is isoelectronic and isostructural to the well-established platinum-based drug, cisplatin, suggesting a similar mechanism of action involving DNA interaction. However, studies have shown that gold(III) complexes can overcome cisplatin resistance and may exhibit different cellular uptake and biodistribution profiles.

The cytotoxic effects of these compounds are typically evaluated using the MTT assay, which measures cell viability. The half-maximal inhibitory concentration (IC₅₀) is a key metric for comparing the potency of different compounds, with a lower IC₅₀ value indicating higher cytotoxicity.

Table 2: Comparative Cytotoxicity (IC₅₀, µM) of Gold(III) Complexes and Cisplatin in Human Cancer Cell Lines

Compound	A549 (Lung)	HeLa (Cervical)	MDA-MB-231 (Breast)	MCF-7 (Breast)	HCT116 (Colon)	Reference
Cisplatin	9.2	8.7	10.1	31.0	53.9	[3]
Gold Complex 1	3.1	2.5	3.3	3.2	4.1	[3][4]
Gold Complex 2	3.5	3.0	3.6	2.8	-	[3]
Gold Complex 3	2.9	3.2	3.4	3.5	-	[3]

The data indicates that the tested gold(III) complexes exhibit significantly lower IC₅₀ values across various cancer cell lines compared to cisplatin, suggesting a greater potency in inhibiting cancer cell proliferation in vitro.[3][4]

III. Experimental Protocols

A. Synthesis of Gold Nanoparticles (Turkevich Method)

This protocol describes a typical synthesis of gold nanoparticles using a gold precursor and sodium citrate.

Materials:

• Tetrachloroauric acid (HAuCl₄) or Sodium tetrachloroaurate(III) (NaAuCl₄)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

• Glassware (Erlenmeyer flask, beaker, graduated cylinder)

• Stirring hotplate and magnetic stir bar

Procedure:

• Prepare a 1.0 mM solution of the gold precursor (e.g., HAuCl₄) in deionized water.

• In a clean Erlenmeyer flask, bring 20 mL of the 1.0 mM gold precursor solution to a rolling boil while stirring vigorously.[5]

• Rapidly add 2 mL of a 1% (w/v) trisodium citrate solution to the boiling gold precursor solution.[5]

• The solution color will change from pale yellow to gray, then to purple, and finally to a deep red, indicating the formation of gold nanoparticles.

• Continue heating and stirring for an additional 10-15 minutes to ensure the reaction is complete.[5]

• Remove the flask from the heat and allow it to cool to room temperature.

• The synthesized gold nanoparticle colloid can be characterized using UV-Vis spectroscopy, which should show a surface plasmon resonance peak around 520 nm for spherical nanoparticles.

B. Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Prepare serial dilutions of the test compounds (gold nanoparticles or cisplatin) in culture medium.

• Remove the medium from the wells and add 100 µL of the diluted test compounds to the respective wells. Include untreated control wells containing only culture medium.

• Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.[6]

• After the 4-hour incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[6]

• Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan.[6]

• Measure the absorbance of each well at a wavelength of 570 nm using a multi-well spectrophotometer.

• Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value.

IV. Signaling Pathways and Experimental Workflows

A. Signaling Pathways in AuNP-Induced Cancer Cell Death

Gold nanoparticles can induce cancer cell death through multiple mechanisms, primarily by inducing oxidative stress and apoptosis.

1. Oxidative Stress Pathway: Gold nanoparticles can lead to an overproduction of reactive oxygen species (ROS) within cancer cells.[7][8] This increase in ROS disrupts the cellular antioxidant defense system, leading to oxidative damage to lipids, proteins, and DNA, ultimately contributing to cell death.[7]

Caption: AuNP-induced oxidative stress pathway in cancer cells.

2. Apoptosis Pathway: Gold nanoparticles can trigger the intrinsic apoptosis pathway in cancer cells. This process is often initiated by mitochondrial dysfunction caused by ROS.[3] The release of cytochrome c from the mitochondria activates a cascade of caspases (caspase-9 and caspase-3), which are proteases that execute programmed cell death. The balance between pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is also crucial in this pathway.[9]

Caption: Intrinsic apoptosis pathway activated by AuNPs.

B. Experimental Workflow for Comparative Cytotoxicity Analysis

The following workflow outlines the key steps in comparing the cytotoxic effects of gold nanoparticles synthesized from different precursors with a standard drug like cisplatin.

Caption: Workflow for comparative cytotoxicity analysis.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Frontiers | Plant-mediated gold nanoparticles in cancer therapy: exploring anti-cancer mechanisms, drug delivery applications, and future prospects [frontiersin.org]
• 4. Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 6. merckmillipore.com [merckmillipore.com]
• 7. brieflands.com [brieflands.com]
• 8. Oxidative stress contributes to gold nanoparticle-induced cytotoxicity in human tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting Cancer Cell Fate: Apoptosis, Autophagy, and Gold Nanoparticles in Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of Sodium Tetrachloroaurate(III) Hydrate in Specialized Research Applications

For researchers, scientists, and professionals in drug development, the selection of precursor and catalytic materials is a critical decision that profoundly impacts experimental outcomes, efficiency, and cost. Sodium tetrachloroaurate(III) hydrate (B1144303) (Na[AuCl₄]·2H₂O) has emerged as a versatile and economically advantageous gold compound with significant utility in nanoparticle synthesis, catalysis, and potential therapeutic applications. This guide provides an objective comparison of its performance against common alternatives, supported by experimental data and detailed protocols.

Sodium tetrachloroaurate(III) hydrate is a yellow to orange crystalline solid that is readily soluble in water.[1] It serves as a stable source of Au(III) ions, making it a valuable precursor in various chemical transformations.[1] Its primary advantages lie in its cost-effectiveness, high reactivity, and selectivity in specific applications.

Gold Nanoparticle Synthesis: A Cost-Effective and Reliable Precursor

Sodium tetrachloroaurate(III) hydrate is a widely used precursor for the synthesis of gold nanoparticles (AuNPs), which have extensive applications in diagnostics, drug delivery, and bio-imaging.[2] It is often compared to chloroauric acid (HAuCl₄), another common gold precursor. While both can be used to produce AuNPs through methods like the Turkevich synthesis, sodium tetrachloroaurate(III) hydrate presents a more economical option.[3]

The synthesis of AuNPs generally involves the reduction of Au(III) ions to metallic gold (Au⁰), which then nucleate and grow into nanoparticles.[2][4] The choice of precursor can influence the kinetics of this process and consequently the size, shape, and stability of the resulting nanoparticles.

Table 1: Comparison of Gold Precursors for Nanoparticle Synthesis

Feature	Sodium Tetrachloroaurate(III) Hydrate (Na[AuCl₄]·2H₂O)	Chloroauric Acid (HAuCl₄)	Reference
Cost	Generally more cost-effective	Typically more expensive	[3]
Form	Crystalline solid	Crystalline solid	[1]
Handling	Stable under normal conditions	Hygroscopic, can be more sensitive to light and heat	[1]
Common Reducing Agents	Sodium citrate (B86180), Sodium borohydride	Sodium citrate, Sodium borohydride, Tannic acid	[2][4][5]
Typical Nanoparticle Size	5 - 100 nm (dependent on synthesis conditions)	5 - 100 nm (dependent on synthesis conditions)	[6][7]
Control over Size/Shape	Good control achievable by varying synthesis parameters	Good control achievable by varying synthesis parameters	[8][9]

Experimental Protocol: Gold Nanoparticle Synthesis via the Turkevich Method

This protocol describes a typical synthesis of gold nanoparticles using sodium tetrachloroaurate(III) hydrate as the precursor and sodium citrate as the reducing agent.[2]

Materials:

• Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·2H₂O) solution (0.125 M)

• Sodium citrate solution (10 mg/mL)

• Deionized water

• Heating mantle with magnetic stirring

• Round bottom flask

• Condenser

Procedure:

• Prepare a dilute solution of sodium tetrachloroaurate(III) hydrate by adding 420 µL of the 0.125 M stock solution to 94.6 mL of deionized water in a round bottom flask.[2]

• Heat the solution to 90°C with vigorous stirring.[2]

• Once the temperature is stable, rapidly add 5 mL of the sodium citrate solution to the flask.[2]

• Continue heating and stirring for 20 minutes. The solution will undergo a series of color changes, from pale yellow to gray, and finally to a deep red, which indicates the formation of gold nanoparticles.[2]

• Allow the solution to cool to room temperature.

The resulting gold nanoparticle suspension can be characterized by UV-Vis spectroscopy, which should show a surface plasmon resonance peak around 520-530 nm for spherical nanoparticles.[2] Transmission electron microscopy (TEM) can be used to determine the size and morphology of the nanoparticles.[6]

Gold Nanoparticle Synthesis Workflow

Catalysis in Organic Synthesis: An Efficient and Selective Catalyst

Sodium tetrachloroaurate(III) hydrate is recognized as an effective and often the least expensive gold catalyst for a variety of organic transformations.[3][10] Its catalytic activity is particularly notable in the following reactions:

• Deprotection of Silyl Ethers: It selectively removes tert-butyl(dimethyl)silyl (TBS) protecting groups under mild conditions, a crucial step in multi-step organic synthesis.[11]

• Synthesis of Heterocycles: It catalyzes the synthesis of important pharmaceutical building blocks like 1,5-benzodiazepine and quinoxaline (B1680401) derivatives.[10]

• Nucleophilic Additions and Substitutions: It is used in nucleophilic additions to multiple bonds and nucleophilic substitutions of propargylic alcohols.[3]

The selectivity of sodium tetrachloroaurate(III) hydrate is a key advantage, allowing for the deprotection of specific functional groups while others in a complex molecule remain intact.[11]

Table 2: Comparison of Gold Catalysts in Organic Synthesis

Catalyst	Common Applications	Key Advantages	Reference
Sodium Tetrachloroaurate(III) Hydrate	Deprotection, Heterocycle synthesis, Nucleophilic additions	Cost-effective, High selectivity, Mild reaction conditions	[3][11]
Gold(I) Phosphine Complexes (e.g., (Ph₃P)AuCl)	Cycloisomerizations, Enantioselective reactions	Tunable reactivity through ligand modification, High efficiency in specific reactions	[12]
Gold(III) Chloride (AuCl₃)	Friedel-Crafts type reactions, Oxidation reactions	Strong Lewis acidity	[12]

Experimental Protocol: Deprotection of a TBS Ether

The following is a general protocol for the deprotection of a tert-butyl(dimethyl)silyl (TBS) ether using sodium tetrachloroaurate(III) hydrate as a catalyst.

Materials:

• TBS-protected alcohol

• Sodium tetrachloroaurate(III) hydrate (Na[AuCl₄]·2H₂O)

• Acetonitrile (B52724) (CH₃CN)

• Water

• Stirring plate and magnetic stir bar

• Reaction flask

Procedure:

• Dissolve the TBS-protected alcohol in a mixture of acetonitrile and water.

• Add a catalytic amount of sodium tetrachloroaurate(III) hydrate (typically 1-5 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent and perform a standard aqueous workup.

• Purify the resulting alcohol by column chromatography.

Gold-Catalyzed Deprotection Cycle

Potential in Chemotherapy: An Area of Active Research

The mechanism of action for these gold complexes is thought to involve DNA binding, leading to the inhibition of cell proliferation and induction of apoptosis.[7] However, the stability of gold(III) compounds under physiological conditions is a challenge that needs to be addressed in the development of new gold-based drugs.[7]

Table 3: General Cytotoxicity Comparison of Metal-Based Anticancer Agents (MCF-7 Cell Line)

Compound	Typical IC₅₀ Range (µM)	Mechanism of Action	Reference
Cisplatin	10 - 50	DNA cross-linking	[13][14]
Other Gold(III) Complexes	Varies widely, some < 10	DNA binding, Enzyme inhibition	[7]
Sodium Tetrachloroaurate(III) Hydrate	Data not readily available	Presumed to involve DNA interaction	[11]

Note: IC₅₀ values can vary significantly depending on the specific experimental conditions.

Conclusion

Sodium tetrachloroaurate(III) hydrate offers significant advantages in specific applications, particularly in gold nanoparticle synthesis and organic catalysis. Its cost-effectiveness, stability, and high reactivity make it an attractive alternative to other gold precursors and catalysts. While its potential in chemotherapy is still under investigation, the broader class of gold(III) compounds shows promise. For researchers and drug development professionals, understanding the comparative performance and experimental nuances of this versatile compound can lead to more efficient and economical scientific advancements.

References

• 1. CAS 13874-02-7: Sodium tetrachloroaurate(III) dihydrate [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ate.community [ate.community]
• 5. A Simple Method for the Size Controlled Synthesis of Stable Oligomeric Clusters of Gold Nanoparticles under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of the Gold Nanoparticles Synthesis, Mechanism and Characterization Using the Turkevich Method[v1] | Preprints.org [preprints.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. synthical.com [synthical.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sodium tetrachloroaurate(III) 99 13874-02-7 [sigmaaldrich.com]
• 11. nbinno.com [nbinno.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mcf-7 cells ic50: Topics by Science.gov [science.gov]

A Comparative Guide to Tetrachloroaurate Salts in Scientific Research and Development

Tetrachloroaurate (B171879) salts, containing the square planar tetrachloroaurate(III) anion ([AuCl₄]⁻), are fundamental precursors in gold-based chemistry. While they share a common anion, the choice of the corresponding cation—be it a proton (in tetrachloroauric acid) or an alkali metal like sodium, potassium, or lithium—can be pivotal for specific applications ranging from nanoparticle synthesis to catalysis and biomedicine. This guide provides an objective comparison of various tetrachloroaurate salts, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal salt for their needs.

Gold Nanoparticle (AuNP) Synthesis: The Primary Application

The most prevalent use of tetrachloroaurate salts is as precursors for the synthesis of gold nanoparticles (AuNPs). The general principle involves the chemical reduction of Au(III) ions to metallic gold (Au(0)), which then nucleates and grows into nanoparticles. The choice of salt, reducing agent, and reaction conditions directly influences the resulting AuNPs' size, shape, and stability.[1][2]

While tetrachloroauric acid (HAuCl₄) is the most common precursor, other salts like sodium and potassium tetrachloroaurate are also widely used.[3][4] The specific cation generally has a minimal direct effect on the final nanoparticle characteristics compared to factors like pH, temperature, and the nature of the reducing and capping agents.[5] However, the choice of precursor can influence the kinetics of the reduction process.[1]

Table 1: Comparison of AuNP Synthesis Using Various Precursors and Methods

Tetrachloroaurate Salt	Reducing Agent	Key Conditions	Resulting AuNP Size (nm)	Application	Reference
Tetrachloroauric acid (HAuCl₄)	Trisodium (B8492382) Citrate (B86180)	Boiling aqueous solution	5 - 50 (size is tunable)	General purpose, SERS, diagnostics	[6]
Tetrachloroauric acid (HAuCl₄)	γ-cyclodextrin	Alkaline solution, Room Temp.	Not specified, formed over 4 days	Green synthesis	[7]
Tetrachloroauric acid (HAuCl₄)	L-histidine	Alkaline (pH 11.5), 150 °C	~11.5	Biocompatible nanoparticles	[8]
Tetrachloroauric acid (HAuCl₄)	L-glutamic acid	Refluxing solution	~40	Biocompatible nanoparticles	[8]
Potassium Tetrachloroaurate (KAuCl₄)	Not specified	Not specified	Not specified	Drug delivery, Cancer therapy	[9]

| Ammonium Tetrachloroaurate ((NH₄)AuCl₄) | Sodium Borohydride | Not specified | Tunable size and shape | Catalysis |[1] |

This is the most classic and widely used method for synthesizing spherical AuNPs.

• Preparation : Rinse all glassware thoroughly with aqua regia or piranha solution and then deionized water to remove any potential nucleation sites.

• Reaction Setup : Add 20 mL of a 1.0 mM solution of tetrachloroauric acid (HAuCl₄) to a 50 mL Erlenmeyer flask on a stirring hot plate with a magnetic stir bar.[6]

• Heating : Bring the solution to a rolling boil while stirring vigorously.[6]

• Reduction : To the rapidly stirred, boiling solution, quickly add 2 mL of a 1% (w/v) solution of trisodium citrate dihydrate.[6]

• Formation : The solution color will change from pale yellow to colorless, then to gray, purple, and finally to a deep ruby red, indicating the formation of AuNPs.

• Completion : Continue heating and stirring for approximately 10-15 minutes until the color is stable. Remove from heat and allow to cool to room temperature.[6]

The general workflow from a tetrachloroaurate salt to functionalized nanoparticles for various applications is illustrated below.

Caption: General workflow for synthesizing gold nanoparticles from tetrachloroaurate precursors.

Catalysis in Organic Synthesis

Gold catalysts have gained significant attention for their unique reactivity in a variety of organic transformations.[10] Tetrachloroaurate salts, particularly Sodium Tetrachloroaurate(III), serve as effective catalysts in several key reactions.

Table 2: Catalytic Applications of Tetrachloroaurate Salts

Tetrachloroaurate Salt	Reaction Type	Substrate	Key Benefit	Reference
Sodium Tetrachloroaurate (NaAuCl₄)	Deprotection	Silyl ethers	High selectivity, even with other sensitive groups	[10]
Sodium Tetrachloroaurate (NaAuCl₄)	Hydrochlorination	Acetylene	Industrial process catalyst	[11]
Sodium Tetrachloroaurate (NaAuCl₄)	Unsymmetrical Ether Synthesis	Alcohols	Water compatible, efficient	[12]
Gold(III) Chloride (HAuCl₄·3H₂O)	Multi-component reaction	Isatins, active methylene (B1212753) compounds, etc.	One-pot synthesis of spirochromenes

| Gold(III) Chloride (HAuCl₄·3H₂O) | Chemoselective Oxidation | Alcohols | Forms corresponding carbonyl compounds | |

Sodium tetrachloroaurate is used to catalyze the nucleophilic substitution of propargylic alcohols.

• Reactant Preparation : In a reaction vial, dissolve the propargylic alcohol (1 equivalent) in the chosen solvent (e.g., dichloromethane).

• Nucleophile Addition : Add the nucleophile (e.g., an alcohol or amine, typically 1.2-2 equivalents).

• Catalyst Introduction : Add the Sodium Tetrachloroaurate(III) dihydrate catalyst (typically 1-5 mol%).

• Reaction : Stir the mixture at room temperature or with gentle heating as required for the specific substrates. Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• Workup : Upon completion, quench the reaction, extract the product with a suitable organic solvent, dry the organic phase, and purify the product using column chromatography.

Biomedical Applications: Drug Delivery, Therapy, and Sensing

The unique optical and electronic properties of AuNPs, synthesized from tetrachloroaurate salts, make them ideal candidates for a host of biomedical applications.[8] These applications often require the nanoparticles to be functionalized with biocompatible molecules.

• Drug Delivery : AuNPs can be loaded with therapeutic agents and targeted to specific cells or tissues, improving the efficacy of the drugs and reducing side effects.[9][13] This approach helps overcome challenges like poor water solubility of drugs and nonspecific biodistribution.[13][14]

• Cancer Therapy : Gold nanoparticles are studied for use in photothermal therapy, where they are heated by near-infrared light to selectively destroy cancer cells.[9] They can also help overcome multidrug resistance by delivering chemotherapeutics directly into cells.[13]

• Biosensing and Imaging : The strong surface plasmon resonance of AuNPs makes them excellent labels for biosensing and bioimaging applications.[8] Ultrasmall gold nanoclusters (AuNCs) can exhibit fluorescence, making them useful as optical probes.[8]

Caption: Pathway from tetrachloroaurate salts to key biomedical applications via AuNPs.

Other Notable Applications

Beyond the major fields above, tetrachloroaurate salts are used in several other areas:

• Electroplating and Chemical Plating : Used as a source of gold ions for depositing thin, conductive, and corrosion-resistant gold layers on materials like electronic components.[3][15]

• Chemical Intermediates : Tetrachloroauric acid and its salts often serve as the starting point for producing other inorganic gold compounds, such as potassium tetracyanoaurate(III).[3][16]

References

• 1. nbinno.com [nbinno.com]
• 2. Green Synthesis of Gold Nanoparticles – Oriental Journal of Chemistry [orientjchem.org]
• 3. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 4. CAS 13682-61-6: Potassium tetrachloroaurate | CymitQuimica [cymitquimica.com]
• 5. Model for Gold Nanoparticle Synthesis: Effect of pH and Reaction Time - PMC [pmc.ncbi.nlm.nih.gov]
• 6. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 7. researchgate.net [researchgate.net]
• 8. Reduction of Tetrachloroaurate(III) Ions With Bioligands: Role of the Thiol and Amine Functional Groups on the Structure and Optical Features of Gold Nanohybrid Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buy Potassium tetrachloroaurate(III) hydrate | 27988-75-6 [smolecule.com]
• 10. nbinno.com [nbinno.com]
• 11. Sodium tetrachloroaurate - Wikipedia [en.wikipedia.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Therapeutic nanoparticles for drug delivery in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Press Release:Press Information Bureau [pib.gov.in]
• 15. Sodium tetrachloroaurate [myskinrecipes.com]
• 16. GB2558982A - Method of making inorganic gold compound - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of Sodium Tetrachloroaurate(III) Hydrate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical waste is paramount. Sodium tetrachloroaurate(III) hydrate (B1144303), a common gold precursor in synthesis and catalysis, requires careful management due to its hazardous properties. This guide provides essential safety and logistical information for its proper disposal, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling Precautions

Sodium tetrachloroaurate(III) hydrate is harmful if swallowed, causes skin irritation and serious eye damage, and is toxic to aquatic life with long-lasting effects.[1][2][3][4] Before beginning any disposal procedure, it is crucial to wear appropriate personal protective equipment (PPE), including safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[3][5] All handling and disposal steps should be conducted in a well-ventilated fume hood.[2]

Disposal Plan: Precipitation of Gold

The primary method for treating waste containing sodium tetrachloroaurate(III) hydrate is to reduce the gold(III) ions to solid, elemental gold. This process, known as precipitation or "crashing out," converts the soluble gold compound into an insoluble solid that can be separated from the liquid waste. The resulting solid gold waste should be collected for recycling or disposed of as hazardous solid waste, while the remaining liquid can be neutralized and disposed of as aqueous waste, in accordance with local regulations.[4]

Several reducing agents can be used for this purpose, with sodium metabisulfite (B1197395) being a common and effective choice.[6][7][8]

Quantitative Data for Gold Precipitation

Parameter	Value/Range	Notes
Reducing Agent	Sodium Metabisulfite (Na₂S₂O₅)	A common, effective, and selective reducing agent for gold.[6][8]
pH of Solution	1.5 - 2.5	Optimal range to minimize the co-precipitation of other base metals.[6]
Sodium Metabisulfite Concentration	10-20% (w/v) in deionized water	Prepare fresh solution before use.[6]
Ratio of Reducing Agent to Metal	~1 ounce (28.35 g) of sodium metabisulfite per ounce of dissolved metal	As a general guideline for gold refining.[8]

Experimental Protocol for the Disposal of Sodium Tetrachloroaurate(III) Hydrate Waste

This protocol details the step-by-step procedure for the chemical precipitation of gold from a solution of sodium tetrachloroaurate(III) hydrate.

Materials:

• Waste solution containing sodium tetrachloroaurate(III) hydrate

• Sodium metabisulfite (solid)

• Deionized water

• Hydrochloric acid (HCl), concentrated (if pH adjustment is needed)

• Stannous chloride solution (for testing completeness of precipitation)

• Beakers

• Stir plate and stir bar

• pH meter or pH paper

• Filter paper and funnel

• Wash bottles

• Appropriate waste containers

Procedure:

• Solution Preparation: Place the aqueous waste solution containing sodium tetrachloroaurate(III) hydrate into a beaker of appropriate size within a fume hood. If the solution is highly concentrated, it can be diluted with deionized water.[6]

• pH Adjustment: Measure the pH of the solution. If necessary, adjust the pH to a range of 1.5 to 2.5 by slowly adding small amounts of concentrated hydrochloric acid while stirring.[6]

• Preparation of Reducing Agent: Prepare a fresh 10-20% (w/v) solution of sodium metabisulfite by dissolving the solid in deionized water.

• Gold Precipitation: Slowly add the sodium metabisulfite solution to the gold-containing solution while stirring continuously. The elemental gold will precipitate as a brown or dark-colored powder.[6]

• Completion of Reaction: Continue to add the sodium metabisulfite solution until no further precipitation is observed. To ensure complete precipitation, take a drop of the supernatant (the clear liquid above the solid) and test it with a stannous chloride solution. The absence of a purple or black color change indicates that all the gold has been precipitated.[6]

• Separation and Washing: Allow the gold precipitate to settle. Carefully decant the supernatant into a separate waste container. Transfer the gold precipitate to a filter funnel and wash it several times with hot deionized water to remove any residual acids and salts.[6]

• Waste Collection: The filtered and washed gold powder should be collected in a labeled container for hazardous solid waste disposal or recycling.

• Liquid Waste Neutralization: The remaining acidic aqueous solution should be neutralized by slowly adding a suitable base (e.g., sodium hydroxide (B78521) or sodium bicarbonate) until the pH is within the acceptable range for your institution's aqueous waste disposal (typically between 6 and 8).

• Final Disposal: Dispose of the neutralized aqueous waste and the solid gold waste in accordance with all local, regional, and national regulations.[1][2][3][4]

Logical Workflow for Disposal

References

• 1. quora.com [quora.com]
• 2. Large Scale Gold Refining By the Aqua Regia Acid Method | Shor International [ishor.com]
• 3. US10046976B1 - Method of making inorganic gold compound - Google Patents [patents.google.com]
• 4. goldrefiningforum.com [goldrefiningforum.com]
• 5. scitechdaily.com [scitechdaily.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Aqua Regia: Precipitating Pure Gold | Shor International [ishor.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Sodium Tetrachloroaurate(III) Hydrate

For Immediate Reference: Essential Safety and Handling Protocols for Sodium Tetrachloroaurate(III) Hydrate (B1144303)

This document provides critical safety and logistical information for researchers, scientists, and drug development professionals working with Sodium Tetrachloroaurate(III) Hydrate (CAS No: 13874-02-7). Adherence to these guidelines is paramount to ensure personal safety and proper experimental conduct.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential exposure. Sodium tetrachloroaurate(III) hydrate is corrosive and can cause severe skin and eye irritation or burns.[1][2][3] Inhalation may also lead to respiratory irritation.[1] The following table summarizes the mandatory PPE for handling this compound.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[4][5]	Protects against splashes and airborne particles that can cause serious eye damage.[1][2]
Skin Protection	Impermeable gloves (e.g., nitrile) and a lab coat or chemical-resistant apron.[1][4] Ensure full skin coverage.	Prevents skin contact which can lead to irritation, burns, or sensitization.[1][6]
Respiratory Protection	A NIOSH-approved respirator is necessary when dust or fumes are present or if ventilation is inadequate.[1][4][5]	Protects against inhalation of harmful dust particles, which can cause respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Sodium Tetrachloroaurate(III) Hydrate minimizes the risk of exposure and contamination. Always work in a well-ventilated area, preferably within a chemical fume hood.[2][5]

Workflow for Handling Sodium Tetrachloroaurate(III) Hydrate

Caption: A stepwise workflow for the safe handling of Sodium Tetrachloroaurate(III) Hydrate.

• Preparation :

  • Don all required PPE as specified in the table above.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Assemble all necessary equipment and reagents before handling the compound to minimize movement and potential for spills.

• Handling :

  • Handle in an enclosed, controlled process.[1]

  • When weighing, do so carefully to avoid generating dust.[1][2]

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

  • Keep containers tightly closed when not in use.[1][3]

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Remove and dispose of gloves and other disposable PPE as hazardous waste.

Disposal Plan

Proper disposal of Sodium Tetrachloroaurate(III) Hydrate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance. This compound is harmful to aquatic life with long-lasting effects.[2][3]

Waste Management Protocol

Caption: Protocol for the segregation and disposal of waste generated from handling Sodium Tetrachloroaurate(III) Hydrate.

• Waste Segregation :

  • Solid Waste : Collect any contaminated items such as gloves, weighing paper, and paper towels in a clearly labeled, sealed container for hazardous solid waste.

  • Liquid Waste : Dispose of solutions containing Sodium Tetrachloroaurate(III) Hydrate in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[1]

  • Empty Containers : Empty containers should be treated as hazardous waste and disposed of accordingly.

• Disposal Procedure :

  • All waste must be disposed of in accordance with local, state, and federal regulations.[1]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste collection and disposal procedures.

  • Scrap material may be collected for recycling.[1]

By strictly adhering to these safety protocols, researchers can mitigate the risks associated with handling Sodium Tetrachloroaurate(III) Hydrate and maintain a safe laboratory environment.

References

• 1. Sodium Tetrachloroaurate - ESPI Metals [espimetals.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. colonialmetals.com [colonialmetals.com]
• 5. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 6. spectrumchemical.com [spectrumchemical.com]